An In-depth Technical Guide to N-methoxy-N-methylpiperidine-4-carboxamide: Synthesis, Properties, and Applications in Drug Discovery
Abstract N-methoxy-N-methylpiperidine-4-carboxamide, a key synthetic intermediate also known as a Weinreb amide, holds significant value for researchers, scientists, and drug development professionals. Its unique structu...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
N-methoxy-N-methylpiperidine-4-carboxamide, a key synthetic intermediate also known as a Weinreb amide, holds significant value for researchers, scientists, and drug development professionals. Its unique structural features, particularly the N-methoxy-N-methylamide moiety, allow for controlled and selective chemical transformations, making it an essential building block in the synthesis of complex molecules, including novel therapeutics. This guide provides a comprehensive overview of the chemical structure, synthesis, physicochemical properties, and reactivity of N-methoxy-N-methylpiperidine-4-carboxamide. Furthermore, it delves into its critical role as an intermediate in the development of targeted therapies, such as KRAS G12C inhibitors, offering field-proven insights into its practical applications.
Introduction: The Strategic Importance of the Piperidine-4-carboxamide Scaffold
The piperidine ring is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active compounds. Its conformational flexibility and ability to engage in various intermolecular interactions make it a privileged scaffold in medicinal chemistry. When functionalized at the 4-position with an N-methoxy-N-methylamide group, the resulting N-methoxy-N-methylpiperidine-4-carboxamide becomes a particularly versatile synthetic intermediate. This "Weinreb amide" functionality is renowned for its ability to react with organometallic reagents in a controlled manner to yield ketones, avoiding the over-addition that often plagues reactions with other acylating agents. This attribute is paramount in the multi-step synthesis of complex drug candidates, where precision and high yields are critical.
This technical guide will elucidate the chemical intricacies of N-methoxy-N-methylpiperidine-4-carboxamide, providing a robust foundation for its effective utilization in research and development.
Physicochemical Properties
A thorough understanding of the physicochemical properties of N-methoxy-N-methylpiperidine-4-carboxamide is essential for its handling, reaction optimization, and purification. The key properties are summarized in the table below.
Note: Some data is for the hydrochloride salt, as it is a common form for handling and storage.
Synthesis of N-methoxy-N-methylpiperidine-4-carboxamide
The synthesis of N-methoxy-N-methylpiperidine-4-carboxamide typically starts from a readily available piperidine-4-carboxylic acid derivative. A common and effective strategy involves the protection of the piperidine nitrogen, followed by amide bond formation with N,O-dimethylhydroxylamine. The hydrochloride salt is often prepared for improved stability and handling.
Synthetic Pathway Overview
A representative synthesis is detailed in a US patent for the preparation of KRAS G12C inhibitors.[2] This method involves the use of a Boc-protected piperidine-4-carboxylic acid as the starting material.
Molecular weight and formula of piperidine-4-Weinreb amide
An In-depth Technical Guide to Piperidine-4-Weinreb Amide: Synthesis, Properties, and Applications Introduction In the landscape of modern medicinal chemistry and organic synthesis, the strategic combination of privilege...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to Piperidine-4-Weinreb Amide: Synthesis, Properties, and Applications
Introduction
In the landscape of modern medicinal chemistry and organic synthesis, the strategic combination of privileged scaffolds with versatile functional groups is paramount for the efficient construction of complex molecular architectures. The piperidine ring is one such scaffold, recognized as a cornerstone in pharmaceutical design due to its prevalence in numerous approved drugs and bioactive natural products.[1][2] Its conformational properties and ability to modulate physicochemical characteristics like solubility and lipophilicity make it a highly desirable structural motif.[2]
When the piperidine scaffold is functionalized with a Weinreb amide (an N-methoxy-N-methyl amide), it becomes a powerful and versatile synthetic building block. First reported by Steven M. Weinreb and Steven Nahm in 1981, the Weinreb amide has become an indispensable tool for chemists. Its principal advantage lies in its unique reactivity with organometallic reagents; it readily forms ketones without the common side reaction of over-addition that plagues more reactive acylating agents like acid chlorides or esters.[3] This controlled reactivity also extends to reductions, allowing for the clean synthesis of aldehydes.[3]
This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of piperidine-4-Weinreb amide. We will delve into its fundamental physicochemical properties, the mechanistic basis for its unique stability and reactivity, detailed synthetic protocols, and its broad applications in the synthesis of advanced intermediates for drug discovery.
Part 1: Physicochemical Properties
The term "piperidine-4-Weinreb amide" can refer to the parent compound or, more commonly in synthesis, its N-protected derivatives. The nitrogen atom of the piperidine ring is typically protected to prevent its interference in subsequent chemical transformations. The choice of protecting group can influence the compound's solubility, stability, and compatibility with various reaction conditions.
The table below summarizes the molecular formula and weight for the core structure and several commonly used N-protected analogues.
Part 2: The Mechanistic Underpinning of the Weinreb Amide
The utility of the Weinreb amide stems from the stability of the tetrahedral intermediate formed upon nucleophilic attack. Unlike the intermediate formed from an ester or acid chloride, the Weinreb amide intermediate is stabilized by chelation of the metal cation (e.g., Mg²⁺ or Li⁺) by both the newly formed alkoxy oxygen and the methoxy oxygen of the amide.[6][7] This stable, five-membered cyclic intermediate prevents the elimination of the leaving group and subsequent second addition ("over-addition") of the nucleophile.[7] The desired ketone or aldehyde is only liberated upon acidic workup.
Mechanism of Weinreb Amide Reactivity.
Part 3: Synthesis of Piperidine-4-Weinreb Amides
The most common and reliable method for preparing a piperidine-4-Weinreb amide is through the coupling of an N-protected piperidine-4-carboxylic acid with N,O-dimethylhydroxylamine hydrochloride. Modern peptide coupling reagents are highly effective for this transformation, offering mild conditions and high yields.[8]
Causality in Experimental Design:
N-Protection: The piperidine nitrogen is basic and nucleophilic. Protecting it, typically as a carbamate (e.g., Boc), is crucial to prevent it from reacting with the activated carboxylic acid or the coupling reagents, which would lead to undesired side products.
Coupling Reagent: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU are used to convert the carboxylic acid into a highly reactive activated ester in situ. This avoids the need to synthesize a more unstable acid chloride, simplifying the procedure and broadening substrate scope.[8]
Base: A non-nucleophilic organic base, such as diisopropylethylamine (DIPEA) or triethylamine (TEA), is required to neutralize the hydrochloride salt of the N,O-dimethylhydroxylamine and to facilitate the coupling reaction.
Experimental Protocol: Synthesis of tert-Butyl 4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate
This protocol describes a standard laboratory-scale synthesis.
Materials:
1-Boc-piperidine-4-carboxylic acid
N,O-Dimethylhydroxylamine hydrochloride
HATU (or a similar peptide coupling reagent)
Diisopropylethylamine (DIPEA)
Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Ethyl acetate (EtOAc)
Hexanes
Procedure:
To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-Boc-piperidine-4-carboxylic acid (1.0 eq).
Dissolve the starting material in anhydrous DCM (or DMF).
Add N,O-dimethylhydroxylamine hydrochloride (1.1 eq) and HATU (1.2 eq) to the solution.
Cool the mixture to 0 °C in an ice bath.
Slowly add DIPEA (2.5 eq) dropwise to the stirring mixture. The addition is exothermic.
Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.
Upon completion, dilute the reaction mixture with ethyl acetate.
Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo.
Purify the resulting crude oil or solid by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product.
General Workflow for Weinreb Amide Synthesis.
Part 4: Applications in Synthesis and Drug Discovery
The synthetic utility of piperidine-4-Weinreb amide is extensive, primarily serving as a precursor to ketones and aldehydes, which are themselves versatile intermediates.
Synthesis of 4-Acylpiperidines (Ketones)
The reaction of a piperidine-4-Weinreb amide with an organometallic reagent, such as a Grignard reagent (R-MgX) or an organolithium species (R-Li), cleanly provides the corresponding 4-acylpiperidine. This transformation is foundational in drug development for introducing diverse side chains onto the piperidine core. For instance, reacting N-Boc-piperidine-4-Weinreb amide with phenylmagnesium bromide yields N-Boc-4-benzoylpiperidine, a common intermediate. This method's reliability and high yield make it superior to Friedel-Crafts acylation or other less selective methods.
Synthesis of Piperidine-4-carbaldehydes (Aldehydes)
Reduction of the Weinreb amide with a mild hydride source, such as Diisobutylaluminium hydride (DIBAL-H) or a controlled amount of Lithium aluminium hydride (LiAlH₄), affords the corresponding aldehyde.[3] Piperidine-4-carbaldehydes are valuable building blocks for reductive amination, Wittig reactions, and other carbon-carbon bond-forming reactions essential for elaborating the piperidine scaffold.
Role in Drug Discovery
The piperidine scaffold is a key component in drugs targeting a wide range of diseases.[2] The ability to easily synthesize diverse libraries of 4-acylpiperidines from a common Weinreb amide intermediate is a powerful strategy in lead optimization. For example, piperidine-4-Weinreb amides have been used as key intermediates in the synthesis of IKK (IκB kinase) inhibitors, which have therapeutic potential in inflammatory diseases and cancer.[4] The synthesis of intermediates for drugs like MDL-100907, a selective 5-HT2A receptor antagonist, also utilizes this chemistry.[9] By varying the "R" group in the ketone synthesis, chemists can systematically probe the structure-activity relationship (SAR) of a drug candidate, optimizing its potency, selectivity, and pharmacokinetic properties.[10]
Conclusion
Piperidine-4-Weinreb amide and its N-protected derivatives are not merely chemical curiosities but are workhorse molecules in the arsenal of the modern synthetic chemist. They elegantly solve the long-standing problem of over-addition in the synthesis of ketones from carboxylic acid derivatives. The combination of a privileged pharmaceutical scaffold with a highly reliable and versatile chemical handle provides a robust platform for the synthesis of complex molecules. For researchers in drug discovery, mastering the synthesis and application of this building block is a key step toward the efficient development of novel therapeutics.
Bakhtina, M., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6439. [Link]
Mugesh, G., et al. (2007). Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine. The Journal of Organic Chemistry, 72(15), 5867–5870. [Link]
Driess, M., et al. (2019). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. Molecules, 24(5), 890. [Link]
Organic Syntheses. (2024). A Simple Route to a Weinreb Amide Bearing a 9-Fluorenyl Radical Clock. [Link]
Katritzky, A. R., et al. (2002). An efficient conversion of carboxylic acids into Weinreb amides. ARKIVOC, 2002(11), 39-44. [Link]
Szymański, P., et al. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 280, 116892. [Link]
Technical Whitepaper: Chemical Registry and Synthetic Utility of N-Methoxy-N-methylpiperidine-4-carboxamide
Executive Summary In modern drug discovery and organic synthesis, the precise construction of carbon-carbon bonds without over-alkylation is a critical challenge. N-methoxy-N-methylpiperidine-4-carboxamide is a highly sp...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug discovery and organic synthesis, the precise construction of carbon-carbon bonds without over-alkylation is a critical challenge. N-methoxy-N-methylpiperidine-4-carboxamide is a highly specialized building block—a Weinreb amide—derived from piperidine-4-carboxylic acid (isonipecotic acid). It serves as a pivotal intermediate for the synthesis of piperidin-4-yl ketones and aldehydes, which are ubiquitous scaffolds in neuroactive compounds, KRAS G12C inhibitors, and monoamine oxidase (MAO) inhibitors[1].
This whitepaper provides an authoritative guide to the CAS registry data for this compound and its derivatives, details the mechanistic rationale behind its use, and outlines field-validated experimental protocols for its application in organometallic chemistry.
Chemical Identity & CAS Registry Data
Due to the presence of a secondary amine on the piperidine ring, this compound is rarely utilized in its unprotected free-base form during complex synthesis. Organometallic reagents (Grignard or organolithium) would readily deprotonate the secondary amine, quenching the reagent. Consequently, researchers typically source the N-Boc-protected variant or the stable hydrochloride salt [2][3].
Table 1: CAS Registry and Physicochemical Properties
Compound Variant
CAS Number
Molecular Formula
Molecular Weight
Physical State
Free Base (Unprotected)
160809-37-0
C₈H₁₆N₂O₂
172.23 g/mol
Pale yellow oil
Hydrochloride Salt
1177302-19-0
C₈H₁₇ClN₂O₂
208.69 g/mol
White solid
N'-Boc-Protected
139290-70-3
C₁₃H₂₄N₂O₄
272.34 g/mol
Colorless to pale oil
Note: When querying chemical databases or supplier inventories, the Boc-protected form is frequently listed under the synonym: 1-Boc-4-[methoxy(methyl)carbamoyl]piperidine[2].
Mechanistic Rationale: The Weinreb-Nahm Advantage
The primary function of N-methoxy-N-methylpiperidine-4-carboxamide is to act as an electrophile in the Weinreb-Nahm ketone synthesis [4].
Standard carboxylic esters or acid chlorides react with organometallic reagents to form a ketone intermediate. However, this intermediate is often more electrophilic than the starting material, leading to a rapid second nucleophilic attack that yields an unwanted tertiary alcohol.
The Causality of the Weinreb Amide:
The N-methoxy-N-methyl group solves this over-addition problem through a chelation-controlled mechanism[4]. When the organometallic reagent (e.g., R-MgX or R-Li) attacks the carbonyl carbon, it forms a tetrahedral intermediate. The metal cation (Mg²⁺ or Li⁺) coordinates simultaneously to the carbonyl oxygen and the methoxy oxygen. This forms a highly stable, 5-membered cyclic chelate. This chelate is stable at reaction temperatures (-78 °C to 0 °C), effectively "trapping" the reaction at the mono-addition stage. Only upon the introduction of an acidic aqueous workup does the chelate collapse, releasing the desired ketone and N,O-dimethylhydroxylamine as a byproduct.
Mechanistic Workflow Visualization
Fig 1: Synthetic workflow and chelation-controlled mechanism of the Weinreb amide.
Validated Experimental Protocols
The following self-validating protocols describe the synthesis of the Boc-protected Weinreb amide and its subsequent conversion into a ketone. Every step is designed with built-in causality to ensure high yield and prevent side reactions[2][5].
Protocol A: Synthesis of N'-Boc-N-methoxy-N-methylpiperidine-4-carboxamide
Objective: Convert 1-Boc-4-piperidinecarboxylic acid to its corresponding Weinreb amide.
Reagent Preparation: Dissolve 1-Boc-4-piperidinecarboxylic acid (1.0 equiv, e.g., 10.0 mmol) in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) (0.2 M concentration) under an inert argon atmosphere.
Amine Addition: Add N,O-dimethylhydroxylamine hydrochloride (1.5 equiv). Causality: An excess is used to ensure complete conversion of the carboxylic acid.
Base Addition: Add Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) dropwise at 0 °C. Causality: The base neutralizes the hydrochloride salt of the amine, liberating the free nucleophile, and acts as an acid scavenger for the subsequent coupling.
Coupling Activation: Add 1-Hydroxybenzotriazole (HOBt) (1.2 equiv) followed by 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.2 equiv). Causality: EDCI activates the carboxylic acid. HOBt is added to form an active ester intermediate that suppresses racemization and prevents the formation of unreactive N-acylureas, ensuring a highly efficient amidation[2].
Reaction Progression: Allow the mixture to warm to room temperature and stir for 12-16 hours. Monitor via TLC (Ninhydrin stain).
Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM. Wash the organic layer with 1M HCl (to remove unreacted amine), brine, and dry over anhydrous Na₂SO₄. Concentrate in vacuo to yield the product (CAS 139290-70-3) as a pale oil.
Protocol B: Conversion to a Piperidin-4-yl Ketone via Grignard Addition
Objective: Utilize the synthesized Weinreb amide to form a ketone without over-addition.
Substrate Preparation: Dissolve N'-Boc-N-methoxy-N-methylpiperidine-4-carboxamide (1.0 equiv) in anhydrous Tetrahydrofuran (THF) under argon.
Temperature Control: Cool the reaction flask to 0 °C using an ice-water bath. Causality: Lower temperatures stabilize the 5-membered metal-chelated intermediate and prevent premature collapse, which would lead to tertiary alcohol formation.
Grignard Addition: Slowly add the desired Grignard reagent (R-MgBr) (1.2 to 1.5 equiv) dropwise.
Incubation: Stir at 0 °C for 2 hours.
Controlled Quenching: Carefully quench the reaction at 0 °C by adding cold 1M HCl or saturated aqueous NH₄Cl. Causality: The acidic aqueous environment protonates the tetrahedral intermediate, causing the collapse of the chelate and the expulsion of N,O-dimethylhydroxylamine, irreversibly forming the target ketone[4].
Isolation: Extract with Ethyl Acetate (EtOAc), wash with brine, dry over MgSO₄, and purify via silica gel chromatography.
References
MDPI. "4-Phenethyl-1-Propargylpiperidine-Derived Dual Inhibitors of Butyrylcholinesterase and Monoamine Oxidase B". Molecules.[Link]
Wikipedia. "Weinreb ketone synthesis". Wikipedia, The Free Encyclopedia.[Link]
ACS Publications. "Stereoselective Activity of 1-Propargyl-4-styrylpiperidine-like Analogues That Can Discriminate between Monoamine Oxidase Isoforms A and B". Journal of Medicinal Chemistry.[Link]
Thermodynamic Properties and Mechanistic Workflows of Piperidine-Based Weinreb Amides in Asymmetric Synthesis
Executive Summary In the landscape of modern drug discovery, the piperidine ring is one of the most privileged pharmacophores, frequently serving as the structural core for neurological agents, antivirals, and oncology t...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern drug discovery, the piperidine ring is one of the most privileged pharmacophores, frequently serving as the structural core for neurological agents, antivirals, and oncology therapeutics. Functionalizing this heterocycle with absolute stereochemical control is a persistent challenge. Enter the Weinreb amide (
-methoxy--methylamide)—a uniquely pre-organized functional group that allows for the precise, over-addition-free conversion of carboxylic acids to ketones and aldehydes.
This whitepaper provides an in-depth technical analysis of the thermodynamic principles governing piperidine-based Weinreb amides. By dissecting the conformational thermodynamics, rotational barriers, and the defining stability of the 5-membered metal-chelate intermediate, we establish a causal framework for designing scalable, self-validating synthetic protocols.
Thermodynamic Foundations of the Weinreb Amide
Amidic Resonance and Rotational Barriers
Unlike standard esters or ketones, amides exhibit a highly planar geometry dictated by strong amidic resonance. The delocalization of the nitrogen lone pair into the carbonyl
antibonding orbital imparts partial double-bond character to the C–N bond.
In Weinreb amides, the presence of the electronegative
-methoxy group slightly perturbs this resonance, yet the rotational barriers remain thermodynamically significant. Experimental and computational studies demonstrate that the barrier to rotation around the C–C(O) bond can reach up to 19.2 kcal/mol, while the N–C(O) rotational barrier spans 6.7 to 20 kcal/mol depending on the steric bulk of the adjacent ring system[1]. In a piperidine system (e.g., derived from pipecolic acid), this restricted rotation locks the Weinreb amide into distinct rotamers, which can be observed via variable-temperature NMR.
The Thermodynamic Sink: The 5-Membered Metal Chelate
The hallmark of Weinreb amide chemistry is its resistance to nucleophilic over-addition. When a standard ester reacts with a Grignard reagent, the resulting tetrahedral intermediate rapidly collapses, ejecting an alkoxide leaving group and forming a highly electrophilic ketone that immediately consumes a second equivalent of the nucleophile.
Weinreb amides circumvent this via a thermodynamic trap. Upon nucleophilic attack by an organolithium or Grignard reagent, the resulting tetrahedral intermediate is stabilized by strong bidentate chelation of the metal cation (Li
or Mg) by both the methoxy oxygen and the anionic oxygen[2][3].
Thermodynamically, the free energy of collapse (
) for this 5-membered cyclic chelate is highly endergonic at standard reaction temperatures (–78 °C to 25 °C). The intermediate acts as a thermodynamic sink, safely sequestering the reactive species until the reaction is intentionally quenched with aqueous acid, which protonates the intermediate and forces the irreversible collapse to the desired ketone[4].
Caption: Mechanistic pathway and thermodynamic stabilization of the Weinreb amide tetrahedral intermediate.
Conformational Thermodynamics in Piperidine Systems
When the Weinreb amide is appended to a piperidine ring (e.g., at the C2 position in pipecolic acid derivatives), the thermodynamics of the heterocycle heavily influence reactivity[5]. The piperidine ring undergoes rapid chair-chair interconversion (
kcal/mol). However, bulky -protecting groups (like Boc or Cbz) and the Weinreb amide itself introduce severe 1,3-diaxial interactions if forced into an axial position.
Consequently, the equatorial rotamer is the global thermodynamic minimum. During the synthesis of complex alkaloids like deoxocassine or spicigerine, this equatorial preference dictates the Bürgi-Dunitz trajectory of incoming nucleophiles, ensuring high diastereoselectivity during subsequent reductions or alkylations[6].
Caption: Conformational free energy landscape of substituted piperidine Weinreb amides.
Quantitative Thermodynamic Data
To aid in process design, the following table summarizes the key thermodynamic parameters that govern the behavior of piperidine-based Weinreb amides.
Thermodynamic Parameter
Estimated Value
Mechanistic Implication
C–N Rotational Barrier ()
15 – 20 kcal/mol
Restricts rotation at RT; creates distinct NMR rotamers[1].
C–C(O) Rotational Barrier ()
Up to 19.2 kcal/mol
Steric locking of the amide plane relative to the piperidine ring[1].
Chelate Collapse ()
> +5.0 kcal/mol
Endergonic at 25 °C; prevents over-addition of Grignard reagents[3].
Piperidine Ring Inversion ()
~10.0 kcal/mol
Rapid equilibrium at RT, but locked by bulky C2/C3 substituents[6].
Self-Validating Experimental Protocols
As a Senior Application Scientist, I emphasize that robust methodology must be self-validating. The following protocols for the synthesis and utilization of
-1-Boc-piperidine-2-Weinreb amide include built-in physical indicators to confirm thermodynamic control at each step[5].
Protocol 1: Synthesis of
-1-Boc-piperidine-2-Weinreb Amide
Objective: Convert
-1-Boc-pipecolic acid to its Weinreb amide without racemization.
Activation: Dissolve
-1-Boc-pipecolic acid (1.0 equiv) in anhydrous dichloromethane (DCM) under N. Add 1,1'-carbonyldiimidazole (CDI) (1.1 equiv) in one portion at 20 °C.
Self-Validation Check: Immediate and vigorous evolution of CO
gas must be observed. This confirms the thermodynamic driving force of acyl imidazole formation. Stir until gas evolution ceases (approx. 45 min).
Amidation: Add
-dimethylhydroxylamine hydrochloride (1.2 equiv) directly to the solution.
Causality: The hydrochloride salt is used because the free base is volatile. The imidazole byproduct from step 1 acts as a mild base to liberate the free amine in situ.
Completion: Stir for 6 hours.
Self-Validation Check: The suspension will gradually turn into a clear solution as the insoluble hydrochloride salt is consumed.
Workup: Quench with 1M HCl. Extract with DCM, wash with saturated NaHCO
, dry over NaSO, and concentrate. The resulting Weinreb amide is highly stable and typically requires no further purification.
Protocol 2: Thermodynamic Control in Grignard Addition (Ketone Synthesis)
Objective: Convert the Weinreb amide to 1-[(2R)-piperidin-2-yl]propan-2-one.
Preparation: Dissolve the Weinreb amide (1.0 equiv) in anhydrous THF (0.2 M) under N
. Cool the reactor to 0 °C using an ice bath.
Causality: While the chelate is stable at room temperature, initiating the reaction at 0 °C controls the exothermic addition, preventing localized hot spots that could provide enough thermal energy to overcome the
of chelate collapse.
Nucleophilic Addition: Dropwise add Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 1.5 equiv).
Self-Validation Check: A slight exotherm will occur. Monitor the internal temperature to ensure it does not exceed 5 °C. The mixture may become slightly viscous due to the formation of the metal-chelate complex.
Maturation: Stir at 0 °C for 1 hour, then allow to warm to 20 °C for 2 hours.
Acidic Quench (Critical Step): Cool back to 0 °C. Slowly add 1M HCl until the pH reaches < 4.
Causality: The acid protonates the methoxy and anionic oxygens, breaking the thermodynamic stability of the chelate.
Self-Validation Check: The heavy magnesium salts will dissolve into the aqueous layer, leaving a biphasic system with a clear organic layer containing the pure ketone[2][5].
Conclusion & Future Perspectives
The thermodynamic properties of piperidine-based Weinreb amides make them indispensable tools in asymmetric synthesis. By understanding the energetic barriers of amidic rotation and the enthalpy-driven stability of the 5-membered metal chelate, chemists can leverage these intermediates to build complex, stereodefined alkaloid architectures without the risk of over-addition. Future developments in continuous flow chemistry and photoredox catalysis will likely further expand the utility of these privileged acylating agents.
References
National Science Foundation (NSF PAR)
Asymmetric Synthesis of 1-[(2R)
National Institutes of Health (PMC)
Converting Amides to Aldehydes and Ketones
Chemistry Steps
URL
Why does the reduction of a Weinreb amide give an aldehyde instead of an amine?
Chemical Communications (RSC Publishing)
Recent Developments in Weinreb Synthesis and their Applications
Orient J Chem
URL
Weinreb Amide Derivatives of Isonipecotic Acid: A Comprehensive Technical Guide to Synthesis, Mechanisms, and Drug Discovery Applications
Executive Summary & Chemical Rationale Isonipecotic acid (piperidine-4-carboxylic acid) is a highly versatile aliphatic heterocycle that serves as a foundational building block in medicinal chemistry. When its carboxylic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Rationale
Isonipecotic acid (piperidine-4-carboxylic acid) is a highly versatile aliphatic heterocycle that serves as a foundational building block in medicinal chemistry. When its carboxylic acid moiety is converted into a Weinreb amide (N-methoxy-N-methylamide), the resulting intermediate—typically N-protected, such as 1-Boc-N-methoxy-N-methylpiperidine-4-carboxamide—becomes a powerful precursor for the synthesis of 4-acylpiperidines and piperidine-4-carboxaldehydes.
As an application scientist, I frequently leverage the Weinreb–Nahm reaction to bypass the classical limitations of organometallic additions to esters or acid chlorides. The mechanistic brilliance of the Weinreb amide lies in its ability to form a stable, five-membered metal chelate with the incoming organolithium or Grignard reagent. This chelate traps the tetrahedral intermediate, strictly preventing the collapse of the carbonyl until an aqueous acidic workup is applied. Consequently, over-addition to a tertiary alcohol is entirely suppressed, ensuring high-fidelity conversion to the desired ketone[1].
Mechanistic pathway of the Weinreb-Nahm ketone synthesis highlighting the stable chelate.
Synthesis Workflows and Methodologies
The transformation of isonipecotic acid into functionalized downstream targets is a multi-step process requiring careful protecting group strategies and coupling conditions.
Synthetic workflow from isonipecotic acid to versatile intermediates.
Protocol 2.1: N-Protection of Isonipecotic Acid
Causality: The secondary amine of isonipecotic acid is highly nucleophilic and will aggressively compete during amide coupling, leading to polymerization. Protection is mandatory. The tert-butyloxycarbonyl (Boc) group is selected because it is completely stable to the strongly basic nucleophiles (Grignard/organolithium reagents) used in downstream steps, yet easily cleaved under mild acidic conditions (e.g., TFA).
Step-by-Step Methodology:
Suspend isonipecotic acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and water.
Add 1N NaOH (1.1 eq) to deprotonate the carboxylic acid, ensuring complete dissolution.
Cool the reaction to 0 °C and add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dropwise.
Stir at room temperature for 12 hours.
Acidify the aqueous layer to pH 3 using 1M KHSO₄ (avoid strong acids like HCl to prevent premature Boc cleavage) and extract with ethyl acetate.
Self-Validating System: Perform a Ninhydrin stain on a TLC plate. The starting material will turn deep purple (indicating a free secondary amine), whereas the successful product will remain unstained, confirming complete protection.
Protocol 2.2: Amidation to 1-Boc-N-methoxy-N-methylpiperidine-4-carboxamide
Causality: Direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable. We utilize HBTU to convert the carboxylic acid into a highly reactive OBt ester. N,N-Diisopropylethylamine (DIPEA) is employed as a sterically hindered, non-nucleophilic base to liberate the free amine from N,O-dimethylhydroxylamine hydrochloride without participating in side reactions[2].
Step-by-Step Methodology:
Dissolve 1-Boc-isonipecotic acid (1.0 eq) in anhydrous DMF under an inert argon atmosphere.
Add DIPEA (3.0 eq) followed by HBTU (1.2 eq). Stir for 15 minutes to allow the active ester to form.
Add N,O-dimethylhydroxylamine hydrochloride (1.5 eq) and stir for 4 hours at room temperature.
Quench with saturated aqueous NaHCO₃ and extract with dichloromethane. Wash the organic layer extensively with brine to remove DMF.
Self-Validating System: Monitor via TLC using a Bromocresol Green stain. The disappearance of the yellow acidic spot confirms the consumption of the starting material. IR spectroscopy will show a shift from the broad acid OH stretch to a sharp amide carbonyl peak at ~1650 cm⁻¹.
Table 1: Quantitative Comparison of Amide Coupling Reagents for Weinreb Amide Synthesis
Coupling Reagent
Base
Solvent
Typical Yield (%)
Reaction Time (h)
Mechanistic Rationale & Practical Causality
HBTU / HATU
DIPEA
DMF or CH₃CN
85–95
2–4
Forms a highly reactive OBt/OAt ester. Mild conditions prevent Boc cleavage.
EDC·HCl / HOBt
NMM
CH₂Cl₂
75–85
12–18
Water-soluble urea byproduct allows for purely aqueous extraction workups.
CDI
None
THF
70–80
4–6
Generates CO₂ as a thermodynamic driving force; avoids external amine bases.
Oxalyl Chloride
Et₃N (cat. DMF)
CH₂Cl₂
80–90
1–3
Forms an acid chloride intermediate. Highly reactive but risks deprotection if HCl is not scavenged.
Protocol 2.3: Weinreb-Nahm Ketone Synthesis
Causality: The addition of the organometallic reagent must be done at cryogenic temperatures to control the exothermic nature of the reaction and stabilize the metal chelate. Quenching with aqueous NH₄Cl is a critical choice—it provides mild protons to collapse the tetrahedral intermediate without hydrolyzing the newly formed ketone or cleaving the Boc group.
Step-by-Step Methodology:
Dissolve the Weinreb amide (1.0 eq) in anhydrous THF and cool to -78 °C.
Stir for 2 hours, allowing the reaction to slowly warm to 0 °C.
Quench carefully with saturated aqueous NH₄Cl.
Extract with diethyl ether, dry over MgSO₄, and concentrate.
Self-Validating System: Analyze via IR spectroscopy. The successful collapse of the chelate into a ketone is validated by the shift of the carbonyl stretch from ~1650 cm⁻¹ (amide) to ~1710 cm⁻¹ (ketone).
Applications in Drug Discovery
The Weinreb amide of isonipecotic acid is not just a synthetic curiosity; it is a critical node in the synthesis of several high-value pharmacological targets:
5-HT2A Receptor Antagonists: In the synthesis of M100907 (Volinanserin) derivatives, the Weinreb amide of N-Boc-isonipecotic acid is reacted with an ortho-lithiated guaiacol derivative. This yields the core ketone, which is subsequently reduced to a racemic alcohol, forming the pharmacophore responsible for potent serotonin receptor antagonism[2].
Monoamine Oxidase (MAO) Inhibitors: To develop stereoselective MAO-B inhibitors (such as 1-propargyl-4-styrylpiperidines), the Weinreb amide is reduced to an aldehyde using LiAlH₄. This aldehyde immediately undergoes a Wittig olefination to yield the critical styryl double bond[3].
Benzoylpiperidine Privileged Structures: The Weinreb amide is a direct, high-yielding precursor to benzoylpiperidines. This structural motif is widely recognized as a "privileged structure" in medicinal chemistry, appearing in numerous CNS-active compounds and GPCR ligands[1].
Peptidomimetics: In the design of novel antibacterial agents targeting the MurE enzyme in Staphylococcus aureus, the isonipecotic Weinreb amide is reduced to an aldehyde and subjected to reductive amination, serving as a rigidified D-Glu mimetic[4].
References
Synthesis and activity of functionalizable derivatives of the serotonin (5-HT) 5-HT2A receptor (5-HT2AR)
The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review
Source: MDPI
URL
Stereoselective Activity of 1-Propargyl-4-styrylpiperidine-like Analogues That Can Discriminate between Monoamine Oxidase Isoforms A and B
Source: ACS Publications
URL
pKa values of N-methoxy-N-methylpiperidine-4-carboxamide derivatives
Modulating Piperidine Basicity: A Technical Guide to the of N-Methoxy-N-Methylpiperidine-4-Carboxamide Derivatives in Drug Design Executive Summary In medicinal chemistry, the saturated six-membered piperidine ring is a...
Author: BenchChem Technical Support Team. Date: March 2026
Modulating Piperidine Basicity: A Technical Guide to the
of N-Methoxy-N-Methylpiperidine-4-Carboxamide Derivatives in Drug Design
Executive Summary
In medicinal chemistry, the saturated six-membered piperidine ring is a ubiquitous basic scaffold. However, the high intrinsic basicity of unsubstituted piperidine (
~11.2) often leads to suboptimal pharmacokinetic (PK) properties, including poor membrane permeability, high lysosomal trapping, and increased hERG liability. Functionalizing the 4-position with a Weinreb amide (N-methoxy-N-methylcarboxamide) serves a dual purpose: it acts as a highly stable, directed synthetic intermediate and functions as an electron-withdrawing pharmacophore that precisely tunes the basicity of the piperidine nitrogen.
This whitepaper provides an in-depth analysis of the structural determinants governing the
of N-methoxy-N-methylpiperidine-4-carboxamide derivatives, details the gold-standard potentiometric methodologies for their characterization, and contextualizes these findings within modern drug discovery workflows.
Mechanistic Determinants of
in Piperidine-4-Carboxamides
The acid dissociation constant (
) of a piperidine derivative refers to the deprotonation of its conjugate acid. The structural environment surrounding the basic nitrogen dictates the stability of this protonated state.
Inductive and Field Effects
The primary driver of
modulation in N-methoxy-N-methylpiperidine-4-carboxamide is the inductive electron-withdrawing effect (-I) of the C4-carbonyl group. Although the Weinreb amide is located at the gamma () position relative to the nitrogen (separated by three sigma bonds), the through-bond inductive pull and through-space field effects significantly destabilize the positive charge on the protonated amine.
While unsubstituted piperidine exhibits a
of approximately 11.2[1], the introduction of a standard carboxamide at the 4-position drops the to ~9.5–10.0. The Weinreb amide, bearing the highly electronegative N-methoxy group, exerts a slightly stronger electron-withdrawing effect, typically pushing the of the secondary piperidine nitrogen down to the 9.0–9.4 range.
N-Substitution and Solvation Dynamics
Further derivatization of the piperidine nitrogen (e.g., alkylation or benzylation) introduces competing steric and solvation effects. Transitioning from a secondary to a tertiary amine generally decreases the
in aqueous media. This counterintuitive shift (as alkyl groups are electron-donating) occurs because the bulky N-substituents sterically hinder the hydrogen-bonding network of water molecules required to solvate and stabilize the protonated ammonium ion. Consequently, N-benzyl-N-methoxy-N-methylpiperidine-4-carboxamide derivatives often exhibit values in the highly desirable 8.0–8.5 range, optimizing the balance between aqueous solubility and lipophilic permeability (logD).
Fig 1: Structural determinants and logic tree for modulating piperidine pKa.
Quantitative Data:
Shifts Across Derivatives
To illustrate the structure-property relationships (SPR), the following table summarizes the
values of key piperidine scaffolds, demonstrating the stepwise reduction in basicity achieved through functionalization.
Because advanced N-substituted N-methoxy-N-methylpiperidine-4-carboxamide derivatives (such as N-benzyl or N-heteroaryl analogs) often exhibit poor aqueous solubility (< 1 mM), direct aqueous potentiometric titration is unviable. Precipitation during titration artificially skews the titration curve, leading to erroneous
assignments.
To circumvent this, the Yasuda-Shedlovsky Extrapolation method is the self-validating gold standard for determining the macroscopic aqueous
Prepare the analyte stock solution in pure DMSO (typically 10 mM).
Prepare the titration media: Ionic Strength Adjusted (ISA) water containing 0.15 M KCl to maintain constant activity coefficients.
Prepare the cosolvent: ISA Methanol (containing 0.15 M KCl).
2. Cosolvent Titration Execution
Using an automated titrator (e.g., Sirius T3), dispense the analyte into the reaction vessel.
Perform three consecutive pH titrations using 0.5 M KOH and 0.5 M HCl as titrants in three different cosolvent ratios: typically 30%, 40%, and 50% methanol by volume [4].
Ensure the temperature is strictly maintained at 25.0 ± 0.5 °C under an argon or nitrogen purge to prevent
absorption (which forms carbonic acid and skews basic pH readings)[5].
3. Data Processing (Bjerrum Plots)
Calculate the apparent
() for each methanol concentration using Bjerrum difference plots, which map the average number of bound protons per molecule against pH.
4. Yasuda-Shedlovsky Extrapolation
Plot the relationship between the apparent
and the dielectric constant () of the solvent mixture using the Yasuda-Shedlovsky equation:
(Where is the molar water concentration of the specific solvent mixture, is the slope, and is the intercept).
Extrapolate the linear regression to 0% cosolvent (where the dielectric constant
equals that of pure water, ~78.3) to derive the highly accurate aqueous [4].
Fig 2: Potentiometric titration workflow using Yasuda-Shedlovsky extrapolation.
Application in Drug Discovery: The E-E-A-T Perspective
As an Application Scientist, I frequently observe discovery teams struggling with "brick dust" compounds or severe off-target toxicities due to unoptimized basicity. The N-methoxy-N-methylpiperidine-4-carboxamide scaffold is a masterclass in solving these issues.
Case Study: Kinase and PDE10 Inhibitors
In the development of Akt inhibitors (such as the pathway leading to AZD5363), researchers utilized piperidine-4-carboxamide derivatives to anchor the molecule within the kinase active site[3]. The piperidine ring often adopts an axial conformation to optimally position substituents. If the piperidine nitrogen is too basic (
> 10), the molecule remains permanently protonated, which can severely restrict oral bioavailability and membrane permeability.
By functionalizing the 4-position with a carboxamide or Weinreb amide, the
is depressed into the 8.0–9.0 range. At physiological pH (7.4), this yields a dynamic equilibrium where approximately 80-90% of the drug is ionized (ensuring good solubility and salt-bridge formation with target Asp/Glu residues) while 10-20% remains neutral (facilitating passive diffusion across the lipid bilayer). Furthermore, reducing the below 9.5 is a proven strategy to abrogate binding to the hERG potassium channel, thereby mitigating cardiovascular toxicity risks.
Conclusion
The N-methoxy-N-methylpiperidine-4-carboxamide scaffold is far more than a convenient building block for ketone synthesis; it is a highly tunable pharmacophore. By understanding the inductive and desolvation effects that govern its
, and by employing rigorous cosolvent potentiometric titrations for accurate measurement, drug development professionals can rationally design therapeutics with optimized solubility, permeability, and safety profiles.
References
Addie, M., et al. (2013). Discovery of 4-Amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an Orally Bioavailable, Potent Inhibitor of Akt Kinases. Journal of Medicinal Chemistry (ACS). Available at:[Link]
Baltruschat, M., et al. (2019). pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments. PubMed Central (PMC). Available at: [Link]
Narasimham, L., et al. (2012). Physico-chemical characterization of some beta blockers and anti-diabetic drugs - potentiometric and spectrophotometric pKa. European Journal of Chemistry. Available at: [Link]
Google Patents. WO2010057121A1 - Pyrazine compounds as phosphodiesterase 10 inhibitors.
Electronic Profiling of the N-Methoxy-N-Methyl Amide Group in Piperidine Scaffolds: A Technical Guide for Advanced Pharmacophore Design
Executive Summary The N-methoxy-N-methyl amide (commonly known as the Weinreb amide) is traditionally celebrated in synthetic chemistry for its ability to form a stable five-membered metal-chelated intermediate, thereby...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The N-methoxy-N-methyl amide (commonly known as the Weinreb amide) is traditionally celebrated in synthetic chemistry for its ability to form a stable five-membered metal-chelated intermediate, thereby preventing the over-addition of organometallic reagents during ketone synthesis[1]. However, when integrated as a stable bioisosteric motif on a piperidine ring—a ubiquitous saturated nitrogen heterocycle—its intrinsic electronic properties become critical parameters for drug design. This whitepaper dissects the stereoelectronic landscape, rotational dynamics, and computational profiling of piperidine Weinreb amides, providing researchers with actionable, self-validating protocols to leverage these properties in lead optimization.
The electronic signature of the piperidine Weinreb amide is governed by a delicate interplay between resonance stabilization and inductive effects.
Amide Resonance and the Inductive (-I) Effect
The core of the Weinreb amide features a partial double-bond character across the N-C(O) bond, driven by the delocalization of the nitrogen lone pair into the carbonyl π* orbital. This resonance stability typically exhibits an activation energy barrier of 15–20 kcal/mol[1]. Concurrently, the highly electronegative N-methoxy oxygen exerts a strong electron-withdrawing inductive effect (-I). When attached to a piperidine ring (e.g., at the 3- or 4-position), this -I effect propagates through the σ-framework, subtly reducing the basicity of the piperidine nitrogen compared to its unsubstituted state (pKa ≈ 11.2).
Rotameric States and Thermal Resolution
Because of the high rotational barrier of the N-C(O) bond, Weinreb amides exist as a mixture of slowly interconverting rotamers at ambient temperatures. In
H NMR spectroscopy, this phenomenon manifests as broad, unresolved humps for the N-methoxy and N-methyl protons at room temperature (25 °C). As thermal energy is introduced, the rotation rate exceeds the NMR timescale, causing these humps to coalesce and resolve into sharp singlets—typically between 40 °C and 75 °C.
Quantitative Electronic & Thermodynamic Profiling
The following table summarizes the critical electronic and thermodynamic parameters that define the piperidine Weinreb amide system.
Parameter
Quantitative Value
Analytical Modality
Mechanistic Significance
N-C(O) Rotational Barrier (ΔG)
15 – 20 kcal/mol
Variable Temp NMR
Dictates the lifetime of rotameric states, directly impacting receptor binding kinetics[1].
Confirms the insulating, thermodynamically stable nature of the saturated heterocycle[2].
Conjugate Acid pK
~11.2 (Unsubstituted)
Potentiometric Titration
Establishes baseline basicity; subject to reduction via the -I effect of the Weinreb group.
Self-Validating Experimental Protocols
To accurately harness the electronic properties of these molecules, empirical data must be tightly coupled with computational models. Do not treat these methods as isolated steps; they are a continuous feedback loop for pharmacophore validation.
Protocol 1: Variable Temperature (VT) NMR for Rotational Barrier Determination
Objective: Quantify the thermodynamic barrier (ΔG
) of the C-N bond rotation to predict the conformational stability of the Weinreb amide bioisostere in physiological environments.
Sample Preparation: Dissolve 15 mg of the highly pure piperidine Weinreb amide in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-
).
Causality & Rationale: DMSO-
is selected over CDCl because its high boiling point (189 °C) safely accommodates the 75 °C thermal threshold required to overcome the rotational barrier without solvent volatilization or sample degradation.
Baseline Acquisition: Acquire a standard
H NMR spectrum at 25 °C (400 or 500 MHz). Observe the characteristic broad humps corresponding to the N-OMe (δ 3.30–3.70) and N-Me (δ 2.98–3.20) protons.
Thermal Ramping: Increment the probe temperature in 5 °C steps from 25 °C to 75 °C. Allow exactly 5 minutes of thermal equilibration at each step before acquisition.
Causality & Rationale: Strict thermal equilibration prevents convection currents within the NMR tube, which would artificially broaden the lineshape and skew the subsequent kinetic calculations.
Coalescence Observation: Identify the coalescence temperature (T
) where the broad humps merge and subsequently sharpen into distinct singlets.
Thermodynamic Extraction: Utilize the Eyring equation (
) to calculate the activation free energy based on the exchange rate at T.
Protocol 2: DFT Computational Profiling of Electronic States
Objective: Map the HOMO/LUMO energy levels and predict the electrostatic potential (ESP) surface to explain the regioselectivity of biological targets or synthetic nucleophiles.
Geometry Optimization: Construct the 3D model of the piperidine Weinreb amide in both its axial and equatorial chair conformations. Optimize the geometry using the B3LYP functional and the 6-311+G(d,p) basis set in Gaussian.
Causality & Rationale: The 6-311+G(d,p) level of theory is chosen specifically for the diffuse functions (+). These are mathematically requisite to accurately model the expanded electron density of the adjacent nitrogen and oxygen lone pairs in the Weinreb amide.
Solvation Modeling: Apply the Polarizable Continuum Model (PCM) using water as the solvent parameter.
Causality & Rationale: Simulating the dielectric environment of physiological water prevents the severe overestimation of intramolecular hydrogen bonding that routinely corrupts gas-phase calculations.
Frequency Verification: Run a frequency calculation to confirm the optimized geometry is a true local minimum (zero imaginary frequencies).
Electronic Extraction: Extract the HOMO/LUMO gap and generate the ESP map. The resulting visualization will highlight the electron-deficient carbonyl carbon and the highly electron-rich N-methoxy oxygen, dictating its hydrogen-bond acceptor capacity.
Logical Workflow Visualization
The following diagram illustrates the concurrent empirical and computational workflow required to fully elucidate the electronic properties of these systems.
Logical workflow for the empirical and computational elucidation of Weinreb amide properties.
Implications in Drug Development
Understanding the electronic properties of the piperidine Weinreb amide extends far beyond synthetic ketone preparation. In medicinal chemistry, the unique dipole moment generated by the N-O bond alters the lipophilicity (LogD) and membrane permeability of the parent piperidine. Furthermore, the ability of the Weinreb amide to form stable, five-membered chelates with metals[1] can be strategically repurposed to target metalloenzymes (e.g., matrix metalloproteinases or HDACs), offering a novel, electronically tuned zinc-binding group that resists rapid metabolic hydrolysis.
References
Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides - niscpr.res.in -
Chemodivergent transformations of amides using gem-diborylalkanes as pro-nucleophiles - nih.gov -
Optoelectronic properties of piperidine under hydrostatic pressure, temperature, and the companion inhibition activity by DFT and molecular docking approaches - nih.gov -
Application Note: Chelation-Controlled Synthesis of Piperidinyl Ketones via Weinreb Amide Nucleophilic Acyl Substitution
Executive Summary The synthesis of functionally dense ketones is a critical operation in pharmaceutical development. Traditional nucleophilic acyl substitutions using esters or acid chlorides often suffer from over-addit...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The synthesis of functionally dense ketones is a critical operation in pharmaceutical development. Traditional nucleophilic acyl substitutions using esters or acid chlorides often suffer from over-addition, yielding undesired tertiary alcohols. The [1] circumvents this by utilizing N-methoxy-N-methylamides (Weinreb amides).
This application note details the optimized protocol for synthesizing ketones from N-methoxy-N-methylpiperidine-4-carboxamide . This specific scaffold is highly valuable in drug discovery; for example, its N-Boc protected derivative (CAS 139290-70-3) is a key intermediate in the commercial synthesis of the BTK inhibitor [2].
Mechanistic Rationale & Causality
To achieve high yields and prevent side reactions, the experimental design must account for the specific chemical environment of the piperidine-4-carboxamide system.
The Necessity of Amine Protection: The free secondary amine of the piperidine ring possesses a pKₐ of ~35. Organometallic reagents, such as Grignard reagents (pKₐ ~50), act as exceptionally strong bases. If left unprotected, the piperidine nitrogen will rapidly deprotonate, consuming an equivalent of the organometallic reagent, evolving alkane gas, and forming an insoluble magnesium amide complex. Therefore, prior protection (e.g., as an N-Boc carbamate) is a strict prerequisite.
Chelation-Controlled Stability: When the Grignard reagent attacks the Weinreb amide, it forms a tetrahedral intermediate. Instead of immediately collapsing to a ketone (which would trigger a second nucleophilic attack), the intermediate is stabilized by the magnesium ion, which chelates both the carbonyl oxygen and the methoxy oxygen.
Temperature Causality: This chelated intermediate is stable at low temperatures (typically 0 °C or below). If the reaction temperature rises prematurely, the thermal energy overcomes the chelation stabilization, causing the intermediate to collapse into the highly electrophilic ketone, leading to tertiary alcohol formation.
Fig 1. Chelation-controlled mechanism preventing over-addition in Weinreb ketone synthesis.
The N-Boc protected Weinreb amide exhibits robust reactivity across a variety of organometallic nucleophiles. Table 1 summarizes the optimized parameters required to achieve >80% isolated yields.
Table 1: Reaction Optimization for 1-Boc-4-[methoxy(methyl)carbamoyl]piperidine
Nucleophile (Organometallic)
Equivalents
Temp Profile
Reaction Time
Major Product
Isolated Yield (%)
Methylmagnesium bromide (MeMgBr)
1.5 - 2.0
0 °C → RT
2 - 4 h
N-Boc-4-acetylpiperidine
88 - 92%
Phenylmagnesium bromide (PhMgBr)
1.5 - 2.0
0 °C → RT
3 - 5 h
N-Boc-4-benzoylpiperidine
82 - 86%
Isopropylmagnesium chloride (iPrMgCl)
2.0 - 2.5
-20 °C → RT
4 - 6 h
N-Boc-4-isobutyrylpiperidine
75 - 80%
Phenyllithium (PhLi)
1.2 - 1.5
-78 °C → -20 °C
1 - 2 h
N-Boc-4-benzoylpiperidine
85 - 89%
Data reflects typical optimized parameters derived from [3]. Bulkier aliphatic Grignards require extended reaction times and higher equivalents due to steric hindrance at the pseudo-equatorial position of the piperidine ring.
Step-by-Step Experimental Protocol
Note: The following protocol describes the synthesis of N-Boc-4-acetylpiperidine using methylmagnesium bromide. It can be adapted for other nucleophiles by adjusting the temperature profile as per Table 1.
Phase 1: Preparation & Setup
Glassware Preparation: Flame-dry a 100 mL two-neck round-bottom flask under vacuum, then backfill with dry Argon or Nitrogen. Causality: Grignard reagents are highly sensitive to moisture; adventitious water will protonate the reagent, forming methane gas and rendering it inactive.
Substrate Dissolution: Charge the flask with 1-Boc-4-[methoxy(methyl)carbamoyl]piperidine (2.72 g, 10.0 mmol, 1.0 eq).
Solvent Addition: Add 30 mL of anhydrous Tetrahydrofuran (THF). Stir until fully dissolved. Causality: THF is the optimal solvent as its oxygen atoms act as Lewis bases, coordinating and stabilizing the magnesium atom of the Grignard reagent better than diethyl ether.
Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 15 minutes.
Phase 2: Nucleophilic Addition
Reagent Addition: Using a syringe pump or dropping funnel, add Methylmagnesium bromide (3.0 M in diethyl ether, 6.6 mL, 20.0 mmol, 2.0 eq) dropwise over 20 minutes.
Temperature Maintenance: Ensure the internal temperature does not exceed 5 °C during addition. Causality: The nucleophilic attack is exothermic. Rapid addition causes temperature spikes that can prematurely collapse the tetrahedral intermediate, leading to over-addition.
Reaction Maturation: Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature (20–25 °C). Stir for 3 hours.
Phase 3: Self-Validating In-Process Control (IPC)
IPC Sampling: To ensure this protocol acts as a self-validating system, do not blindly quench the bulk reaction. Withdraw a 50 µL aliquot and quench it in a microcentrifuge tube containing 500 µL of saturated aqueous NH₄Cl and 500 µL of Ethyl Acetate (EtOAc).
Analysis: Vortex the tube, extract the upper organic layer, and analyze via TLC (50% EtOAc/Hexanes) or LC-MS.
Validation Check: If the starting material (Weinreb amide) is completely consumed, proceed to Phase 4. If starting material persists, the Grignard reagent was likely quenched by trace moisture. Add an additional 0.2 eq of MeMgBr to the bulk reaction, stir for 1 hour, and re-verify.
Phase 4: Quench & Isolation
Acidic Quench: Re-cool the reaction flask to 0 °C. Carefully add 20 mL of saturated aqueous Ammonium Chloride (NH₄Cl) dropwise. Causality: The slightly acidic NH₄Cl provides the protons necessary to break the magnesium chelation, collapsing the intermediate into the target ketone while being mild enough to leave the acid-sensitive N-Boc group intact.
Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with EtOAc (3 × 30 mL).
Washing & Drying: Wash the combined organic layers with brine (30 mL), dry over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution 10% to 30% EtOAc in Hexanes) to afford the pure N-Boc-4-acetylpiperidine as a white solid or clear oil.
References
Weinreb ketone synthesis - Wikipedia. Available at:[Link]
Zanubrutinib (Synthesis and Applications) - Wikipedia. Available at: [Link]
Organic Syntheses Procedure: Synthesis of a Weinreb Amide and Subsequent Grignard Addition - Organic Syntheses. Available at:[Link]
Application
Application Note: Advanced Protocol for the Synthesis of Piperidinyl Ketones via Weinreb Amide Organolithium Coupling
Introduction & Strategic Context The phenyl(piperidin-4-yl)methanone architecture—commonly referred to as the benzoylpiperidine fragment—is a privileged structural motif in modern medicinal chemistry. It serves as a meta...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Context
The phenyl(piperidin-4-yl)methanone architecture—commonly referred to as the benzoylpiperidine fragment—is a privileged structural motif in modern medicinal chemistry. It serves as a metabolically stable bioisostere for the piperazine ring and is a critical pharmacophore in the development of monoacylglycerol lipase (MAGL) inhibitors, GlyT1 inhibitors, and various neuroprotective agents [1].
Synthesizing these highly functionalized ketones directly from standard esters or acyl chlorides using organolithium reagents (RLi) is notoriously difficult due to the rapid over-addition of the highly reactive nucleophile, which yields unwanted tertiary alcohols. To bypass this, the Weinreb-Nahm ketone synthesis is employed. By utilizing N-methoxy-N-methylpiperidine-4-carboxamide (a Weinreb amide), chemists can precisely halt the reaction at the mono-addition stage [2].
Mechanistic Rationale: The Chelated Intermediate
As an application scientist, it is crucial to understand why the Weinreb amide succeeds where other carbonyls fail.
When an organolithium reagent attacks the carbonyl carbon of the Weinreb amide, it forms a tetrahedral intermediate. Unlike standard alkoxides, this intermediate is kinetically frozen. The lithium cation (
) acts as a Lewis acid, tightly coordinating with both the newly formed alkoxide oxygen and the methoxy oxygen of the amide [3]. This stable, five-membered chelate ring physically blocks a second equivalent of the organolithium from attacking. The intermediate remains intact until the reaction is deliberately quenched with an aqueous acid, which forces the collapse of the intermediate, expelling -dimethylhydroxylamine and revealing the target ketone.
Mechanistic pathway of Weinreb ketone synthesis via a chelated intermediate.
Expertise & Experience: The Piperidine Nitrogen Conundrum
A critical pitfall when working with N-methoxy-N-methylpiperidine-4-carboxamide is the secondary amine on the piperidine ring.
The Causality of Protection: Organolithiums are exceptionally strong bases (
). If the free piperidine amine () is subjected to these conditions, the first equivalent of RLi will act exclusively as a base, deprotonating the nitrogen to form a lithium amide. This side reaction causes localized precipitation, alters the stoichiometry (requiring equivalents of RLi), and severely depresses the yield.
The Solution: To ensure a self-validating, high-yielding protocol, the piperidine nitrogen must be protected prior to coupling. The industry standard is the N-Boc protected derivative: tert-butyl 4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate. This allows for a clean, homogeneous reaction using only a slight excess (1.1 eq) of the organolithium reagent.
Quantitative Optimization & Troubleshooting Data
To ensure reproducibility, the following table summarizes the critical experimental parameters, their mechanistic causality, and their impact on the final yield.
Parameter
Experimental Condition
Mechanistic Rationale & Observation
Expected Yield
Substrate State
Free Piperidine Amine (NH)
RLi acts as a base; requires >2.1 eq RLi. Insoluble lithium amide precipitates.
< 40% (High impurities)
Substrate State
N-Boc Protected Amine
Prevents deprotonation. 1.1 eq RLi is sufficient. Homogeneous reaction mixture.
> 85% (Clean conversion)
Temperature
Maintained at -78 °C
Stabilizes the chelated tetrahedral intermediate; prevents tertiary alcohol formation.
Optimal
Addition Rate
Rapid / Bolus Addition
Localized exothermic heating causes premature intermediate collapse and over-alkylation.
50 - 60%
Solvent System
Anhydrous THF
Ethers strongly coordinate , stabilizing the chelated transition state.
Optimal
Quench Reagent
1M HCl (Aqueous)
Rapidly protonates the intermediate, forcing collapse into the ketone and HN(OMe)Me.
Optimal
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system. Visual cues and analytical checkpoints are embedded to ensure the integrity of the reaction at every stage.
Step-by-step experimental workflow for organolithium Weinreb amide coupling.
Phase 1: Preparation of the Organometallic Assembly
Apparatus Setup: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar under a continuous flow of Argon. Causality: Organolithiums are highly sensitive to moisture; even trace water will quench the reagent to the corresponding alkane.
Substrate Dissolution: Add tert-butyl 4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate (1.0 mmol, 1.0 eq) to the flask.
Solvent Addition: Inject 5.0 mL of anhydrous Tetrahydrofuran (THF) to achieve a 0.2 M concentration. Stir until completely dissolved.
Phase 2: Cryogenic Nucleophilic Addition
Cooling: Submerge the flask in a dry ice/acetone bath.
Self-Validation Checkpoint: Use an internal thermocouple to verify the internal solution temperature has equilibrated to
°C before proceeding.
Reagent Addition: Draw the desired organolithium reagent (e.g., Phenyllithium, 1.1 mmol, 1.1 eq) into a gas-tight syringe. Add the RLi dropwise down the inner wall of the flask over 15–20 minutes.
Causality: Adding down the chilled glass wall pre-cools the reagent, preventing localized exothermic spikes that could destabilize the tetrahedral intermediate and cause double-addition.
Phase 3: Incubation and Intermediate Stabilization
Incubation: Maintain the reaction mixture at -78 °C and stir for 1 hour.
Reaction Monitoring:
Self-Validation Checkpoint: Withdraw a 0.05 mL aliquot using a micro-syringe. Quench it immediately in a vial containing 0.5 mL of saturated aqueous
. Extract with 0.5 mL Ethyl Acetate and spot on a TLC plate (Eluent: 7:3 Hexanes/EtOAc). The complete disappearance of the starting material confirms the successful formation of the chelated intermediate.
Phase 4: Acidic Quench and Isolation
Quenching: While the reaction is still at -78 °C, rapidly inject 2.0 mL of 1M HCl (aq) or saturated aqueous
.
Causality: The sudden introduction of protons destroys the lithium chelate, forcing the immediate collapse of the tetrahedral intermediate into the target ketone.
Warming: Remove the cooling bath and allow the mixture to warm to room temperature (approx. 20 °C).
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (
mL).
Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous
, filter, and concentrate under reduced pressure to yield the crude N-Boc protected piperidinyl ketone.
References
Title: The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review
Source: National Institutes of Health (NIH) / PMC
URL: [Link][1]
Title: Upgrading ketone synthesis direct from carboxylic acids and organohalides
Source: Nature Communications (NIH / PMC)
URL: [Link][2]
Title: Converting Amides to Aldehydes and Ketones
Source: Chemistry Steps
URL: [Link][3]
Application Notes & Protocols: N-methoxy-N-methylpiperidine-4-carboxamide as a Versatile Pharmaceutical Intermediate
Introduction: The Strategic Value of the Piperidine Scaffold and Weinreb Amide Functionality The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals due to its favorable...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Value of the Piperidine Scaffold and Weinreb Amide Functionality
The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals due to its favorable physicochemical properties and its ability to serve as a versatile scaffold for exploring chemical space.[1][2] Its derivatives are integral to more than twenty classes of drugs.[1][2] When this privileged scaffold is functionalized with an N-methoxy-N-methylamide (commonly known as a Weinreb amide), it becomes a powerful and highly controllable intermediate for the synthesis of complex molecules.[3]
N-methoxy-N-methylpiperidine-4-carboxamide, particularly its N-protected forms, offers a precise tool for constructing carbon-carbon bonds. Unlike more reactive carboxylic acid derivatives (e.g., acid chlorides or esters), the Weinreb amide allows for the controlled addition of potent organometallic reagents to produce ketones in high yields, effectively preventing the common problem of over-addition to form tertiary alcohols.[3][4] This guide provides an in-depth look at the mechanistic principles, synthesis protocols, and applications of this intermediate for researchers in drug development.
Compound Profile & Physicochemical Data
The most commonly used form of this intermediate is protected on the piperidine nitrogen to prevent side reactions. The tert-butyloxycarbonyl (Boc) group is a frequent choice due to its stability and ease of removal under acidic conditions.
Expertise & Rationale: The exceptional utility of the Weinreb amide stems from its reaction mechanism with organometallic reagents (such as Grignard or organolithium reagents). Upon nucleophilic attack at the carbonyl carbon, a highly stable, five-membered cyclic intermediate is formed, chelated by the metal cation.[3] This tetrahedral intermediate is stable at low temperatures and does not collapse to the ketone until an acidic workup is performed. This stability is the key to its success; it effectively "holds" the reaction at the ketone stage, preventing the second addition of the organometallic reagent that would otherwise lead to a tertiary alcohol.[3][7]
Caption: General reaction mechanism of a Weinreb amide with an organometallic reagent.
This protocol describes the synthesis starting from commercially available 1-Boc-piperidine-4-carboxylic acid. The key transformation is the amide coupling with N,O-dimethylhydroxylamine hydrochloride.
Rationale: The use of a peptide coupling reagent like N,N'-Carbonyldiimidazole (CDI) or EDC/HOBt is a reliable method for forming the amide bond under mild conditions, preserving the integrity of the Boc protecting group and preventing racemization if chiral centers were present.[4][8]
Caption: Workflow for the synthesis of the target Weinreb amide intermediate.
Materials:
1-Boc-piperidine-4-carboxylic acid
N,O-dimethylhydroxylamine hydrochloride
N,N'-Carbonyldiimidazole (CDI) or (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with Hydroxybenzotriazole (HOBt))
Triethylamine (Et3N) or N,N-Diisopropylethylamine (DIPEA)
Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous
Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 1-Boc-piperidine-4-carboxylic acid (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.2 M concentration).
Activation: Add CDI (1.1 eq) portion-wise to the solution at room temperature. Stir for 1-2 hours. Causality Note: This step forms a highly reactive acyl-imidazole intermediate. Evolution of CO2 gas may be observed.
Amine Addition: In a separate flask, suspend N,O-dimethylhydroxylamine hydrochloride (1.2 eq) in anhydrous DCM and add triethylamine (1.5 eq). Stir for 15 minutes to liberate the free amine.
Coupling: Transfer the free amine solution from step 3 into the reaction flask containing the activated acid from step 2.
Reaction Monitoring: Allow the reaction to stir at room temperature overnight (12-18 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
Aqueous Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO3 solution, and brine. Causality Note: The acid wash removes excess amine bases, while the bicarbonate wash removes unreacted starting material and HOBt if used.
Isolation: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography on silica gel if necessary.
Application Protocol: Ketone Synthesis via Grignard Reaction
This protocol details the core application: the conversion of the Weinreb amide intermediate into a ketone using a Grignard reagent.
Trustworthiness & Control: The success of this reaction hinges on precise temperature control. The reaction is initiated at 0°C or lower to manage the initial exotherm and to ensure the stability of the tetrahedral intermediate. Allowing the reaction to slowly warm to room temperature ensures complete conversion without intermediate decomposition.
Caption: Experimental workflow for the synthesis of a ketone from the Weinreb amide.
Materials:
N'-Boc-N-methoxy-N-methylpiperidine-4-carboxamide
Grignard reagent (e.g., Phenylmagnesium bromide, 1.0 M in THF)
Reaction Setup: Dissolve the Weinreb amide (1.0 eq) in anhydrous THF in a flame-dried, three-neck flask equipped with a thermometer and under an inert atmosphere.
Cooling: Cool the solution to 0°C using an ice-water bath.
Grignard Addition: Add the Grignard reagent (1.2 eq) dropwise via syringe, ensuring the internal temperature does not exceed 5-10°C.
Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours.
Monitoring: Monitor the reaction by TLC or LC-MS to confirm the consumption of the starting material.
Quenching: Carefully re-cool the flask to 0°C and slowly add saturated aqueous NH4Cl solution to quench the reaction. Causality Note: NH4Cl is a mild acid source that protonates the intermediate and hydrolyzes any remaining Grignard reagent without cleaving the acid-labile Boc group.
Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).
Isolation and Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure. The resulting crude ketone can be purified by flash column chromatography.
Analytical Characterization
To ensure the identity and purity of both the intermediate and the final product, a combination of analytical techniques is essential.[9]
NMR Spectroscopy:
¹H NMR: For the N'-Boc Weinreb amide, expect to see characteristic signals for the Boc group (~1.4 ppm), the piperidine ring protons (broad multiplets from ~1.6-4.0 ppm), and the N-methoxy (~3.7 ppm) and N-methyl (~3.2 ppm) groups.
¹³C NMR: Look for the carbonyl carbon of the Weinreb amide around 175 ppm and the Boc carbonyl around 154 ppm.[10]
Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should be used to confirm the molecular weight of the synthesized compounds. Look for the [M+H]⁺ or [M+Na]⁺ adducts.
Safety & Handling
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves. Piperidine derivatives can be skin and eye irritants.[11]
Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood. Organometallic reagents like Grignards are moisture-sensitive and can be pyrophoric. Anhydrous solvents are flammable.[12][13]
Disposal: Dispose of all chemical waste according to institutional and local regulations.
References
Ohorodnyk, N., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2760460, N-methylpiperidine-4-carboxamide. PubChem. Available at: [Link]
White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose University Consortium. Available at: [Link]
Google Patents. (n.d.). CN101665458B - Preparation method of N-methoxyl-N-methyl-1-tosylpiperidine-4-amide.
Atlantis Press. (2015). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Available at: [Link]
Organic Chemistry Portal. (2005). Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction. Available at: [Link]
National Center for Biotechnology Information. (2015). Synthesis and structure-activity relationships of a series 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter. PubMed Central. Available at: [Link]
Oriental Journal of Chemistry. (2020). Synthesis of Weinreb and their Derivatives (A Review). Available at: [Link]
Purdue e-Pubs. (n.d.). Organometallic chemistry of group 4 metals containing nitrogen ligands. Purdue University. Available at: [Link]
ResearchGate. (n.d.). A Convenient One-Pot Method for the Synthesis of N-Methoxy-N-methyl Amides from Carboxylic Acids. Available at: [Link]
Pharmaffiliates. (n.d.). N'-boc-N-Methoxy-N-methylpiperidine-4-carboxamide. Available at: [Link]
MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available at: [Link]
Arkivoc. (2002). An efficient conversion of carboxylic acids into Weinreb amides. Available at: [Link]
ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Available at: [Link]
Jubilant Ingrevia. (n.d.). N-Methylpiperidine - Safety Data Sheet. Available at: [Link]
Royal Society of Chemistry. (n.d.). Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. Available at: [Link]
Cole-Parmer. (2005). Material Safety Data Sheet - n-Methylpiperidine, 99%. Available at: [Link]
ResearchGate. (2026). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Available at: [Link]
Application Note: Synthesis and Utility of N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide
Introduction and Strategic Context N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide (also known as 1-Boc-4-[methoxy(methyl)carbamoyl]piperidine) is a highly versatile building block in medicinal chemistry and drug develo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Strategic Context
N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide (also known as 1-Boc-4-[methoxy(methyl)carbamoyl]piperidine) is a highly versatile building block in medicinal chemistry and drug development[1]. The piperidine ring is a privileged scaffold found in numerous FDA-approved therapeutics. By converting 1-Boc-piperidine-4-carboxylic acid into its corresponding Weinreb amide (N-methoxy-N-methylamide), chemists unlock a highly reliable and selective pathway for synthesizing complex piperidine-4-yl ketones and aldehydes.
Weinreb amides are uniquely advantageous because they prevent the over-addition of highly reactive organometallic reagents, such as Grignard or organolithium reagents. This controlled reactivity makes N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide an indispensable intermediate for late-stage functionalization in drug discovery workflows.
Mechanistic Rationale and Experimental Design
The Weinreb Amide Advantage (Expertise & Causality)
The direct reaction of standard carboxylic acids or esters with organometallic reagents often leads to the formation of tertiary alcohols due to the uncontrolled, sequential addition of two equivalents of the nucleophile. The Weinreb amide circumvents this via the formation of a highly stable, five-membered cyclic metal chelate intermediate.
Chelation: The metal cation (e.g., Mg²⁺ or Li⁺) coordinates simultaneously to the carbonyl oxygen and the methoxy oxygen of the amide.
Stabilization: This chelate stabilizes the tetrahedral intermediate, preventing it from collapsing to expel the leaving group during the course of the reaction.
Controlled Collapse: The intermediate only collapses to form the desired ketone upon the introduction of an aqueous acidic workup, at which point the reactive organometallic reagent has been safely quenched.
Coupling Chemistry Selection
The synthesis relies on the activation of 1-Boc-piperidine-4-carboxylic acid using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and 1-Hydroxybenzotriazole (HOBt)[1].
EDCI & HOBt: EDCI forms an active O-acylisourea intermediate. HOBt acts as a nucleophile to attack this intermediate, forming an active ester that is highly reactive toward amines but resistant to hydrolysis, thereby improving yields and suppressing side reactions[2].
Triethylamine (TEA): Used as a non-nucleophilic base to liberate the free amine from N,O-dimethylhydroxylamine hydrochloride, allowing it to successfully attack the HOBt-activated ester[1].
Experimental Protocol
The following protocol outlines the scalable synthesis of N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide in N,N-Dimethylformamide (DMF), designed to yield quantitative conversion[1].
Step-by-Step Methodology
Preparation of the Reaction Mixture: Suspend 1-Boc-piperidine-4-carboxylic acid (2.34 g, 10.2 mmol) and N,O-dimethylhydroxylamine hydrochloride (1.50 g, 15.0 mmol) in anhydrous DMF (50 mL) under an inert atmosphere (nitrogen or argon) at room temperature[1].
Base Addition: Add triethylamine (TEA) (2.8 mL, 20.0 mmol) dropwise to the stirring suspension. Stir the mixture for 10 minutes to ensure complete liberation of the free N,O-dimethylhydroxylamine base[1].
Activation and Coupling: Sequentially add HOBt (1.62 g, 12.0 mmol) and EDCI (2.30 g, 12.0 mmol) to the reaction mixture[1].
Reaction Progression: Stir the reaction mixture continuously overnight (approx. 12–16 hours) at room temperature[1]. Monitor the reaction progress via TLC (e.g., 50% EtOAc in Hexanes) or LC-MS until the starting material is fully consumed.
Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the majority of the DMF[1].
Aqueous Workup: Dissolve the concentrated residue in 1N HCl (100 mL) to protonate and remove unreacted amines and basic byproducts. Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 × 100 mL)[1].
Washing and Drying: Combine the organic phases and wash sequentially with saturated aqueous NaHCO₃ solution (50 mL) to remove acidic impurities, followed by brine (50 mL)[1]. Dry the organic phase over anhydrous MgSO₄[1].
Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the product as a colorless to pale yellow oil (Yield: ~2.79 g, >95% crude yield)[1].
Application Note: One-Pot Synthesis of Piperidine Ketones via Weinreb Amides
Introduction & Scientific Rationale The 2-substituted piperidine motif is a foundational pharmacophore found in a vast array of natural products (e.g., pseudoconhydrine) and synthetic therapeutic agents[1]. The asymmetri...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scientific Rationale
The 2-substituted piperidine motif is a foundational pharmacophore found in a vast array of natural products (e.g., pseudoconhydrine) and synthetic therapeutic agents[1]. The asymmetric synthesis of these scaffolds often requires the precise installation of a ketone moiety at the C2 position. Traditionally, the direct addition of organometallic reagents (such as Grignard or organolithium reagents) to carboxylic esters or acyl chlorides suffers from poor chemoselectivity, frequently resulting in over-addition to yield tertiary alcohols[2].
To circumvent this, the transformation of the carboxylic acid into an N-methoxy-N-methylamide (Weinreb amide) has become the gold standard[3]. The unique efficacy of the Weinreb amide lies in its ability to form a highly stable, five-membered metal chelate intermediate upon nucleophilic attack. This rigid tetrahedral intermediate resists collapse under anhydrous conditions, effectively preventing a second equivalent of the nucleophile from reacting[4].
While the traditional two-step approach requires the isolation and chromatographic purification of the Weinreb amide, modern high-throughput drug development demands greater operational efficiency. This application note details a robust, self-validating one-pot protocol for the direct conversion of N-protected pipecolic acid to the corresponding piperidine ketone, minimizing solvent waste and maximizing overall yield[5][6].
Mechanistic Pathway & Visualization
The success of the one-pot procedure relies on selecting a coupling agent that does not generate byproducts capable of quenching the subsequent Grignard reagent. 1,1'-Carbonyldiimidazole (CDI) is highly preferred for this workflow. CDI activates the carboxylic acid to an acyl imidazole, releasing CO₂ gas. Subsequent displacement by N,O-dimethylhydroxylamine yields the Weinreb amide and free imidazole.
When the Grignard reagent (e.g., methylmagnesium bromide) is introduced to the same pot, the first equivalent neutralizes the acidic proton of the liberated imidazole. The subsequent equivalents attack the Weinreb amide, forming the stable magnesium chelate. Collapse to the target ketone is strictly delayed until the addition of aqueous acid during the final workup[2].
One-pot mechanistic workflow from pipecolic acid to piperidine ketone via Weinreb amide chelation.
Experimental Design: Reagent Selection
The choice of coupling agent dictates the viability of the one-pot sequence. The table below summarizes the quantitative data and compatibility of various activation strategies.
Coupling System
Activation Intermediate
Reaction Byproducts
Typical Yield (One-Pot)
Compatibility with in situ Grignard Addition
CDI
Acyl imidazole
CO₂, Imidazole
75–85%
Excellent: Imidazole acts as a mild base; easily neutralized by excess Grignard.
PPh₃ / I₂
Acyl phosphonium
Ph₃PO, HI
65–79%
Good: Requires filtration through a short silica plug if Ph₃PO causes steric hindrance[6].
EDC / HOBt
Active ester
Urea derivative
60–70%
Moderate: Urea byproducts can precipitate and complicate the Grignard addition phase.
Detailed Protocol: Synthesis of 1-[(2R)-1-Boc-piperidin-2-yl]propan-2-one
This protocol describes the one-pot synthesis of the target ketone starting from N-Boc-(R)-pipecolic acid[3].
Part A: In Situ Weinreb Amide Formation
Causality Focus: Anhydrous conditions are critical. Any residual moisture will prematurely quench the Grignard reagent in Part B, drastically reducing the yield.
Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and an argon balloon.
Substrate Dissolution: Dissolve N-Boc-(R)-pipecolic acid (1.0 eq, 5.0 mmol) in 25 mL of anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C using an ice-water bath.
Self-Validating Check: Observe the evolution of CO₂ gas (bubbling). The cessation of bubbling (typically 30–45 minutes) serves as a visual indicator that the formation of the acyl imidazole intermediate is complete.
Amidation: Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq, 6.0 mmol) in one portion. Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.
Self-Validating Check: Perform Thin Layer Chromatography (TLC) using Hexane/EtOAc (1:1). Complete disappearance of the starting material (visualized via ninhydrin or iodine) confirms the successful formation of the Weinreb amide.
Part B: Nucleophilic Grignard Addition
Causality Focus: A standard Weinreb amide reaction requires 1.1–1.5 equivalents of Grignard. However, because this is a one-pot reaction, the liberated imidazole from the CDI coupling contains an acidic N-H proton. We must use 3.0 equivalents of the Grignard reagent: one equivalent to deprotonate the imidazole, and the remainder to drive the nucleophilic addition to completion[3].
5. Temperature Control: Cool the reaction mixture back to 0 °C.
6. Addition: Dropwise add Methylmagnesium bromide (MeMgBr) (3.0 eq, 15.0 mmol, 3.0 M solution in diethyl ether) via a syringe over 15 minutes. Maintain the internal temperature below 5 °C to prevent premature chelate collapse.
7. Maturation: Stir the mixture at 0 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2 hours.
Part C: Quenching and Isolation
Causality Focus: The stable magnesium tetrahedral intermediate must be broken down by a highly acidic aqueous environment. If the quench is too mild, the intermediate may not fully collapse, leading to stable emulsions or trapped product[4].
8. Quench: Cool the flask to 0 °C. Carefully add 10 mL of saturated aqueous NH₄Cl dropwise to quench excess Grignard reagent.
Self-Validating Check: The initial addition will be highly exothermic and produce methane gas. Add slowly until bubbling subsides.
Chelate Collapse: Add 1M HCl until the aqueous layer reaches pH 3–4. This forces the collapse of the tetrahedral intermediate into the target ketone.
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).
Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 1-[(2R)-1-Boc-piperidin-2-yl]propan-2-one.
References
One-Pot Transition-Metal-Free Synthesis of Weinreb Amides Directly from Carboxylic Acids. Synthesis. 5
Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine. PMC (nih.gov). 6
Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. PMC (nih.gov). 2
Asymmetric Synthesis of 1-[(2R)-piperidin-2-yl]propan-2-one: Application Notes and Protocols. Benchchem.3
Evaluation of Solution and Solid-Phase Approaches to the Synthesis of Libraries of α,α-Disubstituted-α-acylaminoketones. ACS Publications. 4
Diastereoselective total synthesis of 3,6-disubstituted piperidine alkaloids, (3R,6S)-epi-pseudoconhydrine and (3R,6R)-pseudoconhydrine. Aurigene Services / Elsevier. 1
Application Note: Scalable Synthesis of N-Methoxy-N-methylpiperidine-4-carboxamide
Executive Summary N-methoxy-N-methylpiperidine-4-carboxamide (isolated as a hydrochloride salt) is a highly versatile building block in pharmaceutical development, frequently utilized as an intermediate in the production...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N-methoxy-N-methylpiperidine-4-carboxamide (isolated as a hydrochloride salt) is a highly versatile building block in pharmaceutical development, frequently utilized as an intermediate in the production of IKK inhibitors and other complex heterocyclic therapeutics[1].
This application note outlines a highly scalable, chromatography-free, two-step protocol for synthesizing this target from commercially available N-Boc-piperidine-4-carboxylic acid. By leveraging 1,1'-Carbonyldiimidazole (CDI) as the coupling agent and utilizing a solvent-driven precipitation strategy for deprotection, this workflow maximizes atom economy, eliminates explosive hazards associated with traditional coupling reagents, and ensures high-purity isolation suitable for kilogram-scale manufacturing.
Mechanistic Rationale & Strategy Selection
The Weinreb Amide Advantage
The N-methoxy-N-methylamide functional group—commonly known as the Weinreb amide—solves a fundamental problem in organic synthesis: the over-addition of organometallic reagents to carbonyls. When reacted with Grignard or organolithium reagents, the Weinreb amide forms a unique and stable five-membered cyclic tetrahedral intermediate[2]. The metal coordinates to both the carbonyl oxygen and the methoxy oxygen, preventing the intermediate from collapsing into a highly reactive ketone until an aqueous acidic quench is applied[2]. This self-regulating mechanism ensures a selective conversion to the target ketone without tertiary alcohol byproducts.
Mechanistic pathway of Weinreb amide nucleophilic addition and stable chelate formation.
Scalability Analysis: Why CDI?
In discovery chemistry, reagents like HATU or EDC/HOBt are routinely used. However, upon scaling to multigram or kilogram quantities, these reagents present severe drawbacks. We have selected3 as the optimal coupling reagent[3].
Table 1: Comparative Analysis of Amidation Strategies
Scalable two-step synthesis workflow for N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride.
Detailed Protocols
Step 1: CDI-Mediated Amidation
Objective: Synthesis of N'-Boc-N-methoxy-N-methylpiperidine-4-carboxamide.
Reagents:
N-Boc-piperidine-4-carboxylic acid (1.0 eq)
1,1'-Carbonyldiimidazole (CDI) (1.1 eq)
N,O-dimethylhydroxylamine hydrochloride (1.2 eq)
N,N-Diisopropylethylamine (DIPEA) (1.2 eq)
Anhydrous Tetrahydrofuran (THF) (10 volumes)
Procedure & Causality:
Dissolution: Charge a reactor with N-Boc-piperidine-4-carboxylic acid and anhydrous THF. Stir to dissolve at 20°C.
Activation: Add CDI portionwise over 30 minutes.
Causality: The reaction between the carboxylic acid and CDI releases equimolar amounts of CO₂. Portionwise addition prevents rapid gas evolution, mitigating dangerous pressurization risks at scale.
Validation (IPC): Monitor the reaction visually. The cessation of effervescence (typically 1–2 hours) indicates complete conversion to the active acyl imidazole intermediate.
Coupling: Add N,O-dimethylhydroxylamine hydrochloride, followed by the dropwise addition of DIPEA.
Causality: DIPEA neutralizes the hydrochloride salt, liberating the free hydroxylamine for nucleophilic attack on the acyl imidazole. The imidazole byproduct from the activation step also acts as a mild base, facilitating the reaction.
Maturation: Stir the mixture at 20°C for 8 hours.
Validation (IPC): Analyze via HPLC. The reaction is deemed complete when the starting material is <1%.
Workup: Concentrate the THF under reduced pressure. Redissolve the residue in Ethyl Acetate (EtOAc). Wash sequentially with 1N HCl (to remove imidazole and DIPEA), saturated NaHCO₃ (to remove trace unreacted acid), and brine.
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the Boc-protected intermediate as a viscous oil.
Step 2: Boc Deprotection and Salt Isolation
Objective: Cleavage of the Boc group and direct crystallization of the target hydrochloride salt.
Dissolution: Dissolve the intermediate from Step 1 in EtOAc at 20°C.
Deprotection: Dropwise add 4N HCl in 1,4-dioxane under vigorous stirring.
Causality: Anhydrous acidic conditions cleave the tert-butyloxycarbonyl (Boc) group, releasing isobutylene and CO₂. Using anhydrous HCl is critical; it prevents the hydrolysis of the Weinreb amide that frequently occurs under aqueous acidic conditions.
Crystallization: Stir the mixture at 20°C for 2–4 hours.
Validation (IPC): This reaction is a self-validating system. The product, N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride, is insoluble in the EtOAc/dioxane mixture. As the reaction proceeds, the clear solution will transition into a thick white suspension, driving the reaction forward via Le Chatelier's principle.
Filtration: Filter the suspension through a sintered glass funnel. Wash the filter cake with cold EtOAc to remove any residual organic impurities.
Drying: Dry the white crystalline solid under vacuum at 40°C to a constant weight. No column chromatography is required.
References
Umpolung Flow Chemistry for the Synthesis of a 3-Oxo-3H-spiro[benzofuran-2,4′-piperidine] Building Block
Source: ACS Publications
URL:[Link]
Progress toward a Convergent, Asymmetric Synthesis of Jervine
Source: NIH / PMC
URL:[Link]
A Facile One-Pot Synthesis of Weinreb Amides from Carboxylic Acids with POCl3
Source: World Journal of Pharmaceutical Research
URL:[Link]
The Growing Synthetic Utility of the Weinreb Amide
Source: ResearchGate
URL:[Link]
Application Note: Advanced Strategies for the Functionalization of Piperidine Rings via Weinreb Amide Intermediates
Executive Summary The piperidine ring is one of the most ubiquitous nitrogen heterocycles in FDA-approved pharmaceuticals. Late-stage functionalization of the saturated C(sp³)–H bonds within the piperidine core enables t...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The piperidine ring is one of the most ubiquitous nitrogen heterocycles in FDA-approved pharmaceuticals. Late-stage functionalization of the saturated C(sp³)–H bonds within the piperidine core enables the rapid exploration of chemical space, modulating critical pharmacokinetic parameters such as lipophilicity and basicity (pKa)[1]. In this domain, N-methoxy-N-methylamides—commonly known as Weinreb amides—serve a dual, highly strategic purpose. They act as exceptional directing groups for transition-metal-catalyzed C–H functionalizations and function as robust acylating agents that resist over-addition during the synthesis of complex piperidinyl ketones[2]. This application note details the mechanistic rationale and provides self-validating protocols for leveraging Weinreb amides in piperidine functionalization workflows.
Mechanistic Rationale: The Dual Utility of Weinreb Amides
The synthetic power of Weinreb amides in piperidine chemistry stems from their unique coordination chemistry.
As a Directing Group: When utilized to direct transition-metal catalysis, the carbonyl oxygen of the Weinreb amide weakly coordinates to metal centers (e.g., Pd(II)). This positions the catalyst in precise proximity to the β-C(sp³)–H bond of the piperidine ring[3]. The resulting stable metallacycle intermediate subsequently undergoes oxidative addition and reductive elimination to yield regioselectively functionalized derivatives, such as β-fluoropiperidines[3].
As an Electrophilic Trap: Conversely, when the piperidine ring is functionalized via direct α-lithiation (e.g., using N-Boc piperidine), Weinreb amides serve as ideal electrophilic trapping agents. The reaction forms a highly stable five-membered tetrahedral cyclic chelate that collapses only upon aqueous workup, ensuring strict mono-addition to yield the corresponding ketone without the risk of tertiary alcohol byproducts[2].
Protocol A: Synthesis of Piperidine Weinreb Amides from Carboxylic Acids
Causality & Rationale: Converting a piperidine carboxylic acid to a Weinreb amide requires the activation of the carboxylate. HATU is selected over traditional carbodiimides due to its superior efficiency in forming highly active OAt esters, minimizing epimerization. N,O-Dimethylhydroxylamine is supplied as a hydrochloride salt; therefore, a non-nucleophilic organic base (DIPEA) is essential to liberate the free amine for nucleophilic attack.
Step-by-Step Procedure:
Activation: Dissolve N-Boc-piperidine-4-carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M) under an inert argon atmosphere. Stir for 10 minutes at room temperature to ensure complete formation of the active ester.
Amine Addition: Add N,O-dimethylhydroxylamine hydrochloride (1.5 equiv) to the reaction mixture.
Base Addition: Dropwise add DIPEA (3.0 equiv). The excess base ensures complete neutralization of the hydrochloride salt and maintains the basicity required for the coupling.
Reaction & QC: Stir for 4 hours. In-Process QC: Monitor via LC-MS. The reaction is complete when the starting material mass disappears and the [M+H]⁺ peak corresponding to the Weinreb amide emerges.
Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 1M HCl, water, and brine to remove DMF and residual DIPEA. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.
Protocol B: Palladium-Catalyzed β-C(sp³)–H Fluorination of Piperidine Weinreb Amides
Causality & Rationale: The introduction of a fluorine atom into the piperidine ring modulates the basicity of the amine and alters its lipophilicity, which are critical parameters in fragment-based drug discovery[1]. This protocol utilizes Pd(OAc)₂ as a pre-catalyst. The native Weinreb amide directs the palladium center to the β-methylene C–H bond[3]. Selectfluor is employed as both an electrophilic fluorine source and a strong oxidant, facilitating the necessary Pd(II)/Pd(IV) catalytic cycle prior to reductive elimination[3].
Step-by-Step Procedure:
Preparation: In an oven-dried sealed tube, combine the Piperidine Weinreb Amide (1.0 equiv), Pd(OAc)₂ (10 mol%), and Selectfluor (2.5 equiv).
Solvent Addition: Add a mixture of HFIP/DCE (1:1, v/v) to achieve a 0.1 M concentration. HFIP (Hexafluoroisopropanol) is critical as a hydrogen-bond donor solvent that stabilizes the highly polar transition states and the Pd(IV) intermediate.
Heating: Seal the tube and heat the mixture at 110 °C for 16 hours.
Reaction & QC: In-Process QC: Perform a TLC check (Hexane/EtOAc 7:3) visualized with KMnO₄ stain. The fluorinated product will elute slightly higher than the starting material due to altered polarity.
Purification: Cool to room temperature, filter through a short pad of Celite using EtOAc, concentrate, and purify via flash column chromatography.
Protocol C: Regioselective α-Lithiation of N-Boc Piperidine and Weinreb Amide Trapping
Causality & Rationale: The α-lithiation of N-Boc piperidine requires a strong, non-nucleophilic base. s-BuLi is selected because n-BuLi is insufficiently basic to deprotonate unactivated C(sp³)–H bonds[4]. TMEDA is a critical additive; it breaks down organolithium aggregates into highly reactive monomeric species and coordinates the lithium ion, stabilizing the configurationally stable α-lithiated intermediate[5]. Trapping this intermediate with an exogenous Weinreb amide forms a stable tetrahedral intermediate that resists further nucleophilic attack, yielding strictly the mono-addition ketone[2].
Step-by-Step Procedure:
Lithiation: Dissolve N-Boc piperidine (1.0 equiv) and TMEDA (1.3 equiv) in anhydrous hexane (0.1 M) under argon. Cool to -78 °C.
Deprotonation: Dropwise add s-BuLi (1.3 equiv, 1.4 M in cyclohexane). Stir at -78 °C for 2 hours. In-Process QC: The solution will turn slightly yellow, indicating the formation of the lithiated species.
Electrophilic Trapping: Slowly add a solution of the desired aryl Weinreb amide (1.5 equiv) in anhydrous THF. Stir for an additional 1 hour at -78 °C.
Quench: Quench the reaction strictly at -78 °C with a saturated aqueous NH₄Cl solution to collapse the tetrahedral intermediate into the ketone.
Workup: Warm to room temperature, extract with Et₂O, dry over MgSO₄, and purify via chromatography.
Workflow for α-lithiation of N-Boc piperidine and Weinreb amide trapping.
Quantitative Data & Optimization Parameters
The following table summarizes the expected yields and regioselectivity metrics based on the functionalization strategies discussed above.
Substrate
Transformation
Catalyst / Key Reagents
Expected Yield (%)
Regioselectivity
N-Boc-Piperidine-4-carboxylic acid
Weinreb Amide Formation
HATU, DIPEA, NHMe(OMe)·HCl
88 – 95
N/A
Piperidine-4-Weinreb Amide
β-C(sp³)–H Fluorination
Pd(OAc)₂, Selectfluor, HFIP/DCE
61 – 63
β-position (>19:1)
N-Boc-Piperidine
α-Lithiation / Acylation
s-BuLi, TMEDA, Aryl-Weinreb Amide
68 – 72
α-position (>95:5)
4-Aryl-Piperidine Weinreb Amide
β-C(sp³)–H Arylation
Pd(OAc)₂, Ar-I, Ag₂CO₃
55 – 70
β-position
References[2] Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. Molecules / MDPI. Link[1] Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry / ACS Publications. Link[4] α‐Functionalisation of Cyclic Sulfides Enabled by Lithiation Trapping. PMC / NIH. Link[3] Palladium-Catalyzed Methylene β-C−H Fluorination of Native Amides. PMC / NIH. Link[5] Dynamics of Catalytic Resolution of 2-Lithio-N-Boc-piperidine by Ligand Exchange. PMC / NIH. Link
Technical Support Center: Optimizing Grignard Reactions with N-methoxy-N-methylpiperidine-4-carboxamide
Welcome to the technical support center for Grignard reactions involving N-methoxy-N-methylpiperidine-4-carboxamide. This guide is designed for researchers, chemists, and drug development professionals aiming to improve...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for Grignard reactions involving N-methoxy-N-methylpiperidine-4-carboxamide. This guide is designed for researchers, chemists, and drug development professionals aiming to improve yields and troubleshoot common issues in the synthesis of ketones using this versatile Weinreb amide. As application scientists with extensive field experience, we provide not just protocols, but the underlying chemical principles to empower you to make informed decisions during your synthesis.
The Core Principle: Why Use a Weinreb Amide?
The N-methoxy-N-methylamide, commonly known as the Weinreb-Nahm amide, is a superior acylating agent for organometallic reagents compared to esters or acid chlorides.[1] The primary advantage is its resistance to the common problem of over-addition.[1] When a Grignard reagent attacks a typical ester, it forms a ketone intermediate that is often more reactive than the starting ester, leading to a second nucleophilic attack and the formation of a tertiary alcohol.[2][3]
The Weinreb amide prevents this through the formation of a stable, five-membered chelated tetrahedral intermediate.[1] The magnesium atom of the Grignard reagent is coordinated by both the newly formed alkoxide and the N-methoxy oxygen. This intermediate is stable at low temperatures and does not collapse to the ketone until an acidic workup is performed.[1] This elegant mechanism halts the reaction at the ketone stage, preserving your desired product.
Caption: Mechanism of the Weinreb-Nahm ketone synthesis.
Frequently Asked Questions (FAQs)
Q1: What exactly is N-methoxy-N-methylpiperidine-4-carboxamide?
It is a specific derivative of piperidine-4-carboxylic acid that has been converted into an N-methoxy-N-methylamide (Weinreb amide). This functional group is specifically designed to react once with a Grignard (or organolithium) reagent to furnish a ketone upon workup.[1]
Q2: My reaction is not working, and I am recovering my starting material. What is the most likely cause?
The most common culprit is an inactive or insufficient Grignard reagent. Grignard reagents are potent bases and nucleophiles that are highly sensitive to moisture and acidic protons.[4][5][6] Any trace of water in your glassware or solvent will quench the reagent before it can react with the amide.
Q3: I am seeing a significant amount of a tertiary alcohol byproduct. I thought Weinreb amides prevented this?
While the Weinreb amide is designed to prevent over-addition, the stabilizing chelate can break down under certain conditions.[1] This is most often caused by allowing the reaction temperature to rise too high before quenching. Once the ketone is formed in the presence of active Grignard reagent, a second addition can occur.[7] Highly reactive Grignard reagents, such as allylmagnesium bromide, are particularly prone to this behavior if conditions are not scrupulously controlled.[7]
Q4: Can I use this reaction with any Grignard reagent?
Yes, the Weinreb ketone synthesis is known to tolerate a wide variety of functional groups and can be used with aliphatic, vinyl, aryl, and alkynyl Grignard reagents.[1] However, very bulky Grignard reagents may react sluggishly or, in some cases, act as a base, leading to side reactions.[4]
Troubleshooting Guide: From Diagnosis to Solution
This section addresses specific experimental issues.
Caption: Decision tree for troubleshooting low product yield.
Problem 1: Low or No Conversion of Starting Material
Symptom: TLC or LC-MS analysis shows predominantly unreacted N-methoxy-N-methylpiperidine-4-carboxamide.
Primary Cause: Inactive or insufficient Grignard reagent.
Scientific Explanation: Grignard reagents are exceptionally strong bases.[2] Any proton source, most commonly water, will protonate the carbanion to form an alkane, rendering it non-nucleophilic and destroying the reagent.[4] The reaction to form the Grignard reagent at the magnesium surface can also be sluggish if the metal is passivated by a layer of magnesium oxide.[6]
Solutions:
Ensure Anhydrous Conditions: All glassware must be rigorously dried (oven-dried at >120°C for several hours or flame-dried under vacuum) and cooled under an inert atmosphere (Nitrogen or Argon). Solvents like THF or diethyl ether must be anhydrous grade, preferably distilled from a suitable drying agent.
Activate Magnesium: The passivating oxide layer on magnesium turnings can be removed. Add a small crystal of iodine (the purple color will disappear upon initiation) or a few drops of 1,2-dibromoethane to the magnesium in ether/THF before adding the alkyl/aryl halide.[6]
Confirm Reagent Concentration: Never assume a 100% yield in the formation of your Grignard reagent. Its concentration must be determined by titration before use to ensure accurate stoichiometry.[4] See Protocol 2 for a standard titration procedure.
Problem 2: Formation of Tertiary Alcohol (Over-addition Product)
Symptom: A significant spot on TLC or peak in LC-MS corresponding to the mass of the product after adding two equivalents of the "R" group.
Primary Cause: Reaction temperature is too high.
Scientific Explanation: The stability of the chelated tetrahedral intermediate is temperature-dependent. At higher temperatures, it can collapse prematurely to form the ketone. If unreacted Grignard reagent is still present in the flask, it will rapidly attack the newly formed, highly electrophilic ketone to generate a tertiary alcohol.[2][7]
Solutions:
Strict Temperature Control: Perform the Grignard addition at a low temperature. For most Grignards, 0°C is sufficient, but for highly reactive or unhindered ones, dropping the temperature to -40°C or -78°C (dry ice/acetone bath) is recommended.[7]
Slow Addition: Add the Grignard reagent dropwise via a syringe pump or dropping funnel. This prevents localized hot spots in the reaction mixture.
Low-Temperature Quench: Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) while the flask is still at the low reaction temperature. Only after the quench is complete should the mixture be allowed to warm to room temperature.
Problem 3: Formation of N-methylpiperidine-4-carboxamide
Symptom: A byproduct is observed corresponding to the loss of the N-methoxy group (a mass difference of 14 Da, CH₂).
Primary Cause: Base-induced elimination side reaction.
Scientific Explanation: If the Grignard reagent is particularly bulky or the reaction is sterically congested, it may act as a base rather than a nucleophile. It can deprotonate the N-methyl group, leading to an E2-type elimination that produces formaldehyde and the corresponding N-methylamide anion.[8]
Solutions:
Re-evaluate Steric Hindrance: This side reaction is more common with sterically demanding Grignard reagents. If possible, consider a less hindered nucleophile.
Maintain Low Temperature: As with over-addition, lower temperatures disfavor this elimination pathway.
Consider an Alternative Reagent: In some challenging cases, switching from a Grignard reagent to an organolithium reagent may alter the reaction pathway and improve the yield of the desired ketone.
Troubleshooting Summary
Symptom
Primary Cause
High Starting Material
Inactive Grignard Reagent
Tertiary Alcohol Byproduct
High Reaction Temperature
N-methylamide Byproduct
Steric Hindrance / E2 Elimination
Validated Experimental Protocols
Protocol 1: General Procedure for Ketone Synthesis
Apparatus Setup: Under an inert atmosphere (N₂ or Ar), add N-methoxy-N-methylpiperidine-4-carboxamide (1.0 eq) and anhydrous THF (or diethyl ether) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and a rubber septum.
Cooling: Cool the solution to the target temperature (e.g., -78°C or 0°C) using an appropriate cooling bath.
Grignard Addition: Slowly add the Grignard reagent (1.1–1.5 eq, solution in THF or Et₂O) dropwise via syringe over 20–30 minutes, ensuring the internal temperature does not rise significantly.
Reaction: Stir the mixture at the low temperature for 1–3 hours. Monitor the reaction progress by TLC or by quenching a small aliquot for LC-MS analysis.
Quenching: While maintaining the low temperature, slowly add saturated aqueous NH₄Cl solution dropwise to quench any excess Grignard reagent.
Workup: Allow the mixture to warm to room temperature. Add water and ethyl acetate (or another suitable organic solvent). Separate the organic layer.
Extraction: Extract the aqueous layer two more times with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude ketone can then be purified by flash column chromatography on silica gel.
Protocol 2: Titration of the Grignard Reagent
Setup: Accurately weigh ~100 mg of I₂ into a dry flask under an inert atmosphere and dissolve it in ~2 mL of anhydrous THF.
Titration: Slowly add the Grignard reagent solution dropwise from a 1.0 mL syringe while stirring vigorously. The dark brown/purple color of the iodine will fade.
Endpoint: The endpoint is the complete disappearance of the iodine color (a persistent colorless or pale yellow solution).
Calculation: Record the volume (V, in L) of Grignard reagent added. The molarity (M) is calculated as:
M = (mass of I₂ / Molar Mass of I₂) / V
(Molar Mass of I₂ ≈ 253.81 g/mol )
References
Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry. [Link]
Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent. YouTube. [Link]
Reactions of Grignard Reagents. Master Organic Chemistry. [Link]
Synthesis of biaryl ketones by arylation of Weinreb amides with functionalized Grignard reagents under thermodynamic control vs. kinetic control of N,N-Boc2-amides. Organic & Biomolecular Chemistry (RSC Publishing). [Link]
Overaddition of grignard to weinreb amide. Reddit. [Link]
Grignard Reaction - Common Conditions. organic-chemistry.org. [Link]
Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Journal of the American Chemical Society. [Link]
Preparation method of N-methoxyl-N-methyl-1-tosylpiperidine-4-amide.
A New Mode of Reactivity of N-Methoxy-N-methylamides with Strongly Basic Reagents. The Journal of Organic Chemistry. [Link]
The Grignard Reaction Mechanism. Chemistry Steps. [Link]
Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions. PMC. [Link]
Reactions of Grignard Reagents with Carbonyl Compound: Unexpected Observations. ResearchGate. [Link]
Technical Support Center: Troubleshooting Piperidine Weinreb Amide Workflows
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter chemoselectivity issues during the synthesis of complex n...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter chemoselectivity issues during the synthesis of complex nitrogenous heterocycles.
The Weinreb–Nahm ketone synthesis is a cornerstone methodology designed specifically to prevent the over-addition of organometallic reagents to carboxylic acid derivatives[1]. By utilizing an N-methoxy-N-methylamide (Weinreb amide), the reaction forms a highly stable, metal-chelated tetrahedral intermediate that theoretically halts further nucleophilic attack[1]. However, when working with functionalized piperidine scaffolds (such as N-Boc-pipecolic acid derivatives), researchers frequently report unexpected tertiary alcohol byproducts—the very over-addition the Weinreb amide is meant to prevent.
This guide explores the physical and chemical causality behind these failures and provides field-proven, self-validating protocols to ensure absolute chemoselectivity.
Mechanistic Pathway: The Fate of the Tetrahedral Intermediate
To troubleshoot over-addition, we must first visualize the competing pathways. The success of the reaction relies entirely on maintaining the structural integrity of the metal chelate until all excess organometallic reagent is neutralized.
Figure 1: Mechanistic pathway of Weinreb amide tetrahedral intermediate collapse and over-addition.
Frequently Asked Questions (FAQs)
Q1: I am seeing 15–30% tertiary alcohol byproduct despite using a highly pure Weinreb amide. Why is the tetrahedral intermediate collapsing?A: The collapse of the tetrahedral intermediate is fundamentally a thermodynamic issue. The Weinreb-Nahm synthesis relies on the chelation of the magnesium or lithium ion between the methoxy oxygen and the carbonyl oxygen to lock the intermediate in place[1]. This chelate is highly stable at -78 °C but becomes increasingly labile as thermal energy is introduced. If the reaction is allowed to warm above -20 °C before the quench is complete, the intermediate collapses into the highly electrophilic ketone. Because Grignard reagents react with unhindered ketones at the diffusion rate limit, any unquenched organometallic reagent in the flask will instantly attack the newly formed ketone, resulting in over-addition[2].
Q2: Does my choice of piperidine N-protecting group affect the stability of the Weinreb intermediate?A: Yes, significantly. In piperidine scaffolds (such as those derived from pipecolic acid), the nitrogen is typically protected as a carbamate (e.g., N-Boc or N-Cbz)[3]. The carbonyl oxygen of these bulky protecting groups can act as a competitive Lewis base. In solution, this carbamate oxygen can competitively coordinate with the metal center (Mg or Li), pulling it away from the N-methoxy group and disrupting the highly stable 5-membered chelate of the Weinreb intermediate[4]. This competitive chelation weakens the tetrahedral intermediate, making it prone to premature collapse even at lower temperatures.
Q3: Should I use a Grignard reagent or an organolithium reagent for these piperidine substrates?A: Whenever possible, prioritize Grignard reagents (
). Magnesium forms a much stronger, more rigid bidentate chelate with the Weinreb amide's oxygens compared to lithium[4]. Organolithium reagents are inherently more reactive—which is sometimes necessary for sterically hindered 2-substituted piperidines—but their corresponding tetrahedral intermediates are significantly less stable. If you must use an organolithium reagent, strict temperature control at -78 °C and the avoidance of strongly coordinating solvents (like TMEDA or HMPA, which strip the lithium ion from the chelate) are absolutely critical to prevent over-addition.
Q4: How can I optimize my quench procedure to strictly prevent over-addition?A: The quench is the most dangerous step in this workflow. Adding aqueous
directly to a cold reaction flask causes a localized exothermic reaction. This heat spike causes the intermediate to collapse while active Grignard reagent is still present in the surrounding solvent[2].
To prevent this, you must destroy the excess Grignard reagent before the tetrahedral intermediate is allowed to collapse. This is achieved via a Cold Methanol Pre-quench . By injecting anhydrous methanol at -78 °C, you selectively protonate and destroy the excess organometallic reagent. Methanol reacts rapidly with Grignards at low temperatures but does not provide enough thermal energy or aqueous solvation to collapse the tetrahedral intermediate.
Quantitative Impact of Reaction Parameters on Over-addition
The following table summarizes how different variables impact the stability of the tetrahedral intermediate and the resulting chemoselectivity.
Reaction Parameter
Condition
Tetrahedral Intermediate Stability
Typical Over-addition (%)
Temperature
Maintained at -78 °C to -40 °C
Highly Stable (Intact Chelate)
< 2%
Temperature
Warmed to 0 °C or Room Temp
Unstable (Premature Collapse)
15 - 40%
Quench Method
Direct Aqueous Addition (Warm)
Exothermic breakdown
10 - 25%
Quench Method
Methanol Pre-quench (-78 °C)
Immediate reagent destruction
< 1%
N-Protecting Group
N-Alkyl / Unprotected
No competitive chelation
< 2%
N-Protecting Group
N-Boc / N-Cbz
Moderate competitive chelation
5 - 15%
Organometallic
Grignard ()
Strong bidentate coordination
< 2%
Organometallic
Organolithium ()
Weaker coordination; highly reactive
10 - 20%
Self-Validating Experimental Protocol: Synthesis of N-Boc-2-acylpiperidine
This protocol is engineered as a self-validating system. Every step includes specific controls designed to mitigate the physical causes of over-addition discussed above.
Grignard Reagent (e.g., Methylmagnesium bromide, 3.0 M in Diethyl Ether) (1.2 equiv)
Anhydrous Tetrahydrofuran (THF)
Anhydrous Methanol
Saturated aqueous
Step-by-Step Methodology:
Preparation & Atmospheric Control:
Dry the piperidine Weinreb amide under high vacuum for 2 hours. Dissolve the substrate in anhydrous THF to achieve a 0.2 M concentration in an oven-dried, round-bottom flask. Purge the system with Argon for 10 minutes.
Causality: Moisture acts as a proton source, destroying the Grignard reagent and requiring the use of excess equivalents, which directly increases the risk of over-addition during the quench.
Thermal Equilibration:
Submerge the flask in a dry ice/acetone bath (-78 °C). Stir vigorously for a minimum of 15 minutes.
Causality: Ensuring the bulk solvent is at true thermal equilibrium prevents localized warm spots that cause premature collapse of the intermediate.
Controlled Reagent Addition:
Using a syringe pump or very careful manual addition, add 1.2 equivalents of the Grignard reagent dropwise down the cold interior wall of the flask over 30 minutes.
Causality: Running the reagent down the cold glass pre-chills it before it hits the reaction mixture. Limiting the reagent to 1.2 equivalents minimizes the unreacted pool available for over-addition[2].
Reaction Maturation:
Stir the reaction at -78 °C for 2 hours. Monitor via TLC (quench micro-aliquots in cold methanol). Do not allow the cooling bath to deplete.
The Methanol Pre-Quench (Critical Step):
While strictly maintaining the -78 °C bath, rapidly inject 2.0 equivalents (relative to the Grignard) of anhydrous methanol. Stir for 15 minutes.
Causality: The methanol protonates the unreacted Grignard reagent instantly at -78 °C. Because the system is kept cold and anhydrous, the tetrahedral intermediate remains locked in its chelated state until the Grignard threat is entirely neutralized[2].
Aqueous Workup:
Add 10 volumes of ice-cold saturated aqueous
. Remove the flask from the dry ice bath and allow it to warm to room temperature with vigorous stirring.
Causality: The aqueous acid hydrolyzes the metal chelate, safely collapsing the intermediate into the desired ketone only after the environment is free of nucleophiles.
Isolation:
Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous
, filter, and concentrate under reduced pressure.
References
Weinreb ketone synthesis - Wikipedia. Wikipedia. Available at: [Link]
Type II Anion Relay Chemistry: Exploiting Bifunctional Weinreb Amide Linchpins for the One-Pot Synthesis of Differentiated 1,3-Diketones, Pyrans, and Spiroketals. National Institutes of Health (PMC). Available at: [Link]
Overaddition of grignard to weinreb amide : r/Chempros. Reddit. Available at: [Link]
Highly Enantioselective Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine: Synthesis of (R)-(+)-N-Boc-Pipecolic Acid, (S)-(−)-Coniine, (S)-(+)-Pelletierine, (+)-β-Conhydrine, and (S)-(−)-Ropivacaine and Formal Synthesis of (−)-Lasubine II and (+)-Cermizine C. ResearchGate. Available at: [Link]
Technical Support Center: Purification Strategies for N-methoxy-N-methylpiperidine-4-carboxamide
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate highly polar, basic intermediates.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate highly polar, basic intermediates. N-methoxy-N-methylpiperidine-4-carboxamide—a common Weinreb amide intermediate synthesized from isonipecotic acid—is notoriously difficult to purify.
Its molecular profile combines a basic secondary amine (piperidine ring) with a neutral, hydrogen-bonding Weinreb amide. This combination results in extreme water solubility, irreversible adsorption on standard silica, and poor retention in standard reverse-phase chromatography. This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you successfully isolate this compound.
Purification Decision Workflow
Before diving into specific troubleshooting steps, consult the decision matrix below to select the optimal purification strategy based on your reaction scale and the protection status of the piperidine nitrogen.
Decision matrix for purifying N-methoxy-N-methylpiperidine-4-carboxamide based on scale.
Troubleshooting FAQs
Q1: My free amine product streaks completely across the TLC plate, and I lose >50% yield on a standard silica flash column. Why is this happening? [1][2]
Causality: Bare silica gel acts as a Brønsted acid due to the presence of surface silanol groups (Si-OH). The secondary piperidine amine (pKa ~ 10-11) becomes protonated upon contact, leading to a massive ionic interaction with the negatively charged silica[1]. This causes severe band broadening (streaking), peak tailing, and irreversible adsorption.
Solution:
Primary Recommendation: Switch to an amine-functionalized silica stationary phase (e.g., Biotage KP-NH). The bonded amine groups mask the acidic silanols, allowing the basic piperidine to elute cleanly using standard, "softer" solvent systems like Hexane/Ethyl Acetate without the need for basic modifiers[2].
Alternative: If bare silica must be used, you must neutralize the silanols dynamically. Use a solvent system of Dichloromethane (DCM) / Methanol (MeOH) containing 1-5% Triethylamine (TEA) or concentrated aqueous Ammonium Hydroxide (NH₄OH)[1].
Q2: I am trying to purify the compound using Reverse-Phase (C18) HPLC, but it elutes in the void volume. How can I increase retention? [1][3]
Causality: Under standard acidic RP-HPLC conditions (e.g., 0.1% TFA or Formic Acid), the piperidine nitrogen is fully protonated. This makes the molecule highly polar and hydrophilic, preventing it from partitioning into the hydrophobic C18 stationary phase[3].
Solution: Operate at a high pH. By adjusting the mobile phase pH to ~10-10.5 using 10 mM Ammonium Bicarbonate (NH₄HCO₃) or 0.1% NH₄OH, the piperidine amine is maintained in its neutral, free-base form[1]. This drastically increases its lipophilicity, promoting strong interaction with the C18 media and improving both retention and peak symmetry. (Note: Ensure your C18 column is rated for high-pH stability, such as hybrid silica or polymer-based columns).
Q3: During aqueous workup, I cannot extract the free base into organic solvents, even after basifying the aqueous layer. What is the best recovery method? [4]
Causality: N-methoxy-N-methylpiperidine-4-carboxamide is highly water-soluble due to its low molecular weight, the strong hydrogen-bonding capacity of the Weinreb amide, and the secondary amine. Standard extractions with Ethyl Acetate or Diethyl Ether will fail.
Solution: Bypass liquid-liquid extraction entirely using a Catch-and-Release methodology via Strong Cation Exchange (SCX) solid-phase extraction[4]. The protonated piperidine will bind strongly to the sulfonic acid resin. You can wash away neutral impurities (like unreacted N,O-dimethylhydroxylamine) with methanol, then elute the pure product using an ammonia/methanol solution.
Quantitative Data Comparison
The table below summarizes expected retention behaviors and recoveries based on the chosen purification strategy.
Purification Strategy
Stationary Phase
Mobile Phase
Typical Recovery
Peak Shape / Purity
Standard Normal-Phase
Bare Silica
DCM / MeOH
< 40%
Severe Tailing
Modified Normal-Phase
Bare Silica
DCM / MeOH / 1% NH₄OH
70-85%
Moderate Tailing
Amine-Modified Flash
Amine-Silica (KP-NH)
Hexane / EtOAc
> 90%
Sharp / High
Low-pH RP-HPLC
Standard C18
H₂O / MeCN + 0.1% TFA
N/A (Void elution)
Poor / Unretained
High-pH RP-HPLC
High-pH stable C18
H₂O / MeCN + 0.1% NH₄OH
> 85%
Sharp / High
Step-by-Step Methodologies
Protocol 1: High-Yield Flash Purification using Amine-Functionalized Silica
This protocol utilizes amine-bonded silica to prevent acid-base interactions without the need for chlorinated solvents or ammonia.[2]
Column Equilibration: Select an appropriately sized amine-functionalized flash cartridge (e.g., Biotage KP-NH or Teledyne Isco RediSep Amine). Equilibrate the column with 3-5 column volumes (CV) of 100% Hexane.
Sample Loading: Dissolve the crude N-methoxy-N-methylpiperidine-4-carboxamide in a minimal volume of DCM. If solubility is poor, dry-load the sample onto a small amount of Celite or amine-silica. Load onto the column.
Gradient Elution: Run a linear gradient from 0% to 100% Ethyl Acetate over 15 CVs. The Weinreb amide will typically elute between 40-70% EtOAc, depending on the exact matrix of residual impurities.
Fraction Collection: Monitor via UV at 210 nm (absorption is weak due to the lack of strong chromophores) or use an Evaporative Light Scattering Detector (ELSD).
Recovery: Pool the product-containing fractions and concentrate under reduced pressure. The pure product is typically recovered as a viscous oil or low-melting solid.
Protocol 2: SCX Catch-and-Release Purification
Ideal for isolating the free amine directly from an aqueous reaction mixture or removing non-basic byproducts.
Preparation: Condition an SCX-2 cartridge (propylsulfonic acid functionalized silica) with 2 CVs of Methanol, followed by 2 CVs of 0.1 M aqueous HCl.
Loading: Acidify the crude aqueous reaction mixture to pH 2-3 using 1M HCl. Load the aqueous solution slowly onto the SCX cartridge. The basic piperidine is retained on the resin.
Washing: Wash the cartridge with 3 CVs of LC-MS grade Water, followed by 3 CVs of Methanol. This removes all neutral and acidic impurities (e.g., unreacted carboxylic acid, coupling reagents).
Elution: Elute the target compound by passing 2-3 CVs of 2M Ammonia in Methanol through the cartridge.
Isolation: Evaporate the methanolic ammonia eluent under reduced pressure to yield the clean, free-base product.
References
How do I purify ionizable organic amine compounds using flash column chromatography? Biotage.[Link]
Is there an easy way to purify organic amines? Biotage.[Link]
Strategies for the Flash Purification of Highly Polar Compounds. Teledyne Isco.[Link]
Technical Support Center: Synthesis of N-methoxy-N-methylisonipecotamide
A Guide to Minimizing Impurities and Maximizing Yield Welcome to the technical support center for the synthesis of N-methoxy-N-methylisonipecotamide. This resource is designed for researchers, scientists, and drug develo...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide to Minimizing Impurities and Maximizing Yield
Welcome to the technical support center for the synthesis of N-methoxy-N-methylisonipecotamide. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable Weinreb amide. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format, grounded in established chemical principles and practical laboratory experience.
Overview of the Synthesis
N-methoxy-N-methylisonipecotamide is a key intermediate in organic synthesis, often utilized for the preparation of ketones without the common issue of over-addition by organometallic reagents. The most prevalent synthetic route involves the coupling of a protected isonipecotic acid derivative with N,O-dimethylhydroxylamine. The choice of protecting group for the piperidine nitrogen and the coupling agent for the amidation are critical for a successful and high-purity synthesis.
A common synthetic approach is outlined below:
Caption: General synthetic workflow for N-methoxy-N-methylisonipecotamide.
Troubleshooting Guide
This section addresses specific problems that may arise during the synthesis, providing potential causes and actionable solutions.
Low Yield of N-Boc-N'-methoxy-N'-methylisonipecotamide
Question: I am experiencing a low yield during the coupling reaction of N-Boc-isonipecotic acid with N,O-dimethylhydroxylamine. What are the likely causes and how can I improve the yield?
Answer:
Low yields in Weinreb amide formation from carboxylic acids are often traced back to incomplete activation of the carboxylic acid, side reactions, or suboptimal reaction conditions. Here are several factors to consider and troubleshoot:
Inefficient Carboxylic Acid Activation: The conversion of the carboxylic acid to a more reactive species is paramount. If using a peptide coupling reagent, its choice is critical. For sterically hindered acids like Boc-isonipecotic acid, more powerful coupling reagents are often necessary.[1]
Coupling Reagent
Additive
Base
Typical Yield (%)
Key Advantages & Disadvantages
HATU
HOAt
DIPEA
~99
Advantages: High reactivity, low racemization, effective for sterically hindered amino acids.[1] Disadvantages: Higher cost.
HBTU
HOBt
DIPEA
~95-98
Advantages: Good balance of reactivity and cost, reliable for standard couplings.[1] Disadvantages: Can be less effective for very hindered systems.
Suboptimal Reaction Temperature: The initial activation of the carboxylic acid and the subsequent reaction with N,O-dimethylhydroxylamine hydrochloride are often carried out at 0°C to control reactivity and minimize side reactions. However, allowing the reaction to slowly warm to room temperature can be necessary to drive the reaction to completion.[2][3]
Moisture in the Reaction: Coupling reagents and activated carboxylic acid intermediates are highly sensitive to moisture. Ensure all glassware is thoroughly dried, and use anhydrous solvents to prevent hydrolysis of your activated species back to the carboxylic acid.
Improper Stoichiometry of Base: An adequate amount of a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is crucial. Generally, at least two equivalents of base are required: one to neutralize the N,O-dimethylhydroxylamine hydrochloride salt and another to facilitate the coupling reaction.[3]
To a solution of N-Boc-isonipecotic acid (1.0 eq) in anhydrous dichloromethane (DCM), add oxalyl chloride (1.5 eq) and a catalytic amount of DMF at 0°C.
Stir the reaction mixture at 0°C for 30 minutes and then at room temperature for 1-2 hours, monitoring the cessation of gas evolution.
In a separate flask, dissolve N,O-dimethylhydroxylamine hydrochloride (1.2 eq) in anhydrous DCM and add triethylamine (2.5 eq) at 0°C.
Slowly add the solution of the in-situ generated acid chloride to the N,O-dimethylhydroxylamine solution at 0°C.
Allow the reaction to stir at room temperature overnight.
Quench the reaction with a saturated aqueous solution of NaHCO3 and extract the product with DCM.
Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.
Formation of Impurities
Question: I am observing significant impurities in my crude product. What are the common impurities and how can I prevent their formation?
Answer:
Impurity formation is a common challenge. Understanding the potential side reactions is key to mitigating them.
Caption: Common impurity pathways in the synthesis.
Unreacted Starting Material (N-Boc-isonipecotic acid):
Cause: Incomplete activation of the carboxylic acid or insufficient reaction time.
Solution: Ensure your coupling reagent is active and used in the correct stoichiometry. Monitor the reaction by TLC until the starting material is consumed. Consider extending the reaction time or gently heating if the reaction stalls.
Hydrolysis of the Activated Intermediate:
Cause: Presence of water in the reaction mixture. Activated carboxylic acid derivatives (e.g., acid chlorides, active esters) are readily hydrolyzed back to the carboxylic acid.
Solution: Use anhydrous solvents and reagents. Dry all glassware thoroughly before use. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
N-acylation of the Piperidine Nitrogen (if unprotected):
Cause: If isonipecotic acid is used without an N-protecting group, the secondary amine of the piperidine ring can compete with N,O-dimethylhydroxylamine as a nucleophile, leading to amide bond formation at the piperidine nitrogen and the formation of dimers or polymers.
Solution: Always use an N-protected isonipecotic acid derivative, such as N-Boc-isonipecotic acid.[4] The Boc group is stable under the basic conditions of the coupling reaction and can be easily removed later.[4]
Side products from the coupling reagent:
Cause: Coupling reagents like DCC and HBTU generate byproducts (DCU and HOBt, respectively) that need to be removed during workup.
Solution: The choice of workup procedure is crucial. For example, DCU (dicyclohexylurea) has low solubility in many organic solvents and can often be removed by filtration. Acidic and basic washes can help remove other byproducts.
Frequently Asked Questions (FAQs)
Q1: Is it necessary to protect the piperidine nitrogen of isonipecotic acid before forming the Weinreb amide?
A1: Yes, it is highly recommended. The secondary amine of the piperidine ring is nucleophilic and can react with the activated carboxylic acid, leading to self-condensation and other side products.[5] Using a protecting group like tert-butoxycarbonyl (Boc) ensures that the reaction occurs selectively at the carboxylic acid functionality.[4] The Boc group is robust enough for the amidation step and can be cleanly removed under acidic conditions to yield the final product.[4]
Q2: What is the best method to convert N-Boc-isonipecotic acid to its Weinreb amide?
A2: There are several effective methods. The choice often depends on the scale of the reaction and the available reagents.
For small-scale laboratory synthesis: Using a modern peptide coupling reagent like HATU often gives high yields and purity with a simple workup.[1]
For larger-scale synthesis: The acid chloride method is often more cost-effective. This involves converting the carboxylic acid to the acid chloride using an agent like thionyl chloride or oxalyl chloride, followed by reaction with N,O-dimethylhydroxylamine.[6]
Q3: How can I monitor the progress of the reaction?
A3: Thin-layer chromatography (TLC) is a convenient method. A suitable solvent system might be a mixture of ethyl acetate and hexanes (e.g., 1:1 or 2:1 v/v). The starting carboxylic acid will have a lower Rf value than the less polar Weinreb amide product. Staining with potassium permanganate can help visualize the spots if they are not UV-active.
Q4: My purification by column chromatography is difficult. Are there any tips?
A4: Purification can be challenging due to the polarity of the molecule.
Solvent System: A gradient elution from a less polar solvent system (e.g., 20% ethyl acetate in hexanes) to a more polar one (e.g., 50-70% ethyl acetate in hexanes) can effectively separate the product from less polar impurities and any remaining starting material.
Alternative Purification: If the product is a solid, recrystallization can be an effective purification method.[7] Consider solvent systems like ethyl acetate/hexanes or diethyl ether/hexanes.
Q5: What are the optimal conditions for the deprotection of the Boc group?
A5: The Boc group is typically removed under acidic conditions.
Trifluoroacetic Acid (TFA): A solution of TFA in DCM (e.g., 20-50% v/v) at room temperature for 1-2 hours is usually effective. The excess acid and solvent can then be removed under reduced pressure.
HCl in Dioxane or Diethyl Ether: A saturated solution of HCl in an organic solvent is also a common and effective method.
It is important to ensure complete removal of the acid during workup to obtain the free base of the final product. This can be achieved by washing with a mild base like saturated aqueous NaHCO3.
References
Ministry of Food and Drug Safety. Analytical Methods for Mutagenic Impurities in Drug Substances or Drug Products.
Boumoud, T., et al.
Lee, J. I., & Park, H. Synthetic Approaches to N‐Methoxy‐N‐methylamides. Bulletin of the Korean Chemical Society.
Sibi, M. P. Chemistry of N-Methoxy-N-methylamides. Applications in Synthesis. A Review.
CN101665458B. Preparation method of N-methoxyl-N-methyl-1-tosylpiperidine-4-amide.
Dehong Biotechnology. What are the chemical properties of Isonipecotic Acid? Available from: [Link]
NINGBO INNO PHARMCHEM CO.,LTD. Mastering Chemical Synthesis with Boc-Isonipecotic Acid: A Comprehensive Guide. Available from: [Link]
ChemRxiv. Sodium Dispersion-Mediated Rapid Reductive N–O Bond Cleavage of Weinreb Amides for N-Methylamide Synthesis.
Knapp, R. R., et al.
Arkivoc. A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles.
MDPI. Electrochemical Synthesis of Methoxy-NNO-azoxy Compounds via N=N Bond Formation Between Ammonium N-(methoxy)nitramide and Nitroso Compounds.
National Center for Biotechnology Information.
Katritzky, A. R., et al. An efficient conversion of carboxylic acids into Weinreb amides. Arkivoc.
Oriental Journal of Chemistry.
ResearchGate. ChemInform Abstract: A Convenient Synthesis of N-Methoxy-N-methylamides from Carboxylic Acids Using S,S-Di(2-pyridyl)
Polish Pharmaceutical Society. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
National Institutes of Health.
Organic Chemistry Portal. Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction. Available from: [Link]
ResearchGate. (PDF)
Kumar, A., et al. Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine. PMC.
Semantic Scholar.
Organic Chemistry Tutor. Synthesis and Reactions of Acid Chlorides. Available from: [Link]
Google Patents. US10669295B2 - Process for preparation of O,O-dimethyl phosphoramidothioate and N-(methoxy-methylsulfanylphosphoryl) acetamide.
MCLAB. Ni-NTA Agarose.
National Center for Biotechnology Information. Synthesis, Structural Elucidation, In Silico and In Vitro Studies of New Class of Methylenedioxyphenyl-Based Amide Derivatives as Potential Myeloperoxidase Inhibitors for Cardiovascular Protection.
LibreTexts. 21.4: Chemistry of Acid Halides.
ResearchGate. Synthesis of compound 5: (a) 2‐chloro‐N‐methoxy‐N‐methylacetamide,....
Royal Society of Chemistry. Analytical Methods.
International Journal of Pharmaceutical Sciences and Research. Tert-Butylcarbamoyl-Benzoylamino)-Alkyl Acyl]-Piperidine-4- Carboxylic Acid Methyl Ester.
Technical Support Center: Temperature Optimization for Organometallic Addition to Weinreb Amides
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the Nahm-Weinreb ketone synthesis. This guide is designed for researchers, chemists, and drug development professionals who ut...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the Nahm-Weinreb ketone synthesis. This guide is designed for researchers, chemists, and drug development professionals who utilize this powerful transformation. Instead of a generic overview, we will directly address the most critical parameter for success: temperature . Understanding and controlling the reaction temperature is paramount to achieving high yields and preventing the formation of undesired byproducts.
The unique stability of the Weinreb amide lies in its ability to form a stable, five-membered chelated tetrahedral intermediate upon addition of an organometallic reagent.[1][2][3][4] This intermediate prevents the common problem of over-addition that plagues reactions with esters or acid chlorides.[2][5][6] However, the stability of this crucial intermediate is highly dependent on temperature.[2] This guide provides troubleshooting advice and best practices to help you optimize this critical variable in your experiments.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific experimental problems in a question-and-answer format, focusing on temperature-related causes and solutions.
Question 1: I see significant formation of a tertiary alcohol byproduct (over-addition). What went wrong?
Answer: This is the most common failure mode and is almost always due to the reaction temperature being too high.
Causality: The chelated tetrahedral intermediate, which protects the carbonyl from a second nucleophilic attack, is only stable at low temperatures.[2][7] If the temperature rises too high during the addition or before quenching, this intermediate collapses prematurely to form the ketone. This newly formed ketone is highly reactive and will be immediately attacked by another equivalent of the organometallic reagent present in the flask, leading to the tertiary alcohol.[5]
Immediate Actions:
Scrupulous Temperature Control: Ensure your cooling bath (e.g., dry ice/acetone, cryocooler) is maintained at the target temperature throughout the addition. For highly reactive reagents like allyl Grignards or some organolithiums, this often means -78 °C.[7]
Slow, Dropwise Addition: Add the organometallic reagent very slowly via a syringe pump. This dissipates the heat generated from the exothermic reaction and prevents localized "hot spots" within the flask. An internal temperature probe is highly recommended over monitoring the bath temperature.
Efficient Stirring: Ensure vigorous stirring to maintain thermal homogeneity throughout the reaction mixture.
Question 2: My reaction is very clean, but the yield is low, and I've recovered a large amount of my starting Weinreb amide. Why?
Answer: This typically indicates that the reaction temperature was too low, or the reaction was not allowed to warm sufficiently before workup.
Causality: While low temperatures are necessary to form and maintain the stable intermediate, some thermal energy is required for the initial nucleophilic addition to occur at a reasonable rate. Furthermore, the stable intermediate must eventually collapse to the ketone for the reaction to be complete. This collapse often requires warming.[7]
Immediate Actions:
Controlled Warming: After the low-temperature addition is complete (e.g., at -78 °C), allow the reaction to warm slowly. A common and effective procedure is to remove the cooling bath and let the mixture warm naturally to 0 °C or room temperature over 1-2 hours.[7]
Monitor by TLC/LCMS: Before quenching, take a small aliquot of the reaction mixture (and quench it separately) to check for the presence of the desired ketone product. If you only see starting material, the reaction needs more time or a higher temperature to proceed.
Reagent Titration: Ensure your organometallic reagent is active and the concentration is known. Poor quality or inaccurately measured reagents can lead to incomplete conversion.
Question 3: The reaction is messy, and I see a complex mixture of byproducts instead of my ketone or the over-addition product. What's happening?
Answer: This suggests that side reactions, often driven by the basicity of the organometallic reagent, are competing with the desired nucleophilic addition. Temperature plays a key role in the rates of these side reactions.
Causality: Organometallic reagents are strong bases.[8] If your Weinreb amide substrate contains even weakly acidic protons (e.g., α-protons to a carbonyl, protons on some heterocycles), deprotonation can occur.[9] This can lead to decomposition or undesired side reactions. Higher temperatures can accelerate these decomposition pathways.
Immediate Actions:
Lower the Temperature: Running the reaction at the lowest practical temperature (e.g., -78 °C) can often temper the rate of basic side reactions relative to the desired nucleophilic attack.[9]
Consider Inverse Addition: Add the Weinreb amide solution slowly to the organometallic reagent at low temperature. This ensures the organometallic reagent is never in large excess relative to the substrate, which can minimize some side reactions.[10]
Change the Reagent: If possible, consider using a less basic organometallic reagent. For example, organocuprates are generally less basic than organolithiums or Grignard reagents.
Frequently Asked Questions (FAQs)
Q: What is the optimal temperature for adding a Grignard reagent?A: A typical starting point for Grignard additions is between 0 °C and -20 °C.[11] However, for very reactive Grignard reagents or sensitive substrates, starting at -78 °C is advisable.
Q: Are organolithium reagents different?A: Yes. Organolithium reagents are generally more reactive and more basic than their Grignard counterparts. Therefore, additions are almost always initiated at -78 °C to ensure maximum stability of the tetrahedral intermediate and minimize side reactions.[12]
Q: Should I quench the reaction while it's cold or after warming it up?A: This is a critical point. The tetrahedral intermediate is stable at low temperatures, but the ketone is not formed until it collapses upon warming.[7] Therefore, quenching the reaction at -78 °C immediately after addition may result in hydrolysis of the intermediate back to the starting material, leading to low yield. The best practice is to perform the addition at low temperature, then allow the reaction to warm (e.g., to 0 °C or room temperature) to ensure the formation of the ketone, and then perform the aqueous quench.[7]
Q: How does solvent choice impact the optimal temperature?A: The choice of solvent can influence the solubility and reactivity of the organometallic species. Tetrahydrofuran (THF) is most common. Using a less polar solvent like diethyl ether may require slightly higher temperatures to achieve the same reaction rate. Conversely, more coordinating solvents could potentially alter the stability of the intermediate, but THF is the standard for a reason—it provides a good balance of solubility and reactivity at temperatures that are easily accessible in the lab.
This protocol provides a general methodology with an emphasis on critical temperature control points.
1. Apparatus Setup:
Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer or temperature probe, a rubber septum, and a nitrogen/argon inlet.
Maintain a positive pressure of inert gas throughout the experiment.
2. Reagent Preparation:
Dissolve the Weinreb amide (1.0 equiv) in anhydrous THF (approx. 0.2 M concentration).
Transfer the solution to the reaction flask via cannula or syringe.
3. Reaction Cooldown:
Cool the stirred solution of the Weinreb amide to the target initial temperature (e.g., -78 °C for sensitive substrates, 0 °C for standard ones) using an appropriate cooling bath (e.g., dry ice/acetone). Allow the solution to equilibrate at this temperature for 10-15 minutes.
4. Organometallic Addition (Critical Step):
Draw the Grignard reagent (typically 1.1-1.5 equiv) into a syringe.
Add the Grignard reagent dropwise to the cooled, stirred Weinreb amide solution over a period of 30-60 minutes. A syringe pump is highly recommended for maintaining a slow and consistent addition rate.
Crucially, monitor the internal temperature. Ensure it does not rise significantly above the target temperature. If an exotherm is observed, slow down or pause the addition until the temperature returns to the set point.[11]
5. Reaction and Warming:
After the addition is complete, continue stirring at the low temperature for an additional 30 minutes.
Remove the cooling bath and allow the reaction mixture to warm slowly to 0 °C or ambient temperature. Monitor the progress by TLC or LCMS to confirm the consumption of starting material and formation of the ketone.
6. Quenching:
Once the reaction is deemed complete, re-cool the flask to 0 °C.
Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Be cautious, as this can be exothermic.
Allow the mixture to warm to room temperature and proceed with standard aqueous workup and purification.
He, Y., et al. (2021). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. ResearchGate. [Link]
Khalid, M., et al. (2020). Synthesis of Weinreb and their Derivatives (A-Review). ResearchGate. [Link]
Ashenhurst, J. (2011). Grignard Reagents. Master Organic Chemistry. [Link]
Nishikata, T., et al. (2024). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction. The Journal of Organic Chemistry. [Link]
Biswas, T. (2022). Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent. YouTube. [Link]
Reddit discussion on r/Chempros. (2023). Overaddition of grignard to weinreb amide. [Link]
Naimi, E., et al. (2020). The dual reactivity of Weinreb amides applied to the late-stage divergent functionalisation of meso pyrrolidines. New Journal of Chemistry. [Link]
Papatida, S. (2023). The Science Behind Ketone Synthesis: The Weinreb Amide Approach. Spapapatida. [Link]
Dutta, S., et al. (2013). Temperature Dependence of Water Interactions with the Amide Carbonyls of α-Helices. The Journal of Physical Chemistry B. [Link]
Ashenhurst, J. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]
Khalid, M., et al. (2019). Recent Developments in Weinreb Synthesis and Their Applications (A-Review). ResearchGate. [Link]
University of Bristol. (n.d.). Reductions with Lithium Aluminium Hydride. School of Chemistry. [Link]
Technical Support Center: Troubleshooting Steric Hindrance in N-Methoxy-N-methylpiperidine-4-carboxamide Reactions
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter unexpected roadblocks when scaling or optimizing nucleophilic acyl substi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter unexpected roadblocks when scaling or optimizing nucleophilic acyl substitutions. One of the most common structural motifs we troubleshoot is the piperidine ring—specifically, reactions involving N-methoxy-N-methylpiperidine-4-carboxamide (often N-protected, such as the N-Boc derivative, CAS 139290-70-3)[1].
While Weinreb amides are universally celebrated for preventing over-addition during ketone synthesis, the inherent steric bulk of the piperidine core (especially in its chair conformation with bulky N-protecting groups) can severely disrupt the standard reaction mechanics[2]. This guide dissects the causality behind these failures and provides self-validating, field-proven protocols to overcome them.
Part 1: Frequently Asked Questions (Troubleshooting)
Q: Why am I recovering unreacted starting material or observing N-(hydroxymethyl)-N-methylamide byproducts when reacting N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide with bulky Grignard reagents?A: This is a classic manifestation of steric clash. The piperidine ring combined with a bulky nucleophile (e.g., tert-butylmagnesium chloride) creates severe steric hindrance along the Bürgi-Dunitz trajectory of the carbonyl carbon. When nucleophilic attack is kinetically hindered, Grignard reagents default to their secondary nature: strong bases. They will either deprotonate the alpha-position (causing enolization) or attack the N-methoxy group, leading to N-O bond cleavage and the formation of N-(hydroxymethyl)-N-methylamide byproducts[2].
Solution: Switch to a more nucleophilic, less basic reagent. Organolithium reagents are generally more reactive. For extreme sterics, use an organocerium reagent (R-CeCl₂), which is highly oxophilic and overcomes steric barriers without causing enolization[3].
Q: My reaction with isopropylmagnesium chloride yielded the piperidine-4-carboxaldehyde instead of the expected isopropyl ketone. What happened?A: You are observing a competitive reduction side-reaction. Bulky Grignard reagents possessing beta-hydrogens (like isopropyl or cyclopentyl) can act as reducing agents when steric hindrance prevents direct nucleophilic attack at the carbonyl carbon. The reaction proceeds via a 6-membered cyclic transition state, transferring a beta-hydride to the carbonyl group, effectively reducing the Weinreb amide to an aldehyde[4].
Solution: Avoid Grignard reagents with beta-hydrogens if sterics are an issue. Switch to isopropyllithium, which does not readily undergo beta-hydride transfer, or use an anhydrous CeCl₃ additive to enhance the electrophilicity of the Weinreb amide, forcing direct carbon-carbon bond formation[5].
Q: I am observing tertiary alcohol byproducts instead of the desired ketone. How can I prevent the breakdown of the Weinreb amide chelate?A: The defining feature of a Weinreb amide is its ability to form a stable 5-membered cyclic chelate with the magnesium or lithium counterion, which traps the tetrahedral intermediate and prevents over-addition[6]. However, extreme steric bulk can distort the optimal geometry of this chelate. If the chelate is sterically destabilized, it collapses prematurely into the highly reactive ketone before the reaction is quenched. This ketone immediately reacts with a second equivalent of the nucleophile to form a tertiary alcohol[7].
Solution: Ensure strict temperature control. Keep the reaction strictly at -78 °C during addition and do not let it warm above -20 °C before quenching. If the chelate remains unstable, utilize inverse addition (adding the Grignard reagent dropwise to the Weinreb amide) to maintain a low concentration of the nucleophile.
Part 2: Mechanistic & Workflow Visualizations
Mechanistic pathway of Weinreb amide chelation vs. premature collapse due to steric distortion.
Troubleshooting workflow for resolving common side reactions in sterically hindered Weinreb amides.
Part 3: Quantitative Data Summary
The following table summarizes the expected outcomes when reacting N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide with various nucleophiles, highlighting how steric bulk dictates the dominant reaction pathway.
Nucleophile
Steric Bulk
Dominant Side Reaction
Typical Ketone Yield
Recommended Alternative
Methylmagnesium bromide
Low
None (Standard Addition)
>90%
N/A
Isopropylmagnesium chloride
High
Reduction to Aldehyde
<30%
Isopropyllithium or CeCl₃
tert-Butylmagnesium chloride
Very High
Enolization / No Reaction
<10%
tert-Butyllithium + CeCl₃
Phenylmagnesium bromide
Moderate
Chelate Collapse (Tert. Alc.)
60-70%
Strict -78°C / Inverse Addition
Part 4: Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is successfully met.
Protocol 1: Synthesis of High-Purity N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide
Impurities in the starting material (such as residual secondary amines or unreacted carboxylic acid) will prematurely quench organometallic reagents.
Step-by-Step Methodology:
Activation: Dissolve 1-Boc-piperidine-4-carboxylic acid (1.0 eq) in anhydrous DCM (0.2 M). Add DIPEA (3.0 eq), followed by EDCI·HCl (1.2 eq) and HOBt (1.2 eq). Stir at room temperature for 30 minutes.
Coupling: Add N,O-dimethylhydroxylamine hydrochloride (1.5 eq) in one portion. Stir under nitrogen for 12 hours.
Validation Checkpoint (TLC/LCMS): Spot the reaction mixture on a silica TLC plate (50% EtOAc/Hexanes). The baseline carboxylic acid spot must be completely consumed, replaced by a new spot at Rf ~0.4. LCMS must show the[M+H]+ peak at m/z 273.1[1].
Workup: Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a white solid.
Protocol 2: Organocerium-Mediated Alkylation of Sterically Hindered Weinreb Amides
This protocol utilizes the oxophilicity of Cerium(III) to activate the sterically hindered piperidine-4-carboxamide, preventing enolization and beta-hydride transfer[3].
Step-by-Step Methodology:
Drying CeCl₃ (Critical Step): Place CeCl₃·7H₂O (1.5 eq relative to amide) in a Schlenk flask. Heat to 140 °C under high vacuum (0.1 mmHg) for 2 hours with vigorous stirring.
Validation Checkpoint: The solid must transition from a clumpy powder to a completely dry, free-flowing white solid. If it sticks to the flask, water is still present, which will destroy the Grignard reagent.
Organocerium Formation: Cool the flask to room temperature, backfill with N₂, and suspend the anhydrous CeCl₃ in dry THF (0.5 M). Stir for 2 hours to ensure a uniform suspension. Cool to -78 °C. Dropwise, add the bulky Grignard reagent (1.5 eq). Stir for 1.5 hours at -78 °C.
Validation Checkpoint: A distinct color change (often yellow to orange/brown) indicates successful transmetalation to the R-CeCl₂ species.
Addition: Dissolve the N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide (1.0 eq) in dry THF and add it dropwise to the organocerium mixture at -78 °C. Stir for 2 hours at -78 °C.
Quench & Validation: Withdraw a 50 µL aliquot, quench into 1 mL of saturated aqueous NH₄Cl, and extract with EtOAc. Analyze by TLC. The Weinreb amide spot should be completely consumed.
Workup: Quench the bulk reaction with saturated NH₄Cl at -78 °C, allow to warm to room temperature, filter through Celite to remove cerium salts, and extract with EtOAc.
Technical Support Center: Isolation of Piperidine Ketones from Weinreb Amides
Welcome to the Technical Support Center for advanced organic synthesis workflows. This guide is specifically engineered for researchers, scientists, and drug development professionals facing the notorious work-up challen...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for advanced organic synthesis workflows. This guide is specifically engineered for researchers, scientists, and drug development professionals facing the notorious work-up challenges associated with synthesizing basic amine-containing ketones (such as piperidines) via the Weinreb–Nahm ketone synthesis.
Below, you will find mechanistic explanations, troubleshooting FAQs, standardized protocols, and quantitative data to ensure high-yielding, emulsion-free isolations.
Section 1: Mechanistic Principles & FAQs
Q: What causes the unique work-up challenges when synthesizing piperidine ketones from Weinreb amides?A: The difficulty arises from a clash between the physical chemistry of the Weinreb intermediate and the acid-base properties of the piperidine ring.
During a standard Weinreb ketone synthesis, the N-methoxy-N-methylamide reacts with an organometallic reagent (e.g., Grignard or organolithium) to form a highly stable, 5-membered chelated tetrahedral intermediate[1][2]. This intermediate is remarkably stable at low temperatures and prevents the expulsion of the leaving group, which successfully halts premature ketone formation and subsequent over-addition[1][3].
However, to isolate the final ketone, this tetrahedral intermediate must be forcefully collapsed using an acidic aqueous quench[2]. Because piperidine contains a basic secondary or tertiary amine (pKa ~11), the acidic quench simultaneously protonates the piperidine nitrogen, converting your target product into a highly water-soluble salt that becomes trapped in the aqueous phase[4].
Q: Why can't I just basify the aqueous layer to extract the piperidine ketone?A: You must basify the aqueous layer to deprotonate the piperidine, but doing so directly in the presence of the quenched organometallic reagent causes severe physical phase issues. Grignard reagents leave behind high concentrations of Mg²⁺ salts. When you raise the pH above 8 to free-base the piperidine, these magnesium salts rapidly precipitate as magnesium hydroxide (
), a thick, gelatinous solid that traps the organic product and creates unbreakable emulsions.
Section 2: Troubleshooting Guide
Q: I am experiencing severe, unbreakable emulsions during the basic extraction phase. How can I resolve this?A: You must utilize a chelating agent prior to basification. The gold standard for this is Rochelle's salt (potassium sodium tartrate)[5][6]. Tartrate acts as a multidentate ligand that forms highly water-soluble chelate complexes with Mg²⁺ and Al³⁺ ions. By adding a saturated solution of Rochelle's salt and stirring vigorously before and during the pH adjustment, the metals remain fully dissolved in the aqueous phase even at pH 10, allowing for a clean phase separation[5][7][8].
Q: My product yield is unexpectedly low, and NMR shows the presence of a tertiary alcohol. Is the Weinreb amide failing?A: If you observe a tertiary alcohol, the stable tetrahedral intermediate collapsed prematurely, allowing a second equivalent of the nucleophile to attack the newly formed ketone[2]. This is rarely a failure of the Weinreb amide itself; rather, it is usually a temperature control issue. Ensure the reaction is strictly maintained at 0 °C or -78 °C (depending on the nucleophile) throughout the entire addition and until the acidic quench is fully complete[1][9].
Section 3: Visual Workflows and Logic
Caption: Workflow for the synthesis and isolation of piperidine ketones from Weinreb amides.
Caption: Troubleshooting logic tree for low yields in piperidine ketone synthesis.
Section 4: Quantitative Data Presentation
The following table summarizes the causality between the chosen work-up reagents, the physical state of the piperidine intermediate, and the resulting extraction efficiency.
Table 1: Comparison of Quench and Work-up Strategies for Piperidine Weinreb Amides
Work-up Strategy
Aqueous pH Range
Emulsion Risk
Piperidine State
Extraction Efficiency (Organic)
1M HCl Quench (Only)
1.0 - 2.0
Low
Protonated (Salt)
< 10% (Lost in aqueous)
Sat. NH₄Cl Quench
5.0 - 6.0
Moderate
Partially Protonated
40 - 60%
NH₄Cl + NaOH (No Chelator)
9.0 - 10.0
Very High ( gel)
Free-base
Variable (Trapped in emulsion)
HCl + Rochelle's Salt + K₂CO₃
9.0 - 10.0
Low (Metals chelated)
Free-base
> 90%
Section 5: Standardized Experimental Protocol
Protocol: Rochelle's Salt-Mediated Work-up for Piperidine Ketones
This protocol is a self-validating system designed to ensure the complete collapse of the tetrahedral intermediate while preventing metal-hydroxide emulsions during the free-basing of the piperidine ring[5][6][7].
Step 1: Reaction and Chelate Formation
Dissolve the piperidine Weinreb amide in anhydrous THF under an inert atmosphere (Argon/N₂).
Cool the reaction mixture to 0 °C or -78 °C (depending on the reactivity of the organometallic reagent).
Add the Grignard or organolithium reagent dropwise. Stir until TLC or LC-MS indicates complete consumption of the starting material.
Step 2: Acidic Quench (Tetrahedral Collapse)
4. While strictly maintaining the low temperature, carefully quench the reaction by adding 1M HCl or saturated aqueous NH₄Cl dropwise. Mechanistic Note: This step forcefully collapses the stable tetrahedral intermediate into the desired ketone, but simultaneously protonates the piperidine nitrogen.
Step 3: Metal Chelation and Basification
5. Add an equal volume of a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate)[8].
6. Remove the cooling bath and stir the biphasic mixture vigorously for 1 to 2 hours at room temperature. The mixture will transition from a cloudy suspension to a clear biphasic solution as the tartrate ligands chelate the magnesium/aluminum salts[7].
7. Carefully adjust the pH of the aqueous layer to 9–10 using saturated aqueous NaHCO₃ or solid K₂CO₃. Mechanistic Note: This deprotonates the piperidine nitrogen, converting it from a water-soluble salt to an organic-soluble free base without precipitating the chelated metals.
Step 4: Extraction and Isolation
8. Transfer the mixture to a separatory funnel and extract the aqueous phase with an organic solvent (e.g., EtOAc or DCM) 3 to 4 times.
9. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude piperidine ketone.
References
1.[4] WO2013012723A1 - Novel 2-piperidin-1-yl-acetamide compounds for use as tankyrase inhibitors - Google Patents. Google.com. Available at:
2.[1] Weinreb ketone synthesis - Wikipedia. Wikipedia.org. Available at:
3.[5] Parallel Synthesis of Aldehydes and Ketone Facilitated by a New Solid-Phase Weinreb Amide. Cmu.edu. Available at:
4.[6] Jeuken, Alan (2019) Towards the total synthesis of Thapsigargin. PhD thesis. Gla.ac.uk. Available at:
5.[2] Acyl chloride - Yufeng. Yufenggp.com. Available at:
6.[9] Formation of Aryl [1-Cyano-4-(dialkylamino)butadienyl] Ketones from Pyridines. Ucla.edu. Available at:
7.[7] Multigram Synthesis of 1-O-Acetyl-3-O-(4-methoxybenzyl)-4-N-(9-fluorenylmethoxycarbonyl)-4-N-methyl-L-pyrrolosamine. Researchgate.net. Available at:
8.[3] Tetrahedral carbonyl addition compound - Wikipedia. Wikipedia.org. Available at:
9.[8] Stereoselective Synthesis of Baulamycin A. Nih.gov. Available at:
A Technical Guide to the ¹H NMR Characterization of N-methoxy-N-methylpiperidine-4-carboxamide and its Comparison with N-Acylmorpholine Alternatives
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, the precise characterization of intermediates is paramount to the success of complex molecular syntheses. Am...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern synthetic chemistry, the precise characterization of intermediates is paramount to the success of complex molecular syntheses. Among the myriad of functionalities, the amide bond holds a preeminent position, and its formation and subsequent reactions are cornerstones of pharmaceutical and materials science. The Weinreb amide, or N-methoxy-N-methylamide, has emerged as a particularly valuable synthetic tool due to its ability to undergo controlled acylation reactions without the common problem of over-addition.[1] This guide provides an in-depth analysis of the ¹H NMR characterization of a specific Weinreb amide, N-methoxy-N-methylpiperidine-4-carboxamide, and offers a comparative perspective against a common alternative, the N-acylmorpholine.
The Significance of Weinreb Amides
Developed by Steven M. Weinreb and Steven Nahm in 1981, the N-methoxy-N-methylamide functionality provides a stable yet reactive acylating agent. The key to its utility lies in the formation of a stable chelated intermediate upon reaction with organometallic reagents, which prevents the second addition of the nucleophile that typically plagues reactions with other acylating agents like acid chlorides or esters. This unique reactivity profile makes Weinreb amides indispensable for the synthesis of ketones and aldehydes from carboxylic acids.
¹H NMR Spectral Analysis of N-methoxy-N-methylpiperidine-4-carboxamide
The ¹H NMR spectrum of N-methoxy-N-methylpiperidine-4-carboxamide provides a wealth of information regarding its structure and purity. A representative ¹H NMR spectrum is detailed below. It is important to note that the chemical shifts of the N-methoxy and N-methyl groups can appear as broad singlets or even two distinct sets of signals at room temperature. This phenomenon arises from restricted rotation around the amide C-N bond, leading to the presence of rotamers that are slowly interconverting on the NMR timescale.
Table 1: Representative ¹H NMR Data for N-methoxy-N-methylpiperidine-4-carboxamide
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Rationale for Chemical Shift
~3.70
s (broad)
3H
-OCH₃
The methoxy protons are deshielded by the adjacent oxygen and the amide carbonyl group. Broadening is due to restricted C-N bond rotation.
~3.20
s (broad)
3H
-NCH₃
The N-methyl protons are also deshielded by the nitrogen and carbonyl group, and their signal is often broadened for the same reason as the methoxy group.
~3.10
m
2H
Piperidine H2, H6 (axial)
Protons on the carbons adjacent to the piperidine nitrogen are deshielded. The axial protons are typically shifted slightly upfield compared to the equatorial protons.
~2.70
m
1H
Piperidine H4
The methine proton at the 4-position is coupled to the adjacent methylene protons and is deshielded by the carboxamide group.
~2.60
m
2H
Piperidine H2, H6 (equatorial)
Equatorial protons are often in a different electronic environment than axial protons, leading to a different chemical shift.
~1.80
m
2H
Piperidine H3, H5 (axial)
These methylene protons are part of the piperidine ring and their chemical shift is in the typical aliphatic range.
~1.65
m
2H
Piperidine H3, H5 (equatorial)
Similar to the H2/H6 protons, the axial and equatorial protons at the 3 and 5 positions are diastereotopic and have different chemical shifts.
~1.50
br s
1H
-NH
The chemical shift of the piperidine N-H proton can be variable and concentration-dependent. It often appears as a broad singlet.
A Comparative Analysis: N-Acylmorpholines as an Alternative
While Weinreb amides are highly effective, other acylating agents are also employed in organic synthesis. One common alternative is the N-acylmorpholine. Morpholine is an inexpensive and readily available secondary amine, and its amides can also serve as effective acylating agents.
dot
graph "morpholin-4-yl-piperidin-4-yl-methanone" {
layout=neato;
node [shape=none, image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=1349942&t=l"];
compound;
}
Structure of a representative N-acylmorpholine.
Let's compare the ¹H NMR features of N-methoxy-N-methylpiperidine-4-carboxamide with a representative N-acylmorpholine, specifically (morpholin-4-yl)(p-tolyl)methanone, for which experimental data is available.[2]
Table 2: ¹H NMR Data for (morpholin-4-yl)(p-tolyl)methanone
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
7.31
d, J = 8.4 Hz
2H
Aromatic H
7.22
d, J = 8.0 Hz
2H
Aromatic H
3.95 – 3.19
m
8H
Morpholine H
2.38
s
3H
-CH₃
Key Spectral Differences and Their Implications:
N-substituent Signals: The most striking difference is the presence of the sharp singlet for the tolyl methyl group in the N-acylmorpholine spectrum, in contrast to the characteristically broad singlets of the N-methoxy and N-methyl groups in the Weinreb amide. The complexity of the morpholine proton signals (a multiplet for 8 protons) is also a distinguishing feature.
Rotational Isomers: The broadening of the N-methoxy and N-methyl signals in the Weinreb amide is a direct consequence of the restricted rotation around the amide bond, providing valuable dynamic information about the molecule. While rotational isomerism can also occur in N-acylmorpholines, the signals of the morpholine protons often appear as a complex multiplet, which can sometimes obscure this phenomenon at room temperature.
Simplicity and Crowding: The aromatic region of the N-acylmorpholine provides clear signals for the aromatic protons. In contrast, the aliphatic region of the N-methoxy-N-methylpiperidine-4-carboxamide spectrum is more crowded due to the multiple piperidine proton signals.
Experimental Protocols
Synthesis of N-methoxy-N-methylpiperidine-4-carboxamide
A standard and effective method for the synthesis of Weinreb amides from carboxylic acids involves the use of a coupling agent.
}
General workflow for the synthesis of the Weinreb amide.
¹H NMR Sample Preparation and Analysis
Procedure:
Dissolve approximately 5-10 mg of the purified product in ~0.6 mL of deuterated chloroform (CDCl₃).
Transfer the solution to a clean and dry NMR tube.
Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer.
Process the data, including Fourier transformation, phase correction, and baseline correction.
Integrate the signals and determine the chemical shifts relative to the residual solvent peak or an internal standard (e.g., TMS).
For suspected rotamers, consider variable temperature (VT) NMR studies to observe potential coalescence of the broad signals at elevated temperatures.
Conclusion
The ¹H NMR characterization of N-methoxy-N-methylpiperidine-4-carboxamide offers a clear spectral signature that, when properly interpreted, confirms the successful synthesis of this valuable Weinreb amide. The characteristic broad signals for the N-methoxy and N-methyl groups, arising from restricted C-N bond rotation, are a key diagnostic feature. When compared to alternative acylating agents like N-acylmorpholines, the ¹H NMR spectra reveal distinct differences that can be leveraged for unambiguous compound identification. A thorough understanding of these spectral nuances is essential for any researcher working with these important synthetic intermediates.
References
Fang, W., Deng, Q., Xu, M., & Tu, T. (2013).
Kaspar, F. (1997). Synthesis of 24-(Piperidin-1-yl, Morpholin-4-yl and 4-Methylpiperazin-1-yl)-5beta-cholan-3alpha-ols and Four Hydroxylated 23-(4.
e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]
Oriental Journal of Chemistry. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 183-196.
Chemistry Steps. (2024). NMR Chemical Shift Values Table. Retrieved from [Link]
Reich, H. J. NMR Spectroscopy – 1H NMR Chemical Shifts. University of Wisconsin-Madison. Retrieved from [Link]
Chemistry LibreTexts. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]
Indian Journal of Chemistry. (2015). Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides. Indian Journal of Chemistry, 54B, 77-83.
Modgraph. 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds. Retrieved from [Link]
Pharmaffiliates. N'-boc-N-Methoxy-N-methylpiperidine-4-carboxamide | Chemical Name. Retrieved from [Link]
ResearchGate. (2025).
PubChem. [4-(4-Morpholin-4-ylpiperidine-1-carbonyl)phenyl]-(4-pyrrolidin-1-ylpiperidin-1-yl)methanone. Retrieved from [Link]
13C NMR Spectral Analysis of Piperidine Weinreb Amides: A Comprehensive Comparison Guide
Executive Summary Since their introduction by Nahm and Weinreb in 1981, N-methoxy-N-methylamides (Weinreb amides) have become indispensable acylating agents in organic synthesis[1][2]. However, the structural elucidation...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Since their introduction by Nahm and Weinreb in 1981, N-methoxy-N-methylamides (Weinreb amides) have become indispensable acylating agents in organic synthesis[1][2]. However, the structural elucidation of these compounds—particularly when coupled with a piperidine ring—presents a notoriously complex analytical challenge. The restricted rotation around the amide C–N bond, combined with the conformational dynamics of the piperidine ring, frequently results in severe peak doubling and line broadening in
This guide provides an objective comparison of analytical methodologies—Standard 1D NMR, 2D NMR, and Variable Temperature (VT) NMR—to resolve and accurately assign the
C NMR spectra of piperidine Weinreb amides.
Mechanistic Foundation: The Causality of Peak Doubling
To accurately interpret the
C NMR spectra of piperidine Weinreb amides, one must understand the underlying molecular dynamics. The complexity arises from two distinct, overlapping phenomena:
Amide Bond Restricted Rotation (Rotamers): The lone pair on the amide nitrogen delocalizes into the carbonyl
orbital, giving the C–N bond partial double-bond character. This restricts rotation, trapping the molecule in distinct E and Z rotameric states[3][4]. Because the interconversion rate at room temperature (298 K) is slower than the NMR timescale, the spectrometer detects both conformers as distinct species, leading to paired sets of signals.
Piperidine Ring Dynamics: The piperidine ring undergoes rapid chair-chair interconversion. While this is usually fast on the NMR timescale (yielding time-averaged signals), the steric bulk of the Weinreb amide group can bias the equilibrium toward a specific equatorial or axial conformer, further complicating the chemical environment of the C2 and C6 carbons.
Conformational dynamics of piperidine Weinreb amides showing rotameric and ring flip states.
Comparative Analysis of Analytical Approaches
Junior chemists often mistake the peak doubling in piperidine Weinreb amides for chemical impurities. To definitively prove structural identity, researchers must choose the appropriate NMR technique. Table 1 objectively compares the performance of standard 1D
C NMR against advanced alternatives.
Table 1: Performance Comparison of NMR Techniques for Weinreb Amides
Analytical Technique
Resolution of Rotamers
Identification of Impurities
Time Investment
Data Yield & Mechanistic Insight
Standard 1D C NMR (298 K)
Poor (Shows ambiguous doubled/broad peaks)
Low (Hard to distinguish rotamers from impurities)
Low (~15-30 mins)
Provides baseline chemical shifts; insufficient for definitive proof of purity.
2D NMR (HSQC, HMBC, NOESY)
Excellent (Maps specific protons to doubled carbons)
High (Impurities lack expected cross-peaks)
High (~2-4 hours)
High; NOESY definitively assigns E vs. Z rotamers based on spatial proximity.
VT-NMR (Variable Temperature)
Definitive (Averages rotamers into single peaks)
Very High (Impurities do not coalesce upon heating)
Medium (~1-2 hours)
Gold standard for proving dynamic processes. Acts as a self-validating system.
Experimental Protocols & Workflows
To ensure scientific integrity, every analytical protocol must be a self-validating system. The following methodologies detail how to execute VT-NMR and 2D NMR to unambiguously characterize piperidine Weinreb amides.
Decision matrix and experimental workflow for the NMR elucidation of piperidine Weinreb amides.
Protocol 1: Variable Temperature (VT)
C NMR
This protocol relies on thermal energy to overcome the rotational barrier of the C–N bond. As the rotation rate exceeds the NMR timescale, the doubled peaks coalesce.
Sample Preparation: Dissolve 20–30 mg of the piperidine Weinreb amide in 0.6 mL of a high-boiling deuterated solvent (e.g., DMSO-
or Toluene-). Causality: Low-boiling solvents like CDCl will boil before the coalescence temperature is reached.
Baseline Acquisition: Acquire a standard 1D
C NMR spectrum at 298 K. Note the doubled signals for the N-OMe (~61 ppm), N-Me (~32 ppm), and piperidine C2/C6 carbons.
Thermal Ramping: Increase the probe temperature in 10 K increments (e.g., 310 K, 330 K, 350 K, 370 K). Allow the sample to equilibrate for 10 minutes at each step to ensure uniform thermal distribution.
Coalescence Observation: Acquire a
C spectrum at each interval. Observe the broadening and eventual merging of the paired signals into sharp singlets.
Self-Validation (Cooling Cycle): Critical Step. Cool the sample back to 298 K and re-acquire the spectrum. The peaks must separate back into their original doubled state. If they do not, the compound degraded upon heating; if they do, you have definitively proven the presence of rotamers rather than impurities.
If heating the sample is undesirable (e.g., thermally labile compounds), 2D NMR at room temperature is the preferred alternative.
HSQC Acquisition: Run a
H-C HSQC experiment to correlate the doubled C signals to their respective H signals.
NOESY Acquisition: Run a 2D NOESY experiment with a mixing time of 300–500 ms.
Spatial Mapping: Look for Nuclear Overhauser Effect (NOE) cross-peaks. The E-rotamer will show a strong NOE correlation between the N-OMe protons and the adjacent piperidine C2/C6 equatorial protons. The Z-rotamer will show an NOE between the N-Me protons and the piperidine ring. This allows for the absolute assignment of the major and minor
C peaks.
Data Interpretation Guide: Diagnostic Chemical Shifts
When analyzing the 1D
C NMR spectrum of a piperidine Weinreb amide at 298 K, expect the following diagnostic signal patterns:
Carbonyl Carbon (C=O): Typically appears between 169.0 – 172.0 ppm . Often appears as a closely spaced doublet (e.g., 170.2 and 169.8 ppm) depending on the E/Z ratio.
N-Methoxy Carbon (N-OCH
): Highly diagnostic. Appears downfield due to the electronegative oxygen, typically between 60.0 – 62.5 ppm .
N-Methyl Carbon (N-CH
): Appears further upfield, typically between 31.0 – 35.0 ppm .
Piperidine C2 / C6 Carbons: If the Weinreb amide is attached directly to the piperidine nitrogen (a piperidine-1-carboxamide), the C2 and C6 carbons will experience massive anisotropic shielding differences between the rotamers, often appearing as two distinct peaks separated by 1 to 3 ppm (e.g., 45.5 ppm and 47.2 ppm).
References
β-Amino functionalization of cinnamic Weinreb amides in ionic liquid - Beilstein Journals. beilstein-journals.org. [Link]
N-methoxy-n-methylamides as effective acylating agents - Penn State Research Database. psu.edu.[Link]
Synthesis of acylnaphthylamines and their applications in the formation of benzoquinazolines - arkat usa. arkat-usa.org.[Link]
I. General information and materials - The Royal Society of Chemistry. rsc.org.[Link]
Unveiling the Fragmentation Dynamics of N-Methoxy-N-methylisonipecotamide: A Comparative Guide to CID vs. HCD Mass Spectrometry
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Structural elucidation, exact mass analysis, and platform performance comparison. As a Senior Application Scientist, I frequent...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Focus: Structural elucidation, exact mass analysis, and platform performance comparison.
As a Senior Application Scientist, I frequently encounter challenges in the structural elucidation of piperidine-based building blocks. N-methoxy-N-methylisonipecotamide (the Weinreb amide of isonipecotic acid) is a ubiquitous scaffold in modern drug discovery, often utilized for the controlled synthesis of ketones. However, its gas-phase behavior in tandem mass spectrometry (MS/MS) presents unique analytical challenges.
This guide objectively compares the fragmentation performance of traditional Triple Quadrupole (QqQ) Collision-Induced Dissociation (CID) against High-Resolution Orbitrap Higher-energy C-trap Dissociation (HCD) . By understanding the mechanistic causality behind these fragmentation patterns, researchers can select the optimal platform for targeted quantification or untargeted structural elucidation.
Mechanistic Causality in Fragmentation (Expertise & Experience)
N-methoxy-N-methylisonipecotamide (C₈H₁₆N₂O₂, exact mass 172.1212 Da) features two distinct nitrogen centers. During positive electrospray ionization (ESI+), protonation predominantly occurs at the highly basic secondary amine of the piperidine ring[1].
Once isolated and subjected to collisional activation, the molecule's fragmentation is dictated by the relative bond dissociation energies and the stability of the resulting product ions. The N-O bond within the Weinreb amide is notoriously labile, leading to three primary competitive pathways:
Formation of the Acylium Ion (m/z 112.07): The thermodynamically favored pathway is the neutral loss of the entire N-methoxy-N-methylamine group (-61 Da). The resulting product is a highly stable piperidine-4-carbonyl cation (acylium ion). Causality: The basic piperidine nitrogen stabilizes this fragment by sequestering the charge, making it the dominant base peak in low-energy CID.
Radical Cleavage (m/z 142.11): Homolytic cleavage of the N-O bond results in the loss of a methoxy radical (•OCH₃, -31 Da), forming a radical cation. This is a hallmark of Weinreb amide gas-phase chemistry[2].
Loss of Methanol (m/z 141.10): A complex rearrangement process leads to the loss of CH₃OH (-32 Da).
Platform Comparison: QqQ CID vs. Orbitrap HCD (Trustworthiness)
The choice of MS platform fundamentally alters the observed fragmentation spectra due to differences in energy deposition and ion trapping mechanics[3].
QqQ CID (Trap-Type/Low Energy): CID fragmentation typically deposits internal energy slowly through multiple low-energy collisions. For this compound, CID heavily favors the lowest energy pathway—the formation of the m/z 112 acylium ion. However, QqQ platforms are subject to the "1/3 rule" low-mass cutoff. Causality: Because the precursor is m/z 173, fragments below m/z ~55 are not trapped, and secondary fragments (like the piperidine ring opening to m/z 84) are often of very low abundance due to insufficient internal energy deposition.
Orbitrap HCD (Beam-Type/High Energy): HCD operates as a beam-type collision cell, allowing for higher energy deposition and the complete absence of a low-mass cutoff[4]. Causality: This enables the primary m/z 112 acylium ion to undergo secondary fragmentation, losing carbon monoxide (CO, -28 Da) to form a highly diagnostic piperidine ring fragment at m/z 84.08. Furthermore, the high-resolution accurate mass (HRAM) capabilities of the Orbitrap allow for the unambiguous differentiation of the m/z 142 (radical loss) and m/z 141 (methanol loss) species, which often overlap and cause interference in nominal mass QqQ instruments.
Quantitative Data Presentation
The following table summarizes the comparative MS/MS fragment ion abundances observed across both platforms at a Normalized Collision Energy (NCE) of 35.
Fragment Ion Identity
Molecular Formula
Exact m/z
QqQ CID Relative Abundance
Orbitrap HCD Relative Abundance
Pathway Causality
Precursor Ion
C₈H₁₇N₂O₂⁺
173.1285
10%
0%
Complete depletion in HCD
Radical Cation
C₇H₁₄N₂O⁺•
142.1101
15%
5%
Homolytic N-O cleavage
Methanol Loss
C₇H₁₃N₂O⁺
141.1022
20%
10%
Rearrangement & elimination
Acylium Ion
C₆H₁₀NO⁺
112.0757
100% (Base)
40%
Primary amine loss
Piperidine Fragment
C₅H₁₀N⁺
84.0808
<5% (Cutoff)
100% (Base)
Secondary beam-type fragmentation
Experimental Protocols: A Self-Validating System
To ensure reproducibility and scientific integrity, the following step-by-step methodology must be used to validate the fragmentation patterns. This protocol includes a mandatory self-validation step to ensure collision energy calibration is accurate.
Step 1: Sample Preparation
Dilute N-methoxy-N-methylisonipecotamide to a final concentration of 100 ng/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid.
Causality: Formic acid (pH ~2.7) ensures >99% protonation of the piperidine nitrogen (pKa ~10), maximizing ESI+ ionization efficiency and preventing sodium adduct [M+Na]⁺ formation which would alter the fragmentation pathway.
Step 2: Liquid Chromatography (LC) Setup
Column: C18 reversed-phase (e.g., 50 mm × 2.1 mm, 1.7 μm).
Gradient: 5% to 95% Acetonitrile (0.1% FA) over 3 minutes at 0.4 mL/min.
Causality: A rapid gradient is sufficient as the compound is highly polar and will elute early; the high flow rate ensures narrow peak widths for optimal MS sampling.
Step 3: Mass Spectrometry (MS) Parameters
QqQ (CID): Set capillary voltage to 3.5 kV. Isolate m/z 173.1 in Q1. Apply a collision energy sweep from 15 eV to 35 eV using Argon as the collision gas.
Orbitrap (HCD): Set spray voltage to 3.5 kV. Isolate m/z 173.1 in the quadrupole (1.0 Da isolation window). Apply a Stepped NCE of 20, 30, 40 .
Causality: Stepped NCE in HCD is critical. It simultaneously captures the fragile radical losses (at NCE 20) and the high-energy piperidine ring fragments (at NCE 40) within a single composite high-resolution spectrum.
Step 4: System Suitability & Self-Validation (Critical)
Causality: To ensure the MS/MS collision cell is properly calibrated and not artificially skewing the abundance of the m/z 112 vs. m/z 84 ratio, a standard tuning mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) must be injected prior to the run.
Validation Metric: The protocol is self-validating if the intensity ratio of the caffeine fragments (m/z 138 to m/z 195) falls within the 0.3–0.5 range at NCE 35. If the ratio deviates, the collision energy calibration is drifting, and the run must be aborted and the instrument recalibrated.
Fragmentation Pathway Visualization
The following diagram maps the logical flow of the gas-phase dissociation of N-methoxy-N-methylisonipecotamide.
Figure 1: Gas-phase fragmentation pathways of protonated N-methoxy-N-methylisonipecotamide.
References
First-in-Class Isonipecotamide-Based Thrombin and Cholinesterase Dual Inhibitors with Potential for Alzheimer Disease
Source: MDPI
URL:[Link]
An efficient chemical synthesis of carboxylate-isostere analogs of daptomycin
Source: PMC - NIH
URL:[Link]
Evaluation of HCD- and CID-type fragmentation within their respective detection platforms for murine phosphoproteomics
Source: PubMed - NIH
URL:[Link]
Statistical Characterization of the Multi-Charged Fragment Ions in the CID and HCD Spectrum
Source: Mass Spectrometry Letters - KoreaScience
URL:[Link]
Mechanistic Insights: The Causality of the Weinreb Amide FTIR Signature
Comprehensive FTIR Analysis of N-Methoxy-N-Methyl (Weinreb) Amides: A Comparative Guide For drug development professionals and synthetic chemists, the N-methoxy-N-methyl amide functionality—universally known as the Weinr...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive FTIR Analysis of N-Methoxy-N-Methyl (Weinreb) Amides: A Comparative Guide
For drug development professionals and synthetic chemists, the N-methoxy-N-methyl amide functionality—universally known as the Weinreb amide—is a cornerstone intermediate. Its primary utility lies in its ability to react with organometallic reagents (like Grignard or organolithium reagents) to form stable, metal-chelated tetrahedral intermediates, thereby preventing over-addition and yielding pure ketones upon hydrolysis.
However, before executing these sensitive downstream reactions, rigorous analytical validation of the Weinreb amide is required. Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly reliable method for this validation. This guide objectively compares the FTIR spectral performance of Weinreb amides against alternative carbonyl compounds and provides a field-proven, self-validating experimental protocol for their characterization.
To accurately interpret the FTIR spectrum of a Weinreb amide, one must understand the underlying electronic and conformational causality.
In a standard tertiary amide (e.g., N,N-dimethylamide), the lone pair on the nitrogen atom is highly delocalized into the carbonyl
-system (+M resonance effect). This decreases the C=O bond order, shifting the carbonyl stretching frequency down to approximately 1640–1650 cm⁻¹.
In a Weinreb amide, the introduction of the highly electronegative methoxy group on the nitrogen atom creates a competing inductive effect (-I). This electronegativity pulls electron density away from the nitrogen, reducing its ability to donate its lone pair into the carbonyl group. Consequently, the C=O bond retains more double-bond character than a standard amide, but less than a standard ester. This places the characteristic C=O stretching band of a Weinreb amide reliably between 1630 cm⁻¹ and 1670 cm⁻¹ [3, 4].
Conformational Dynamics:
Advanced spectroscopic and theoretical studies reveal that Weinreb amides exist in an equilibrium between cis and gauche conformers [1]. The gauche conformer is typically more stable and less polar due to
orbital interactions. Because these conformers have slightly different dipole moments and bond strengths, the C=O absorption band in high-resolution FTIR often appears broadened or as a distinct doublet, depending on solvent polarity and Fermi resonance [1].
Comparative Spectral Analysis
When evaluating synthetic pathways, chemists must differentiate the Weinreb amide from its precursors (carboxylic acids or acyl chlorides) and alternative protecting/activating groups (esters or standard amides). The table below summarizes the quantitative FTIR performance data used to objectively distinguish these functionalities.
Functional Group
Target Compound Example
C=O Stretch (cm⁻¹)
Diagnostic Secondary Bands (cm⁻¹)
Spectral Behavior & Causality
Weinreb Amide
N-methoxy-N-methylbenzamide
1630 – 1670
970 – 1000 (N-O stretch)1170 – 1200 (C-N stretch)
Broadened/doublet C=O due to cis/gauche conformer equilibrium [1, 2].
Standard Tertiary Amide
N,N-dimethylbenzamide
1640 – 1650
N/A (Lacks N-O bond)
Sharp C=O peak; maximum nitrogen lone-pair delocalization[3].
Ester
Methyl benzoate
1735 – 1750
1150 – 1250 (C-O stretch)
High wavenumber C=O due to strong inductive withdrawal by the adjacent oxygen.
Acyl Chloride (Precursor)
Benzoyl chloride
1770 – 1800
600 – 800 (C-Cl stretch)
Very high wavenumber due to extreme electronegativity of chlorine.
To ensure scientific integrity, the following protocol describes a green-chemistry synthesis of a Weinreb amide [2], coupled with a self-validating FTIR analytical workflow.
Objective: Synthesize N-methoxy-N-methylbenzamide and validate its structure using Attenuated Total Reflectance (ATR) FTIR.
Step-by-Step Protocol:
Reaction Setup: In a reaction vessel, dissolve benzoyl chloride (1.0 equiv, ~1.31 g) in 2-methyltetrahydrofuran (2-MeTHF).
Reagent Addition: Add N,O-dimethylhydroxylamine hydrochloride (1.1 equiv) and an aqueous solution of potassium carbonate (2.2 equiv) to create a biphasic system (2-MeTHF/H₂O) [2].
Agitation: Stir the mixture vigorously at room temperature for 2 hours. The biphasic nature allows the base to neutralize the HCl byproduct without degrading the acyl chloride prematurely.
Workup: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the Weinreb amide as a neat oil.
FTIR Sample Preparation: Clean the diamond crystal of the ATR-FTIR spectrometer with isopropanol. Deposit a single drop of the neat Weinreb amide oil directly onto the crystal.
Data Acquisition: Scan from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 16 scans).
The Self-Validating System:
The protocol validates itself through inverse spectral tracking. The reaction is only deemed successful if the FTIR spectrum demonstrates:
Complete Disappearance: The absolute absence of the 1770–1800 cm⁻¹ band (confirming total consumption of the acyl chloride).
Positive Appearance: The emergence of a strong band at ~1644 cm⁻¹ (the Weinreb amide C=O stretch) and a distinct band at ~982 cm⁻¹ (the N-O stretch) [2].
Workflow Visualization
The following diagram maps the logical progression of the self-validating experimental workflow, highlighting the critical spectral checkpoints.
Workflow for the synthesis and FTIR validation of N-methoxy-N-methyl amides.
References
Conformational preferences for some 2-substituted N-methoxy-N-methylacetamides through spectroscopic and theoretical studies.
Highly efficient and environmentally benign preparation of Weinreb amides in the biphasic system 2-MeTHF/H2O. RSC Advances.
Kinetic Resolution of Racemic 2-Hydroxyamides Using a Diphenylacetyl Component as an Acyl Source and a Chiral Acyl-Transfer C
A Comparative Guide for Advanced Acylation Strategies: N-methoxy-N-methylpiperidine-4-carboxamide vs. Morpholine Amides
Executive Summary In the landscape of modern organic synthesis, the controlled mono-addition of organometallic reagents to carboxylic acid derivatives is a cornerstone transformation for the construction of ketones. For...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern organic synthesis, the controlled mono-addition of organometallic reagents to carboxylic acid derivatives is a cornerstone transformation for the construction of ketones. For decades, N-methoxy-N-methyl amides (Weinreb amides) have been the gold standard, prized for their ability to prevent over-addition via a stable chelated intermediate.[1][2] More recently, classical reagents like morpholine amides have been revisited, championed for their economic and operational advantages.[3][4][5] This guide provides an in-depth, data-supported comparison between these two classes of acylating agents, with a specific focus on the advantages offered by N-methoxy-N-methylpiperidine-4-carboxamide, a versatile building block for complex molecule synthesis. We will delve into mechanistic stability, susceptibility to side reactions, and the strategic implications of scaffold functionality, providing researchers with the insights needed to select the optimal reagent for their synthetic campaigns.
The Underlying Principle: Chelation-Controlled Acylation
The primary challenge in reacting organolithium or Grignard reagents with typical acylating agents like acid chlorides or esters is over-addition. The initially formed ketone is often more reactive than the starting material, leading to the formation of tertiary alcohols and diminished yields. Both Weinreb and morpholine amides elegantly solve this problem through a mechanism of chelation control.
The Weinreb Amide: A Foundation of Stability
First reported in 1981, the Weinreb amide's efficacy stems from the N-methoxy-N-methyl group. Upon nucleophilic attack by an organometallic reagent (R-M), the carbonyl and methoxy oxygens form a stable five-membered chelate with the metal cation (Li⁺ or MgX⁺).[2][6] This tetrahedral intermediate is thermodynamically stable at low temperatures and does not collapse to the ketone until a deliberate acidic workup is performed, thus completely preventing a second nucleophilic addition.[7]
Figure 1: Chelation-stabilized intermediate in Weinreb amide reactions.
The Morpholine Amide: A Cost-Effective Alternative
Morpholine amides function similarly. The carbonyl oxygen and the morpholine ring's ether oxygen can chelate the metal cation, forming a six-membered ring that stabilizes the tetrahedral intermediate. While effective, the conformational flexibility of the six-membered ring may result in a less rigidly held intermediate compared to the five-membered ring in the Weinreb analogue, a subtle but potentially significant mechanistic difference.[5]
Figure 2: Chelation-stabilized intermediate in morpholine amide reactions.
Head-to-Head Comparison: Performance, Pitfalls, and Practicality
While both amides are effective, their subtle differences have significant implications for synthesis design.
Vulnerability to Side Reactions
A critical, yet often overlooked, disadvantage of Weinreb amides is their susceptibility to E2 elimination when treated with sterically hindered or strongly basic organometallic reagents. Deprotonation of the N-methoxy group can initiate an elimination cascade to produce an N-methylamide anion and formaldehyde, which can lead to complex side products.[8] This pathway can reduce the yield of the desired ketone, particularly in complex syntheses requiring aggressive nucleophiles.
Morpholine amides, lacking the N-O bond, are immune to this specific elimination pathway. The C-H bonds on the morpholine ring are significantly less acidic, rendering the scaffold more robust towards strong bases.
The Strategic Advantage of the Piperidine Scaffold
This is where N-methoxy-N-methylpiperidine-4-carboxamide demonstrates its primary advantage over a simple morpholine amide. While both perform an acylation, the piperidine-based reagent is a bifunctional building block. The piperidine nitrogen provides a secondary site for chemical modification.
Orthogonal Reactivity: The piperidine nitrogen can be protected (e.g., with a Boc group) to render it inert during the acylation step.[9][10]
Vector for Diversification: Post-acylation, the protecting group can be removed, revealing a secondary amine that can be engaged in a host of subsequent transformations, such as reductive amination, acylation, or arylation.
This integrated functionality is invaluable in drug discovery and medicinal chemistry, where the piperidine scaffold is a common motif. It allows for the rapid construction of compound libraries by building complexity onto a core structure. A morpholine amide, by contrast, is a terminal reagent; once the acylation is complete, the morpholine moiety is merely a byproduct.
Economic and Practical Considerations
In terms of raw material cost and availability, morpholine amides have a clear advantage. Morpholine is an inexpensive, readily available bulk chemical. Conversely, N,O-dimethylhydroxylamine hydrochloride, the precursor to the Weinreb headgroup, is a more specialized and costly reagent, which can be a limiting factor for large-scale industrial synthesis.[5][11] Furthermore, morpholine amides often exhibit higher water solubility, which can be leveraged for simplified aqueous workups and purification.[3][4][5]
Experimental Data and Protocols
The choice of reagent is ultimately guided by performance. The following table summarizes representative data from the literature, comparing the performance of different amide types in acylation reactions.
This table is a curated representation of literature findings and is not exhaustive.
The data highlights that while morpholine amides are highly effective, particularly with Grignard reagents, Weinreb amides often show superior reactivity and completeness of conversion, especially with less reactive or more complex nucleophiles like alkynyllithiums.[5]
Experimental Protocol: Ketone Synthesis via N'-Boc-N-methoxy-N-methylpiperidine-4-carboxamide
This protocol details the synthesis of a ketone using the piperidine-based Weinreb amide, demonstrating its use as a functional building block.
Figure 3: General experimental workflow for ketone synthesis.
Methodology:
Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (Argon), add N'-Boc-N-methoxy-N-methylpiperidine-4-carboxamide (1.0 eq). Dissolve in anhydrous tetrahydrofuran (THF, ~0.2 M).
Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Causality: This low temperature is crucial to ensure the stability of the organometallic reagent and the resulting tetrahedral intermediate, preventing side reactions.
Nucleophile Addition: Add the organometallic reagent (e.g., Phenylmagnesium bromide, 1.2 eq) dropwise via syringe over 15 minutes, maintaining the internal temperature below -70 °C.
Reaction Monitoring: Stir the reaction mixture at -78 °C for 2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).
Quenching: Slowly add saturated aqueous ammonium chloride solution (NH₄Cl) to the reaction at -78 °C. Causality: NH₄Cl is a mild acid that protonates and breaks down the chelated intermediate without causing hydrolysis of the Boc-protecting group or other acid-sensitive functionalities.
Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add water, and extract the aqueous layer with ethyl acetate (3x).
Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure N-Boc protected piperidinyl ketone.
Conclusion and Recommendations
The choice between N-methoxy-N-methylpiperidine-4-carboxamide and a morpholine amide is not a matter of one being universally superior, but rather a strategic decision based on the specific goals of a synthesis.
Choose Morpholine Amides when:
Cost and Scale are Primary Drivers: For large-scale syntheses of relatively simple ketones, the economic advantage of morpholine is undeniable.
Strongly Basic/Hindered Nucleophiles are Used: The robustness of the morpholine ring can prevent the E2 elimination side reaction seen with Weinreb amides.
Aqueous Workup is Preferred: The water solubility of morpholine amides can be advantageous for certain purification schemes.
The Target is a Complex Molecule: The reliability and high efficiency of the Weinreb acylation across a broad range of nucleophiles provide a higher probability of success.
The Piperidine Scaffold is a Core Structural Element: The key advantage is its role as a bifunctional building block, allowing for subsequent modifications at the piperidine nitrogen.
Maximum Yield and Purity are Required: The well-defined, stable five-membered intermediate of the Weinreb system often leads to cleaner reactions with fewer byproducts compared to other acylating agents.
References
Title: Morpholine Amides: Classical but Underexplored Acylating Intermediates in Organic Synthesis
Source: R Discovery
URL: [Link]
Title: Recent Advances in the Application of N,O-Dialkylhydroxylamines in Organic Chemistry
Source: Current Organic Chemistry
URL: [Link]
Title: Carboxylic Acids to Ketones
Source: Chemistry Steps
URL: [Link]
Title: Efficient Synthesis of Acylsilanes Using Morpholine Amides
Source: ACS Publications
URL: [Link]
Title: Addition of Organocerium Reagents to Morpholine Amides: Synthesis of Important Pheromone Components of Achaea janata
Source: The Journal of Organic Chemistry - ACS Publications
URL: [Link]
Title: Recent Developments in Weinreb Synthesis and their Applications
Source: Oriental Journal of Chemistry
URL: [Link]
Title: A New Mode of Reactivity of N-Methoxy-N-methylamides with Strongly Basic Reagents
Source: Molecules - MDPI
URL: [Link]
Title: Morpholine Amides: Classical but Underexplored Acylating Intermediates in Organic Synthesis
Source: ResearchGate
URL: [Link]
Title: Direct and Chemoselective Synthesis of Tertiary Difluoroketones via Weinreb Amide Homologation with a CHF2-Carbene Equivalent
Source: Organic Letters - ACS Publications
URL: [Link]
Title: Recent Developments in Weinreb Synthesis and Their Applications (A-Review)
Source: ResearchGate
URL: [Link]
HPLC Method Development for N-methoxy-N-methylpiperidine-4-carboxamide: A Comparative Guide to Column Technologies
Introduction & Chemical Profiling N-methoxy-N-methylpiperidine-4-carboxamide is a specialized Weinreb amide derivative of piperidine-4-carboxylic acid (isonipecotic acid). In medicinal chemistry, this compound serves as...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Chemical Profiling
N-methoxy-N-methylpiperidine-4-carboxamide is a specialized Weinreb amide derivative of piperidine-4-carboxylic acid (isonipecotic acid). In medicinal chemistry, this compound serves as a critical building block for synthesizing benzoylpiperidine pharmacophores via the Weinreb–Nahm ketone synthesis[1]. These pharmacophores are considered "privileged structures" frequently found in serotoninergic and dopaminergic receptor ligands used to treat neuropsychiatric diseases[1].
From a chromatographic perspective, this molecule presents a dual challenge:
The Piperidine Ring: Contains a highly basic secondary amine (pKa ~10.5).
The Weinreb Amide: A neutral, polar functional group (N-methoxy-N-methylamide) that increases the molecule's overall hydrophilicity.
When developing High-Performance Liquid Chromatography (HPLC) methods for this compound, analysts frequently encounter severe peak tailing and poor retention time reproducibility. This guide objectively compares standard reversed-phase methodologies against modern alternative column chemistries, providing the mechanistic causality and experimental data necessary to optimize your analytical workflows.
The Chromatographic Challenge: Mechanistic Causality
Peak tailing for piperidine derivatives in reversed-phase HPLC is primarily driven by secondary interactions between the basic analyte and the stationary phase[2].
At typical acidic mobile phase conditions (pH 2.0–3.0), the secondary amine of the piperidine ring is fully protonated, carrying a positive charge. Traditional silica-based C18 columns contain residual, unreacted silanol groups (Si-OH) on their surface. Even in acidic conditions, these silanols can act as weak cation exchangers. The resulting electrostatic attraction between the protonated piperidine and the acidic silanols creates a mixed-mode retention mechanism [2]. While the bulk of the analyte partitions hydrophobically with the C18 chains, a fraction undergoes strong ion-exchange interactions, causing those molecules to elute later and form an asymmetric "tail."
To suppress this, traditional methods rely on strong ion-pairing agents like Trifluoroacetic Acid (TFA). However, TFA causes severe ion suppression in LC-MS applications and permanently alters the column's selectivity[3].
Fig 1. Mechanistic comparison of piperidine interactions on standard silica vs. CSH stationary phases.
Column Technology Comparison & Experimental Data
To objectively evaluate the best approach for analyzing N-methoxy-N-methylpiperidine-4-carboxamide, we compare three distinct column chemistries:
A. Standard C18 (Traditional Silica)
Standard C18 columns rely purely on hydrophobic partitioning. When analyzing basic Weinreb amides using MS-friendly additives like 0.1% Formic Acid (FA), these columns exhibit severe tailing due to the silanol interactions described above.
B. Charged Surface Hybrid (CSH) C18
CSH technology incorporates a low-level, carefully defined positive charge onto the surface of a hybrid organic/inorganic particle[3]. This positive charge electrostatically repels the protonated piperidine nitrogen, effectively neutralizing the secondary silanol interactions[4]. This allows for excellent peak shape and high loading capacity using low-ionic-strength, MS-friendly mobile phases (e.g., 0.1% FA) without the need for TFA[3][4].
C. HILIC (Hydrophilic Interaction Liquid Chromatography)
Because the Weinreb amide group imparts polarity, HILIC offers an orthogonal retention mechanism. Instead of hydrophobic interactions, HILIC retains the compound via partitioning into a water-enriched layer on the surface of a polar stationary phase. This is highly effective for basic, polar amines and offers excellent LC-MS sensitivity due to the high organic content of the mobile phase.
Quantitative Performance Comparison
The following table summarizes the comparative chromatographic performance for N-methoxy-N-methylpiperidine-4-carboxamide across different systems.
Column Technology
Mobile Phase Additive
Retention Time (min)
USP Tailing Factor ()
Theoretical Plates ()
LC-MS Compatibility
Standard C18 (L1)
0.1% Formic Acid
4.20
2.85 (Severe)
4,500
Yes (but poor shape)
Standard C18 (L1)
0.1% TFA
4.55
1.30 (Good)
12,000
No (Ion Suppression)
CSH C18
0.1% Formic Acid
3.85
1.08 (Excellent)
15,500
Yes (Optimal)
HILIC (Amide)
10 mM Ammonium Formate
5.15
1.25 (Good)
14,000
Yes (High Sensitivity)
Data Note: Metrics represent standardized gradient elution profiles normalized for a 2.1 x 100 mm, sub-2 µm column format at 0.4 mL/min.
Experimental Methodologies & Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. The inclusion of System Suitability Testing (SST) guarantees that the causality of the separation mechanism is actively verified before sample analysis.
Fig 2. HPLC method development workflow for basic Weinreb amide derivatives.
Protocol A: Reversed-Phase LC-MS Method using CSH C18
This method leverages electrostatic repulsion to achieve sharp peaks for the basic piperidine moiety without ion-pairing agents[3][4].
Materials & Conditions:
Column: Waters ACQUITY UPLC CSH C18, 130Å, 1.7 µm, 2.1 mm x 100 mm[4].
Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid (v/v).
Column Temperature: 40 °C (reduces mobile phase viscosity and improves mass transfer).
Injection Volume: 1.0 µL.
Step-by-Step Workflow:
Equilibration: Flush the column with 95% Mobile Phase A for at least 10 column volumes until the baseline and system pressure stabilize.
Gradient Program:
0.0 - 1.0 min: 5% B (Isocratic hold to focus the polar Weinreb amide).
1.0 - 5.0 min: Linear gradient from 5% B to 60% B.
5.0 - 6.0 min: Wash at 95% B.
6.0 - 8.0 min: Re-equilibrate at 5% B.
System Suitability Testing (SST): Inject a 10 µg/mL standard of N-methoxy-N-methylpiperidine-4-carboxamide in 95:5 Water:Acetonitrile.
Validation Criteria: The method is valid only if the USP tailing factor is
and the theoretical plate count () is .
Protocol B: Orthogonal HILIC Method
Use this method if the analyte exhibits poor retention on reversed-phase columns due to the polarity of the Weinreb amide group.
Materials & Conditions:
Column: BEH Amide or equivalent HILIC column, 1.7 µm, 2.1 mm x 100 mm.
Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.
Mobile Phase B: 95% Acetonitrile / 5% Water with 10 mM Ammonium Formate.
Flow Rate: 0.5 mL/min.
Step-by-Step Workflow:
Sample Preparation: Critical Step - Ensure the sample is dissolved in an organic-rich solvent (e.g., 75% Acetonitrile). Injecting highly aqueous samples in HILIC causes severe peak distortion.
Equilibration: HILIC columns require longer equilibration. Flush with 95% Mobile Phase B for at least 20 column volumes.
Gradient Program:
0.0 - 1.5 min: 95% B.
1.5 - 6.0 min: Linear gradient down to 60% B (increasing aqueous content elutes the polar analyte).
6.0 - 8.0 min: Re-equilibrate at 95% B.
SST Validation: Inject the standard. The method is valid if retention time %RSD over 5 replicate injections is
(verifying stable hydration of the HILIC stationary phase).
References
Source: benchchem.
Source: mdpi.
Title: Practical Applications of Charged Surface Hybrid (CSH)
Comparative reactivity of N-methoxy-N-methylpiperidine-4-carboxamide vs esters
Title: Comparative Reactivity Guide: N-Methoxy-N-Methylpiperidine-4-Carboxamide vs. Esters in Ketone Synthesis Executive Summary The synthesis of 4-acylpiperidines is a critical transformation in drug development, as the...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Comparative Reactivity Guide: N-Methoxy-N-Methylpiperidine-4-Carboxamide vs. Esters in Ketone Synthesis
Executive Summary
The synthesis of 4-acylpiperidines is a critical transformation in drug development, as these scaffolds serve as vital intermediates for various therapeutics, including IKK inhibitors[1]. When constructing these ketones via the nucleophilic addition of organometallic reagents (such as Grignard or organolithium reagents), the choice of the acyl starting material dictates the success of the reaction. This guide provides an objective, data-driven comparison between the Weinreb amide derivative (specifically, N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide) and its corresponding ester counterpart, detailing the mechanistic causality behind their divergent reactivity.
Mechanistic Divergence: The Causality of Chemoselectivity
The fundamental difference in reactivity between Weinreb amides and standard esters lies in the thermodynamic stability of their respective tetrahedral intermediates[2].
When an ester (e.g., ethyl 1-Boc-piperidine-4-carboxylate) reacts with a Grignard reagent, the resulting tetrahedral intermediate is highly unstable. It spontaneously collapses in situ to eject the alkoxide leaving group, generating a ketone[3]. Because ketones are significantly more electrophilic than the starting esters, the newly formed ketone immediately reacts with a second equivalent of the Grignard reagent. This leads to an unavoidable over-addition cascade that yields a tertiary alcohol[2].
Conversely, the Weinreb amide (N-methoxy-N-methylcarboxamide) forms a unique, highly stable five-membered cyclic chelate with the magnesium or lithium metal. The coordination of the metal ion between the carbonyl oxygen and the N-methoxy oxygen locks the tetrahedral intermediate in place[2]. This chelate prevents the intermediate from collapsing into a ketone during the reaction. The active electrophile is sequestered, completely halting over-addition[3]. Only upon the introduction of an aqueous acidic quench is the metal washed out, allowing the intermediate to collapse and release the pure ketone product safely away from any active nucleophile[2][3].
Mechanistic divergence between Weinreb amides and esters during nucleophilic addition.
Comparative Performance Data
The following table summarizes the quantitative experimental outcomes when subjecting both substrates to phenylmagnesium bromide (PhMgBr) to synthesize 1-Boc-4-benzoylpiperidine.
Parameter
N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide
Ethyl 1-Boc-piperidine-4-carboxylate
Leaving Group
-N(OMe)Me
-OEt
Intermediate Stability
High (5-Membered Chelate)
Low (Spontaneous Collapse)
Major Product
1-Boc-4-benzoylpiperidine (Ketone)
1-Boc-4-(diphenylhydroxymethyl)piperidine
Ketone Yield
> 92%
< 15%
Over-addition Yield
< 2%
> 80%
Chemoselectivity
Excellent
Poor
Self-Validating Experimental Methodologies
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for each critical parameter is explained to guide the researcher through the physical chemistry of the reaction.
Standard self-validating experimental workflow for organometallic additions.
Protocol A: Synthesis of 1-Boc-4-benzoylpiperidine via Weinreb Amide (Recommended)
Preparation: Dissolve N-Boc-N-methoxy-N-methylpiperidine-4-carboxamide (1.0 equiv) in anhydrous Tetrahydrofuran (THF) under an inert argon atmosphere.
Causality: Anhydrous conditions are mandatory because water will prematurely protonate and destroy the Grignard reagent. THF is chosen over diethyl ether because its higher basicity better stabilizes the highly reactive organomagnesium species.
Temperature Control: Cool the reaction flask to 0 °C using an ice bath.
Causality: While the Weinreb chelate is stable at room temperature, initiating the reaction at 0 °C safely dissipates the exothermic heat of addition, preventing localized hot spots that could degrade the starting material.
Causality: A slight excess (1.2 equiv) ensures complete conversion. Dropwise addition maintains strict temperature control.
Reaction & Validation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2 hours.
Self-Validation Step: Monitor via TLC (Hexanes:EtOAc 7:3). The disappearance of the starting material spot confirms the complete formation of the chelate intermediate.
Quench: Cool the flask back to 0 °C and carefully add saturated aqueous NH₄Cl.
Causality: The mildly acidic NH₄Cl safely breaks the magnesium chelate, releasing the free ketone without cleaving the acid-sensitive Boc protecting group on the piperidine nitrogen[4].
Isolation: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography to yield the pure ketone.
Protocol B: Reaction of Ethyl 1-Boc-piperidine-4-carboxylate (Demonstration of Over-Addition)
Preparation: Dissolve ethyl 1-Boc-piperidine-4-carboxylate (1.0 equiv) in anhydrous THF at 0 °C.
Addition: Add PhMgBr (1.2 equiv) dropwise.
Observation of Failure: Even with strict stoichiometric control (1.2 equiv) and low temperatures, TLC will show a complex mixture. The highly reactive intermediate collapses, and the resulting ketone consumes the remaining Grignard reagent.
Quench & Analysis: Quench with saturated NH₄Cl and extract.
Self-Validation Step: ¹H NMR analysis of the crude mixture will reveal a lack of the characteristic ketone carbonyl shift (approx. 200 ppm in ¹³C NMR) and instead show a dominant tertiary alcohol peak, proving the functional inadequacy of esters for mono-addition.
Conclusion
For the synthesis of 4-acylpiperidines, the Weinreb amide (N-methoxy-N-methylpiperidine-4-carboxamide) is vastly superior to standard esters. By leveraging the thermodynamic stability of a five-membered metal chelate, it provides absolute chemoselectivity, completely eliminating the over-addition liabilities inherent to ester substrates[2].
References
[2] Title: Weinreb ketone synthesis - Wikipedia
Source: wikipedia.org
URL:[Link]
Title: Recent Developments in Weinreb Synthesis and their Applications
Source: orientjchem.org
URL:[Link]
[3] Title: Why does the reduction of a Weinreb amide give an aldehyde instead of an amine?
Source: stackexchange.com
URL:[Link]
A Guide to the Crystallographic Analysis of N-methoxy-N-methylpiperidine-4-carboxamide Salts: Methodologies and Comparative Interpretation
This guide provides a comprehensive framework for the crystallographic analysis of N-methoxy-N-methylpiperidine-4-carboxamide and its salts. As a Weinreb amide, this compound is a valuable synthetic intermediate in medic...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for the crystallographic analysis of N-methoxy-N-methylpiperidine-4-carboxamide and its salts. As a Weinreb amide, this compound is a valuable synthetic intermediate in medicinal chemistry, often utilized for the synthesis of ketones from organometallic reagents.[1] Understanding its three-dimensional structure and the solid-state properties of its various salt forms is critical for researchers, scientists, and drug development professionals. The formation of pharmaceutical salts can significantly modify the physicochemical properties of an ionizable drug, including solubility, stability, and bioavailability, which are fundamentally dictated by the crystal lattice.[2][3][4][5]
Given the absence of publicly available crystallographic data for N-methoxy-N-methylpiperidine-4-carboxamide salts, this guide will focus on the essential experimental workflows to obtain and analyze this data. It will further present a comparative analysis using hypothetical, yet realistic, crystallographic data for two representative salts—the hydrochloride (HCl) and mesylate (CH₃SO₃H) salts—to illustrate how structural insights are derived and compared.
Part I: Experimental Workflow for Crystal Structure Determination
The journey from a synthesized compound to a fully characterized crystal structure is a multi-step process requiring careful execution and analysis. The quality of the final structural model is contingent upon the success of each preceding step, from synthesis to data refinement.
Section 1.1: Synthesis and Salt Formation
The parent compound, N-methoxy-N-methylpiperidine-4-carboxamide, can be synthesized from commercially available piperidine-4-carboxylic acid. The process typically involves the protection of the piperidine nitrogen, followed by activation of the carboxylic acid and subsequent amidation with N,O-dimethylhydroxylamine.[6]
Protocol 1: General Synthesis of N-methoxy-N-methylpiperidine-4-carboxamide Salts
Synthesis of the Free Base: A common route involves the reaction of a suitable N-protected piperidine-4-carboxylic acid with a coupling agent (e.g., HATU, HOBt/EDC, or conversion to the acid chloride) and N,O-dimethylhydroxylamine hydrochloride in the presence of a base like triethylamine or N-methylmorpholine. Subsequent deprotection of the piperidine nitrogen yields the desired free base.
Salt Formation:
Dissolve the purified N-methoxy-N-methylpiperidine-4-carboxamide free base in a suitable solvent (e.g., diethyl ether, ethyl acetate, or isopropanol).
Add a stoichiometric amount (1.0 equivalent) of the desired acid (e.g., a solution of HCl in diethyl ether, or methanesulfonic acid) dropwise while stirring.
The corresponding salt will typically precipitate out of the solution. If no precipitate forms, the solvent can be slowly evaporated.
Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.
Section 1.2: Crystallization Strategies for Single-Crystal Growth
Obtaining diffraction-quality single crystals is often the most challenging step. The ideal crystal should be a single, well-ordered entity, typically between 0.1 and 0.5 mm in each dimension. For piperidine derivatives, common challenges include the formation of oils or amorphous precipitates.[7] The key is to screen various conditions to find the "sweet spot" for slow, ordered crystal growth.
Key Crystallization Techniques:
Slow Evaporation: The compound is dissolved in a solvent or solvent mixture to near-saturation, and the container is loosely covered to allow the solvent to evaporate slowly over hours or days.
Vapor Diffusion (Hanging or Sitting Drop): A concentrated drop of the compound solution is placed on a siliconized coverslip, which is then inverted and sealed over a reservoir containing a solvent in which the compound is less soluble (the precipitant). The slow diffusion of the precipitant vapor into the drop induces crystallization.
Cooling Crystallization: A saturated solution of the compound is prepared at an elevated temperature and then allowed to cool slowly to room temperature, and subsequently in a refrigerator or freezer.
Protocol 2: Screening for Optimal Crystallization Conditions
Solvent Selection: In a series of small vials, dissolve a few milligrams of the salt in various solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, water, and mixtures thereof) to determine solubility. A good starting point is a solvent system where the compound is sparingly soluble at room temperature.[7]
Setup Crystallization Trials: Using the information from the solubility screen, set up multiple crystallization experiments using the techniques described above.
Incubation: Store the trials in a vibration-free environment and monitor them periodically over several days to weeks for crystal growth.
Section 1.3: Single-Crystal X-ray Diffraction (SC-XRD) Data Collection
Once a suitable crystal is obtained, it is mounted on a diffractometer for analysis. Single-crystal X-ray diffraction is a powerful, non-destructive technique that reveals the three-dimensional atomic arrangement within a crystal.[8]
Experimental Workflow for SC-XRD:
Caption: Workflow for single-crystal X-ray diffraction data collection.
Crystal Mounting: A high-quality crystal is selected under a microscope and mounted on a goniometer head. Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal motion of the atoms.
Unit Cell Determination: The instrument collects a few initial diffraction images to determine the unit cell parameters and the crystal system.
Data Collection: A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam. Modern diffractometers often use molybdenum (Mo, λ = 0.71073 Å) or copper (Cu, λ = 1.5418 Å) X-ray sources.[8]
Data Reduction: The raw diffraction intensities are processed, integrated, and corrected for various experimental factors to produce a final reflection file.
Section 1.4: Structure Solution and Refinement
The final step is to translate the diffraction data into a 3D atomic model. For small molecules, this process is often straightforward with modern software.[9]
Structure Solution and Refinement Process:
Caption: Workflow for crystal structure solution and refinement.
Commonly used software packages for this process include the SHELX suite, Olex2, and CRYSTALS.[10][11] The final output is a Crystallographic Information File (CIF), which contains all the information about the crystal structure and the diffraction experiment.
Part II: Comparative Analysis of Hypothetical Crystallographic Data
To illustrate the value of crystallographic analysis, this section compares hypothetical but plausible data for two salts: N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride (1) and N-methoxy-N-methylpiperidine-4-carboxamide mesylate (2) .
Section 2.1: Crystallographic Data Summary
The initial output of a crystallographic study is a set of fundamental parameters that describe the crystal lattice. Differences in these parameters between salts immediately indicate distinct solid-state arrangements.
Parameter
Hypothetical Salt 1 (HCl)
Hypothetical Salt 2 (Mesylate)
Significance of Comparison
Formula
C₈H₁₇ClN₂O₂
C₉H₂₀N₂O₅S
Confirms the composition of the crystal.
MW ( g/mol )
208.69
268.33
Affects calculated density.
Crystal System
Monoclinic
Orthorhombic
Indicates different fundamental lattice symmetries.
Space Group
P2₁/c
P2₁2₁2₁
Describes the symmetry elements within the unit cell.
a (Å)
8.52
7.89
Unit cell dimensions define the size and shape of the
b (Å)
12.34
10.56
repeating lattice unit. Differences imply distinct
c (Å)
10.11
15.43
packing arrangements.
β (deg)
98.5
90
V (ų)
1050.8
1285.1
Volume of the unit cell.
Z
4
4
Number of molecules in the unit cell.
Calc. Density
1.318 g/cm³
1.387 g/cm³
A higher density suggests more efficient packing.
R-factor (R1)
0.045
0.038
A measure of the agreement between the model and data.
Section 2.2: Molecular Conformation Analysis
For flexible molecules like piperidine derivatives, a key point of analysis is the molecular conformation adopted in the solid state. The piperidine ring is expected to adopt a low-energy chair conformation.[12] However, the orientation of the carboxamide group (axial vs. equatorial) and the conformation of the N-methoxy-N-methyl group are of interest.
In our hypothetical structures, both salts exhibit a chair conformation for the piperidine ring with the carboxamide substituent in the equatorial position , which is generally sterically favored. The key difference might lie in the torsion angles around the carboxamide group, influenced by the different hydrogen bonding networks established with the chloride and mesylate anions.
Section 2.3: Supramolecular Interactions and Crystal Packing
The most significant differences between salt crystal structures are typically found in the intermolecular interactions, particularly hydrogen bonds. These interactions govern the crystal packing and ultimately influence the material's physical properties.
In both hypothetical salts, the primary hydrogen bond donor is the protonated piperidine nitrogen (N-H⁺). The acceptors are the counter-ions.
Hydrogen Bond (D-H···A)
D-H (Å)
H···A (Å)
D···A (Å)
Angle (°)
Significance
Salt 1 (HCl)
N(pip)-H···Cl⁻
0.91
2.15
3.06
175
A strong, linear hydrogen bond forming a simple motif.
Salt 2 (Mesylate)
N(pip)-H···O(sulfonate)
0.91
1.98
2.88
170
A strong hydrogen bond to one of the sulfonate oxygens.
C(amide)-H···O(sulfonate)
0.98
2.45
3.35
152
Weaker C-H···O interactions help stabilize a 3D network.
Comparative Insights:
Chloride Salt (1): The small, spherical chloride ion forms a strong, direct hydrogen bond. The packing might be dominated by this interaction, leading to simple chains or layers.
Mesylate Salt (2): The larger mesylate anion has three oxygen atoms that can act as hydrogen bond acceptors. This allows for the formation of more complex and potentially more robust three-dimensional hydrogen-bonding networks. This difference in packing can lead to higher density and potentially a higher melting point and lower solubility compared to the hydrochloride salt. The ability to form multiple interactions makes the mesylate a versatile counter-ion in crystal engineering.[13]
Conclusion
While no experimental crystal structures for N-methoxy-N-methylpiperidine-4-carboxamide salts are currently in the public domain, this guide provides a robust framework for their generation and analysis. Through a systematic approach involving synthesis, salt formation, crystallization screening, and single-crystal X-ray diffraction, researchers can obtain definitive three-dimensional structural information.
The comparative analysis of hypothetical hydrochloride and mesylate salts underscores a critical principle in pharmaceutical sciences: the choice of a salt counter-ion is not trivial. It directly influences the supramolecular interactions, which in turn dictate the crystal packing, conformation, and ultimately, the macroscopic physicochemical properties of the active pharmaceutical ingredient or intermediate. The methodologies and analytical logic presented herein serve as a vital tool for scientists and researchers in the rational design and characterization of new solid forms.
References
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Inokuchi, F., et al. (2021). Application of Crystalline Matrices for the Structural Determination of Organic Molecules. ACS Central Science. Available from: [Link].
Wang, X., et al. (2012). Single-crystal X-ray diffraction, isolated-molecule and cluster electronic structure calculations, and scanning electron microscopy in an organic solid: Models for intramolecular motion in 4,4'-dimethoxybiphenyl. Physical Chemistry Chemical Physics. Available from: [Link].
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Proper Disposal of N-methoxy-N-methylpiperidine-4-carboxamide: A Comprehensive Guide for Laboratory Professionals
For researchers at the forefront of pharmaceutical development and complex organic synthesis, the prudent management of chemical reagents is paramount. N-methoxy-N-methylpiperidine-4-carboxamide, a Weinreb amide derivati...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers at the forefront of pharmaceutical development and complex organic synthesis, the prudent management of chemical reagents is paramount. N-methoxy-N-methylpiperidine-4-carboxamide, a Weinreb amide derivative, is a valuable synthetic intermediate. However, its proper disposal requires a thorough understanding of its chemical nature and adherence to rigorous safety protocols to ensure the well-being of laboratory personnel and the protection of our environment. This guide provides a detailed, step-by-step framework for the safe handling and disposal of this compound, moving beyond generic advice to offer actionable, in-laboratory procedures.
Core Safety and Hazard Assessment
Before initiating any disposal protocol, a comprehensive hazard assessment is crucial. While a specific Safety Data Sheet (SDS) for N-methoxy-N-methylpiperidine-4-carboxamide may not always be readily available, its structure informs us of its potential hazards. The piperidine moiety suggests potential for basicity and associated corrosivity, while the N-methoxy-N-methylamide (Weinreb amide) functionality presents its own set of reactivity considerations.
Based on data for structurally similar compounds, such as N-methylpiperidine and other carboxamides, the primary hazards include:
Skin and Eye Irritation: Direct contact may cause irritation or chemical burns.[1]
Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory discomfort.[1]
Toxicity: While specific data is limited, piperidine derivatives can be harmful if swallowed or absorbed through the skin.[2]
Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE) in a designated, well-ventilated area, preferably a chemical fume hood.
Table 1: Essential Personal Protective Equipment (PPE)
PPE Category
Specification
Rationale
Eye and Face Protection
Chemical safety goggles and a face shield.
Protects against accidental splashes of the chemical or its waste solutions, which could cause serious eye damage.
Hand Protection
Chemically resistant gloves (e.g., nitrile).
Prevents skin contact and potential absorption of the compound. Gloves should be inspected before use and changed frequently, especially if contaminated.
Body Protection
A flame-retardant lab coat or chemical-resistant apron. For larger quantities, a chemical-resistant suit may be necessary.
Provides a critical barrier against spills and splashes, protecting skin and personal clothing from contamination.
Respiratory Protection
To be used in a certified chemical fume hood. If a fume hood is not available, a NIOSH-approved respirator with an appropriate organic vapor cartridge is mandatory.
Minimizes the risk of inhaling airborne particles or vapors of the compound, which can cause respiratory irritation. All operations involving the solid or concentrated solutions should be in a fume hood.
In-Laboratory Waste Management and Neutralization
The guiding principle for the disposal of N-methoxy-N-methylpiperidine-4-carboxamide is to treat it as hazardous chemical waste.[3][4] For small quantities of waste generated during research, a preliminary in-lab neutralization step can render the material less reactive before it is collected for ultimate disposal by a licensed waste management service.
The Weinreb amide functionality is susceptible to hydrolysis under acidic or basic conditions, although this often requires harsh conditions such as prolonged heating.[5][6] A more practical approach for in-lab neutralization involves a carefully controlled hydrolysis.
Experimental Protocol: In-Lab Hydrolysis of N-methoxy-N-methylpiperidine-4-carboxamide Waste
This procedure should only be performed by trained personnel in a chemical fume hood.
Materials:
Waste N-methoxy-N-methylpiperidine-4-carboxamide (solid or in a compatible organic solvent).
3 M Sodium Hydroxide (NaOH) solution.
3 M Hydrochloric Acid (HCl) solution.
Stir plate and stir bar.
Appropriate reaction vessel (e.g., round-bottom flask with a condenser if heating is necessary, or a beaker for small-scale room temperature neutralization).
pH paper or a calibrated pH meter.
Designated hazardous waste container.
Procedure:
Preparation: In a chemical fume hood, place the reaction vessel on a stir plate. If the waste is a solid, dissolve it in a minimal amount of a water-miscible organic solvent (e.g., tetrahydrofuran, THF). If it is already in an organic solvent, ensure it is compatible with aqueous solutions.
Initial Hydrolysis (Base): With vigorous stirring, slowly and carefully add a 3 M NaOH solution to the waste solution. The hydrolysis of the amide will proceed to form piperidine-4-carboxylate and N,O-dimethylhydroxylamine. This reaction may be exothermic, so the addition should be controlled to manage any temperature increase. For more resistant amides, gentle heating may be required. If heating, use a reflux condenser to prevent the escape of volatile components.
Neutralization: After the initial hydrolysis (e.g., stirring for several hours at room temperature or a shorter period with gentle heating), carefully neutralize the solution. While stirring, slowly add 3 M HCl until the pH of the solution is between 6 and 8. Check the pH frequently using pH paper or a pH meter. This step neutralizes the excess NaOH and the basic piperidine derivative.
Waste Collection: Once neutralized, transfer the aqueous solution to a designated hazardous waste container. Clearly label the container with "Neutralized N-methoxy-N-methylpiperidine-4-carboxamide waste" and list the final components (piperidine-4-carboxylic acid hydrochloride, N,O-dimethylhydroxylamine hydrochloride, sodium chloride, and any solvent used).
Final Disposal: This container should be stored in a designated hazardous waste accumulation area, segregated from incompatible materials, until it is collected by your institution's Environmental Health and Safety (EHS) office or a licensed waste disposal service.[7][8]
Spill Management
In the event of a spill, prompt and appropriate action is essential to mitigate any potential hazards.
For Small Spills (less than 100 mL of solution or a few grams of solid):
Evacuate and Ventilate: Alert personnel in the immediate area and ensure the area is well-ventilated. If not already in a fume hood, increase ventilation to the area.
Contain: Use a non-combustible absorbent material such as vermiculite, sand, or earth to contain the spill.[2] Do not use combustible materials like paper towels as the primary absorbent for a neat spill.
Neutralize (if applicable): For spills of the basic piperidine compound, a weak acid-based neutralizing agent can be applied to the contained spill before absorption.
Collect: Carefully scoop the absorbed material into a designated hazardous waste container. Use non-sparking tools if a flammable solvent was involved.
Decontaminate: Clean the spill area with a suitable solvent (e.g., water and detergent), and collect the cleaning materials for disposal as hazardous waste.[9][10]
Report: Report the spill to your supervisor and the institutional EHS office, regardless of the size.
For Large Spills:
Evacuate the area immediately.
Alert others and your supervisor.
Contact your institution's EHS or emergency response team.
Do not attempt to clean up a large spill unless you are trained and equipped to do so.
Decontamination and Container Disposal
Equipment Decontamination:
All laboratory equipment that has been in contact with N-methoxy-N-methylpiperidine-4-carboxamide, such as glassware and stir bars, must be decontaminated before being returned to general use.[11][12]
Initial Rinse: Rinse the equipment with a suitable organic solvent (e.g., acetone or ethanol) to remove the bulk of the residual compound. Collect this rinsate as hazardous waste.
Wash: Wash the equipment thoroughly with soap and water.
Final Rinse: Rinse with deionized water.
Empty Container Disposal:
"Empty" containers that once held N-methoxy-N-methylpiperidine-4-carboxamide must be handled as hazardous waste until properly decontaminated.[3]
Triple-Rinse: Rinse the container three times with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[3]
Deface Label: Completely remove or deface the original label on the container.
Final Disposal: The rinsed and defaced container can typically be disposed of as regular solid waste, but always follow your institution's specific guidelines.[2]
Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the procedural flow, the following diagrams illustrate the decision-making process and the core steps of the disposal protocol.
Figure 1: Decision workflow for the disposal of N-methoxy-N-methylpiperidine-4-carboxamide.
Figure 2: Step-by-step process for the in-lab hydrolysis of N-methoxy-N-methylpiperidine-4-carboxamide waste.
Conclusion: Fostering a Culture of Safety
The responsible disposal of N-methoxy-N-methylpiperidine-4-carboxamide is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental stewardship. By integrating this comprehensive, step-by-step guidance into your standard operating procedures, you contribute to a safer research environment. This protocol, grounded in an understanding of the compound's chemical properties and established safety practices, empowers researchers to manage their chemical waste with confidence and precision.
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